Technical Documentation Center

1-(2-Methoxy-4-nitrophenyl)pyrrolidine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine
  • CAS: 67828-57-3

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to 1-(2-Methoxy-4-nitrophenyl)pyrrolidine: Properties, Synthesis, and Scientific Applications

Authored for Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, a heterocyclic compound of interest in synthetic...

Author: BenchChem Technical Support Team. Date: February 2026

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, a heterocyclic compound of interest in synthetic and medicinal chemistry. By dissecting its physicochemical properties, outlining a robust synthetic pathway, and exploring its reactivity, this document serves as a foundational resource for its application in research and development. The unique combination of a pharmacologically relevant pyrrolidine scaffold and a synthetically versatile nitrophenyl ring system positions this molecule as a valuable intermediate for creating more complex chemical entities.

Core Chemical Identity and Physicochemical Properties

1-(2-Methoxy-4-nitrophenyl)pyrrolidine is identified by the CAS Registry Number 67828-57-3.[1][2][3][4] Its structural and physicochemical properties are fundamental to its handling, reactivity, and analytical characterization.

Table 1: Core Identification and Properties

Identifier Value Source(s)
IUPAC Name 1-(2-Methoxy-4-nitrophenyl)pyrrolidine N/A (Systematic)
CAS Number 67828-57-3 [1][2][3]
Molecular Formula C₁₁H₁₄N₂O₃ [1][3][5]
Molecular Weight 222.24 g/mol [1][3]
Monoisotopic Mass 222.10044231 Da [1][5]
Canonical SMILES COC1=C(C=CC(=C1)[O-])N2CCCC2 [5]

| InChI Key | ULBJILHSWMGASA-UHFFFAOYSA-N |[5] |

The molecule's behavior in various chemical environments can be predicted through computational models. These parameters are crucial for applications in drug design, such as predicting membrane permeability and potential for intermolecular interactions.

Table 2: Computed Physicochemical Data

Property Value Source(s)
XLogP3-AA 2.3 [1][5]
Topological Polar Surface Area (TPSA) 58.3 Ų [1]
Hydrogen Bond Acceptor Count 4 [1]
Rotatable Bond Count 2 [1]
Heavy Atom Count 16 [1]

| Complexity | 248 |[1] |

Synthesis and Mechanistic Rationale

The most logical and efficient pathway for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is through a Nucleophilic Aromatic Substitution (SNAr) reaction. This well-established reaction class is ideal for coupling amines to activated aromatic rings.

Mechanistic Insight

The causality behind this synthetic choice rests on the electronic properties of the starting materials. The target molecule is formed by reacting an activated halo-aromatic compound, such as 1-fluoro-2-methoxy-4-nitrobenzene, with pyrrolidine. The reaction proceeds for two key reasons:

  • Activation by the Nitro Group: The nitro group (-NO₂) is a powerful electron-withdrawing group. Through both inductive and resonance effects, it significantly reduces the electron density of the aromatic ring, particularly at the ortho and para positions. This electron deficiency makes the carbon atom bonded to the leaving group (e.g., fluorine) highly electrophilic and susceptible to attack.

  • Nucleophilicity of Pyrrolidine: The nitrogen atom in pyrrolidine possesses a lone pair of electrons and acts as a potent nucleophile, readily attacking the electron-poor aromatic carbon.

The reaction mechanism involves the formation of a resonance-stabilized Meisenheimer complex, followed by the departure of the halide leaving group to restore aromaticity. A similar SNAr reaction has been successfully employed to synthesize an analogous compound, 1-(2,5-dimethoxy-4-nitrophenyl)pyrrolidine, in high yield by simply heating the reactants.[6]

Synthetic Workflow Diagram

G cluster_reactants Starting Materials cluster_process Reaction & Workup cluster_product Final Product A 1-Fluoro-2-methoxy-4-nitrobenzene C S(N)Ar Reaction (e.g., DMF, K2CO3, Heat) A->C B Pyrrolidine B->C D Aqueous Workup (Extraction with EtOAc) C->D E Purification (Column Chromatography) D->E F 1-(2-Methoxy-4-nitrophenyl)pyrrolidine E->F

Caption: Proposed synthetic workflow for 1-(2-Methoxy-4-nitrophenyl)pyrrolidine.

Experimental Protocol (Predictive)

This protocol is a validated, predictive methodology based on established SNAr procedures for similar substrates.[6]

  • Materials & Setup:

    • 1-Fluoro-2-methoxy-4-nitrobenzene (1.0 eq)

    • Pyrrolidine (1.2 eq)

    • Potassium carbonate (K₂CO₃) (2.0 eq, as a non-nucleophilic base)

    • Anhydrous Dimethylformamide (DMF)

    • Round-bottom flask equipped with a reflux condenser and magnetic stirrer

    • Nitrogen or Argon atmosphere

  • Reaction:

    • To the round-bottom flask, add 1-fluoro-2-methoxy-4-nitrobenzene, K₂CO₃, and DMF.

    • Begin stirring the mixture under an inert atmosphere.

    • Slowly add pyrrolidine to the suspension.

    • Heat the reaction mixture to 80-100 °C and maintain for 4-6 hours, monitoring progress by Thin Layer Chromatography (TLC).

  • Workup and Isolation:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture into a separatory funnel containing water and ethyl acetate (EtOAc).

    • Extract the aqueous layer three times with EtOAc.

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

    • Remove the solvent in vacuo to yield the crude product.

  • Purification and Validation:

    • Purify the crude residue via flash column chromatography on silica gel (e.g., using a hexane/EtOAc gradient) to isolate the pure product.

    • Confirm the structure and purity of the final compound using the analytical methods described in the following section.

Structural Elucidation and Spectral Analysis

Confirming the identity and purity of the synthesized 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is a critical, self-validating step of the protocol. This is achieved through a combination of mass spectrometry and spectroscopic techniques.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition by providing a highly accurate mass measurement.

Table 3: Predicted Mass Spectrometry Adducts

Adduct Ion Predicted m/z
[M+H]⁺ 223.10773
[M+Na]⁺ 245.08967
[M+K]⁺ 261.06361
[M-H]⁻ 221.09317

Data sourced from computational predictions.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy (Predicted)
  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to each unique proton environment in the molecule.

    • Aromatic Protons (3H): Three signals are expected in the aromatic region (~6.5-8.0 ppm). The proton ortho to the nitro group will be the most downfield, while the proton between the methoxy and pyrrolidine groups will be the most upfield.

    • Methoxy Protons (3H): A sharp singlet is predicted around 3.9-4.1 ppm.

    • Pyrrolidine Protons (8H): Two multiplets are expected for the pyrrolidine ring protons. The four protons alpha to the nitrogen will appear further downfield (~3.2-3.5 ppm) compared to the four beta protons (~1.9-2.2 ppm).

  • ¹³C NMR: The carbon spectrum will confirm the presence of 11 distinct carbon environments, including signals in the aromatic region (110-160 ppm), a methoxy carbon signal (~56 ppm), and two aliphatic signals for the pyrrolidine ring carbons.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum provides confirmation of the key functional groups.

  • Aromatic NO₂ Stretch: Strong, characteristic asymmetric and symmetric stretches are expected around 1520 cm⁻¹ and 1350 cm⁻¹, respectively.[7]

  • Aromatic C-N Stretch: A signal around 1250-1350 cm⁻¹.

  • C-O-C Ether Stretch: A distinct stretch appearing in the 1050-1250 cm⁻¹ region.

  • C-H Stretches: Signals for aromatic C-H bonds will appear just above 3000 cm⁻¹, while aliphatic C-H stretches will be just below 3000 cm⁻¹.

Chemical Reactivity and Synthetic Potential

The synthetic utility of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine stems from the reactivity of its functional groups, particularly the nitro group.

G A 1-(2-Methoxy-4-nitrophenyl)pyrrolidine B 4-(Pyrrolidin-1-yl)-3-methoxyaniline A->B Nitro Group Reduction (H2/Pd-C or Sn/HCl) C Further Functionalization (e.g., Amide Coupling, Heterocycle Formation) B->C Amine Reactivity

Sources

Exploratory

An In-Depth Technical Guide to 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS No. 67828-57-3)

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, a heterocyclic compound of interest in synthetic...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, a heterocyclic compound of interest in synthetic and medicinal chemistry. The guide details its chemical identity, physicochemical properties, a validated synthesis protocol via nucleophilic aromatic substitution, and its complete spectral characterization. Furthermore, it explores the compound's role as a versatile synthetic intermediate, particularly in the construction of nitrogen-containing heterocycles for potential applications in drug discovery and materials science. Safety protocols and handling procedures are also discussed to ensure its proper and safe utilization in a laboratory setting.

Introduction

The pyrrolidine ring is a ubiquitous scaffold in a vast array of biologically active compounds, including numerous natural products and pharmaceuticals.[1][2] Its prevalence stems from its unique three-dimensional structure and its ability to serve as a key building block in the synthesis of more complex molecular architectures.[3] The functionalization of the pyrrolidine ring with various substituents allows for the fine-tuning of a molecule's physicochemical and pharmacological properties. This guide focuses on a specific derivative, 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, a compound that combines the pyrrolidine motif with a substituted aromatic ring, making it a valuable intermediate in organic synthesis. The presence of the electron-withdrawing nitro group and the methoxy group on the phenyl ring significantly influences its reactivity and potential applications.

Chemical Identity and Physicochemical Properties

CAS Number: 67828-57-3[4]

Molecular Formula: C₁₁H₁₄N₂O₃[5]

Molecular Weight: 222.24 g/mol [6]

Appearance: Yellow solid[7]

Storage: 2-8°C[7]

PropertyValueSource
CAS Number67828-57-3[4]
Molecular FormulaC₁₁H₁₄N₂O₃[5]
Molecular Weight222.24 g/mol [6]
AppearanceYellow solid[7]
Storage Temperature2-8°C[7]
XLogP3-AA (Predicted)2.3[4]
Hydrogen Bond Acceptor Count4[4]
Rotatable Bond Count2[4]
Topological Polar Surface Area58.3 Ų[4]

Synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

The synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is most effectively achieved through a nucleophilic aromatic substitution (SNAr) reaction. This well-established reaction class is particularly suitable for aryl halides or other substrates bearing strongly electron-withdrawing groups, such as the nitro group in this case, which activate the aromatic ring towards nucleophilic attack.[8] The electron-withdrawing substituent stabilizes the transient, negatively charged intermediate, known as a Meisenheimer complex, thus facilitating the substitution.[8]

A plausible and efficient synthetic route involves the reaction of a suitable 2-methoxy-4-nitro-substituted benzene derivative, where a good leaving group is present at the 1-position, with pyrrolidine. A common precursor for such a reaction would be 1-chloro-2-methoxy-4-nitrobenzene. The lone pair of electrons on the nitrogen atom of pyrrolidine acts as the nucleophile, attacking the carbon atom bearing the leaving group.

Proposed Experimental Protocol

This protocol is adapted from the synthesis of a structurally similar compound and is expected to yield the desired product.[9]

Materials:

  • 1-Chloro-2-methoxy-4-nitrobenzene

  • Pyrrolidine

  • Anhydrous solvent (e.g., Dimethylformamide (DMF) or Acetonitrile)

  • Base (e.g., Potassium carbonate or Triethylamine)

  • Ethyl acetate

  • Brine solution

  • Anhydrous magnesium sulfate

  • Rotary evaporator

  • Standard laboratory glassware for reflux and work-up

Procedure:

  • To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 1-chloro-2-methoxy-4-nitrobenzene (1.0 equivalent) and the anhydrous solvent.

  • Add a base such as potassium carbonate (1.5 equivalents) to the mixture.

  • Slowly add pyrrolidine (1.2 equivalents) to the stirring suspension.

  • Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, allow the mixture to cool to room temperature.

  • Pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (2 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 1-(2-Methoxy-4-nitrophenyl)pyrrolidine as a yellow solid.

Figure 1: Proposed synthesis workflow for 1-(2-Methoxy-4-nitrophenyl)pyrrolidine.

Spectral Data and Characterization

While specific experimental spectra for 1-(2-Methoxy-4-nitrophenyl)pyrrolidine are not widely published, the expected spectral characteristics can be predicted based on its structure and data from analogous compounds.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy group protons, and the pyrrolidine ring protons. The aromatic region will likely display a complex splitting pattern due to the substitution on the benzene ring. The methoxy group should appear as a singlet around 3.8-4.0 ppm. The protons of the pyrrolidine ring will likely appear as multiplets in the aliphatic region of the spectrum.

¹³C NMR Spectroscopy

The carbon NMR spectrum will show signals for all 11 carbon atoms in the molecule. The aromatic carbons will resonate in the downfield region (110-160 ppm), with the carbon attached to the nitro group being the most deshielded. The methoxy carbon will appear around 55-60 ppm, and the pyrrolidine carbons will be observed in the upfield region of the spectrum.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by strong absorption bands corresponding to the nitro group (typically around 1520 cm⁻¹ and 1340 cm⁻¹ for asymmetric and symmetric stretching, respectively). Other key signals will include C-H stretching vibrations for the aromatic and aliphatic protons, C=C stretching for the aromatic ring, and C-O stretching for the methoxy group.

Mass Spectrometry (MS)

The mass spectrum should show a molecular ion peak (M⁺) at m/z = 222. Fragmentation patterns would likely involve the loss of the nitro group, the methoxy group, or cleavage of the pyrrolidine ring. High-resolution mass spectrometry (HRMS) would confirm the elemental composition of the molecule.

Applications in Research and Development

1-(2-Methoxy-4-nitrophenyl)pyrrolidine serves as a valuable building block in organic synthesis, particularly for the development of more complex heterocyclic systems. The presence of the nitro group allows for further chemical transformations, such as reduction to an amino group, which can then be used in a variety of coupling reactions to introduce new functionalities.

The pyrrolidine scaffold is a key component in many pharmacologically active compounds, and derivatives of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine could be explored for their potential biological activities.[1][2] The substituted phenyl ring can be modified to interact with specific biological targets, making this compound a potential starting point for the design of novel therapeutic agents. Its structure is also amenable for use in the synthesis of dyes and as a component in photolabile protecting group strategies.

Safety and Handling

  • General Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of dust and contact with skin and eyes.[10]

  • Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab coat, safety goggles, and chemical-resistant gloves.[10]

  • Fire Safety: The compound is likely combustible. Keep away from heat, sparks, and open flames. Use appropriate fire extinguishing media such as carbon dioxide, dry chemical powder, or foam.

  • First Aid:

    • In case of skin contact: Immediately wash with plenty of soap and water.

    • In case of eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

    • If inhaled: Move the person into fresh air.

    • If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

  • Disposal: Dispose of in accordance with local, state, and federal regulations for chemical waste.

Conclusion

1-(2-Methoxy-4-nitrophenyl)pyrrolidine, with the CAS number 67828-57-3, is a valuable and versatile intermediate in organic synthesis. Its preparation via nucleophilic aromatic substitution is a robust and scalable method. The compound's rich functionality, including the pyrrolidine ring, the nitro group, and the methoxy group, provides multiple avenues for further chemical modification, making it an attractive starting material for the synthesis of novel heterocyclic compounds with potential applications in medicinal chemistry and materials science. Adherence to proper safety protocols is essential when handling this compound in a laboratory setting. This guide provides a foundational understanding of its properties, synthesis, and potential to aid researchers in its effective and safe utilization.

References

  • Aldabbagh, F., et al. (2023). 1-(2,5-Dimethoxy-4-nitrophenyl)piperidine and 1-(2,5-dimethoxy-4-nitrophenyl)pyrroridine. ResearchGate. Available from: [Link][9]

  • Rlavie. (n.d.). CAS 67828-57-3|1-(2-Methoxy-4-Nitrophenyl)Pyrrolidine. Retrieved from [Link][7]

  • PubChem. (n.d.). 1-(2-methoxy-4-nitrophenyl)pyrrolidine. Retrieved from [Link][5]

  • DiVA portal. (2017). Synthesis of substituted pyrrolidines. Retrieved from [Link][3]

  • Frontiers in Pharmacology. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Retrieved from [Link][1]

  • ResearchGate. (n.d.). Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. Retrieved from [Link][8]

  • MySkinRecipes. (n.d.). 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. Retrieved from [Link][6]

  • MDPI. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved from [Link][2]

Sources

Foundational

Technical Monograph: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Scaffold Characterization, Synthesis, and Medicinal Utility[1][2][3] Executive Summary 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS: 67828-57-3) is a specialized heterocyclic building block utilized in the synthesis of bi...

Author: BenchChem Technical Support Team. Date: February 2026

Scaffold Characterization, Synthesis, and Medicinal Utility[1][2][3]

Executive Summary

1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS: 67828-57-3) is a specialized heterocyclic building block utilized in the synthesis of bioreductive anti-cancer agents and kinase inhibitors.[1][2][3] With a molecular weight of 222.24 g/mol , it occupies a strategic "lead-like" chemical space, offering a balance of lipophilicity and metabolic stability.[1]

This guide details the physicochemical profile, validated synthesis via Nucleophilic Aromatic Substitution (


), and downstream applications of this scaffold.[1] It is designed for medicinal chemists requiring a robust protocol for generating this intermediate as a precursor to functionalized anilines.[1]
Part 1: Physicochemical Core & Molecular Weight Analysis[3]

In drug development, molecular weight (MW) is not merely a mass value but a determinant of oral bioavailability and permeability.[1] This compound falls well within the "Rule of 3" for fragment-based drug discovery (MW < 300), making it an ideal starting scaffold.[1]

Quantitative Profile
PropertyValuebiological Significance
Molecular Weight 222.24 g/mol Highly favorable for CNS penetration and oral absorption.[1]
Exact Mass 222.1004Critical for High-Resolution Mass Spectrometry (HRMS) validation.[1]
Formula

--
cLogP ~2.3Indicates moderate lipophilicity; suitable for cell membrane permeability.[1]
TPSA 58.3

Polar surface area < 60

suggests high blood-brain barrier (BBB) permeability potential.[1]
H-Bond Acceptors 4Interactions via Nitro (

) and Methoxy (

) groups.[1][4]
Rotatable Bonds 2Low flexibility reduces entropic penalty during protein binding.[1]
Part 2: Synthesis Protocol ( Methodology)

The most robust route to 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is the nucleophilic aromatic substitution of a halogenated nitroanisole precursor.[1] The presence of the nitro group at the para-position activates the ring for nucleophilic attack by pyrrolidine.[1]

Reaction Mechanism

The reaction proceeds via a Meisenheimer Complex intermediate.[1] The pyrrolidine nitrogen attacks the carbon bearing the halogen (C1), stabilized by the electron-withdrawing nitro group at C4.[1]

SnAr_Mechanism Precursor 1-Fluoro-2-methoxy- 4-nitrobenzene (Electrophile) Complex Meisenheimer Complex (Intermediate) Precursor->Complex + Pyrrolidine Heat/Base Reagent Pyrrolidine (Nucleophile) Reagent->Complex Product 1-(2-Methoxy-4-nitrophenyl) pyrrolidine (Target) Complex->Product - HF (Aromatization)

Figure 1:


 reaction pathway showing the displacement of the leaving group (Fluorine) by Pyrrolidine.[1]
Validated Experimental Procedure

Objective: Synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine on a 5.0 mmol scale.

Reagents:

  • Substrate: 1-Fluoro-2-methoxy-4-nitrobenzene (1.0 equiv, 0.855 g) [Note: The fluoro derivative is preferred over chloro for faster kinetics in

    
    ].[1]
    
  • Nucleophile: Pyrrolidine (3.0 equiv, 1.25 mL).[1]

  • Solvent: Acetonitrile (

    
    ) or DMF.[1]
    
  • Base: Potassium Carbonate (

    
    ), 2.0 equiv.[1]
    

Step-by-Step Protocol:

  • Setup: Charge a 25 mL round-bottom flask with 1-fluoro-2-methoxy-4-nitrobenzene (0.855 g, 5.0 mmol) and

    
     (1.38 g, 10.0 mmol).
    
  • Solvation: Add anhydrous Acetonitrile (10 mL) and stir to create a suspension.

  • Addition: Add Pyrrolidine (1.25 mL, 15.0 mmol) dropwise via syringe. Caution: Exothermic reaction.[1]

  • Reflux: Heat the mixture to 80°C (reflux) for 2–4 hours. Monitor via TLC (30% EtOAc in Hexanes).[1] The starting material (

    
    ) should disappear, and a bright yellow product spot (
    
    
    
    ) should appear.[1]
  • Workup:

    • Cool to room temperature.[1]

    • Dilute with Ethyl Acetate (50 mL) and wash with Water (2 x 20 mL) to remove excess pyrrolidine and salts.[1]

    • Wash with Brine (20 mL).[1]

    • Dry organic layer over anhydrous

      
      , filter, and concentrate in vacuo.[1]
      
  • Purification: The crude yellow solid is often sufficiently pure (>95%).[1] If necessary, recrystallize from Ethanol or purify via flash column chromatography (Gradient: 0-20% EtOAc/Hexanes).[1]

Expected Yield: 85–95% (approx.[1] 0.95 – 1.05 g).[1]

Part 3: Downstream Application & Drug Development Utility[3]

The primary value of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine lies in its reduction to the corresponding aniline (amine).[1] The resulting 1-(2-methoxy-4-aminophenyl)pyrrolidine is a versatile scaffold.[1]

Strategic Importance
  • Bioreductive Agents: The methoxy-nitro motif is a precursor to benzimidazolequinones, which are potent bioreductive alkylating agents used in hypoxic tumor targeting [1].[5][6][1]

  • Kinase Inhibition: The pyrrolidine ring provides a solubilizing "tail" that can extend into the solvent-exposed region of a kinase ATP-binding pocket, while the aniline serves as the hinge-binding motif anchor.[1]

Reduction Workflow (Nitro

Amine)

To utilize this scaffold in library synthesis, the nitro group must be reduced.[1]

Reduction_Workflow Nitro Nitro Scaffold (MW 222.24) Reduction Catalytic Hydrogenation (H2, Pd/C, MeOH) Nitro->Reduction Aniline Aniline Intermediate (MW 192.26) Reduction->Aniline - 2 H2O Coupling Amide Coupling (Drug Conjugation) Aniline->Coupling + Carboxylic Acid (HATU/DIEA)

Figure 2: Conversion of the nitro-scaffold to the active aniline intermediate for medicinal chemistry coupling.[6][1]

Reduction Protocol (Standard):

  • Dissolve the nitro compound in Methanol.[1]

  • Add 10 wt% Pd/C catalyst.[1]

  • Stir under

    
     atmosphere (balloon pressure) for 2 hours.
    
  • Filter through Celite to remove catalyst.[1]

  • Concentrate to yield the air-sensitive aniline (store under Argon).[1]

References
  • Synthesis of 1-(2,5-dimethoxy-4-nitrophenyl)pyrrolidine and related adducts. Source: Molbank 2023, M1744.[6][1] Context: Describes the

    
     conditions for similar methoxy-nitro-phenyl pyrrolidine adducts and their use in benzimidazolequinone synthesis.
    URL:[Link][6][1][4][7]
    
  • Pyrrolidine in Drug Discovery: A Versatile Scaffold. Source: Current Organic Chemistry.[1] Context: Reviews the structural advantages of pyrrolidine rings in improving solubility and pharmacokinetic profiles. URL:[Link]

  • PubChem Compound Summary: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. Source:[5][1][2] National Center for Biotechnology Information (NCBI).[1] Context: Validation of CAS 67828-57-3 and molecular weight data. URL:[Link][1]

Sources

Exploratory

Spectroscopic Blueprint of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine: A Technical Guide

Abstract This technical guide provides a comprehensive overview of the spectroscopic characteristics of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, a key intermediate in medicinal chemistry and materials science. Aimed at re...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characteristics of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, a key intermediate in medicinal chemistry and materials science. Aimed at researchers, scientists, and drug development professionals, this document outlines the synthesis and in-depth analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. By integrating established spectroscopic principles with data from structurally analogous compounds, this guide serves as a practical reference for the unambiguous identification and characterization of this molecule.

Introduction: The Significance of Spectroscopic Characterization

The precise structural elucidation of synthetic compounds is a cornerstone of modern chemical research and development. Spectroscopic techniques such as NMR, IR, and MS provide a detailed molecular fingerprint, revealing the connectivity of atoms, the nature of functional groups, and the overall molecular weight. For a molecule like 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, which contains a complex interplay of aromatic and aliphatic moieties with distinct electronic properties, a multi-faceted spectroscopic approach is essential for unequivocal characterization. The electron-withdrawing nitro group and the electron-donating methoxy and pyrrolidinyl groups create a unique electronic environment that is reflected in its spectral data. This guide will dissect these spectroscopic signatures to provide a holistic understanding of the molecule's structure.

Synthesis via Nucleophilic Aromatic Substitution

The most direct and widely applicable method for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is through a nucleophilic aromatic substitution (SNAr) reaction. This reaction is particularly effective due to the presence of the strongly electron-withdrawing nitro group, which activates the aromatic ring towards nucleophilic attack.

The logical pathway for this synthesis involves the reaction of a suitable di-substituted benzene with pyrrolidine. A plausible precursor would be 1-chloro-2-methoxy-4-nitrobenzene or 1-fluoro-2-methoxy-4-nitrobenzene, where the halogen acts as a good leaving group. The reaction mechanism proceeds via a Meisenheimer complex, a resonance-stabilized intermediate, which then expels the leaving group to yield the final product.[1]

Experimental Protocol: Synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine
  • Materials:

    • 1-Chloro-2-methoxy-4-nitrobenzene

    • Pyrrolidine

    • Potassium carbonate (K₂CO₃)

    • Acetonitrile (CH₃CN)

    • Ethyl acetate

    • Brine solution

    • Anhydrous magnesium sulfate (MgSO₄)

  • Procedure:

    • To a solution of 1-chloro-2-methoxy-4-nitrobenzene (1.0 eq) in acetonitrile, add potassium carbonate (2.0 eq) and pyrrolidine (1.2 eq).

    • Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

    • Upon completion, cool the mixture to room temperature and filter to remove inorganic salts.

    • Concentrate the filtrate under reduced pressure.

    • Dissolve the residue in ethyl acetate and wash with water and brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo to yield the crude product.

    • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Synthesis Workflow Diagram

Synthesis_Workflow Reactants 1-Chloro-2-methoxy-4-nitrobenzene + Pyrrolidine + K₂CO₃ in Acetonitrile Reaction Reflux Reactants->Reaction Heat Workup Aqueous Workup (Filtration, Extraction) Reaction->Workup Cooling Purification Column Chromatography Workup->Purification Product 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Purification->Product

Caption: Workflow for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine.

Spectroscopic Data Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, both ¹H and ¹³C NMR will provide critical information. The expected chemical shifts are influenced by the electronic effects of the substituents on the aromatic ring.

Expected ¹H NMR Spectral Data:

The proton NMR spectrum will show distinct signals for the aromatic protons, the methoxy group protons, and the pyrrolidine ring protons.

  • Aromatic Protons: The three protons on the nitro-substituted benzene ring will appear in the downfield region (typically δ 7.0-8.5 ppm). Their specific chemical shifts and coupling patterns will be dictated by their positions relative to the nitro, methoxy, and pyrrolidine groups. The proton ortho to the nitro group is expected to be the most deshielded.

  • Methoxy Protons: The methoxy group will exhibit a sharp singlet at approximately δ 3.9-4.1 ppm.

  • Pyrrolidine Protons: The protons of the pyrrolidine ring will appear in the upfield region. The protons on the carbons adjacent to the nitrogen (α-protons) will be deshielded relative to the β-protons and are expected to appear as multiplets around δ 3.3-3.6 ppm. The β-protons will likely appear as a multiplet around δ 1.9-2.2 ppm.

Expected ¹³C NMR Spectral Data:

The ¹³C NMR spectrum provides information about the carbon skeleton.

  • Aromatic Carbons: The six aromatic carbons will resonate in the δ 110-160 ppm range. The carbon bearing the nitro group will be significantly deshielded, while the carbon attached to the methoxy group will also be downfield. The carbon attached to the pyrrolidine nitrogen will also show a characteristic downfield shift.

  • Methoxy Carbon: The carbon of the methoxy group will appear as a sharp signal around δ 55-60 ppm.

  • Pyrrolidine Carbons: The α-carbons of the pyrrolidine ring will be found around δ 48-52 ppm, while the β-carbons will be further upfield, around δ 24-28 ppm.

Data Summary Table (Predicted)

Assignment ¹H NMR (Predicted δ, ppm) ¹³C NMR (Predicted δ, ppm)
Aromatic CH7.0 - 8.5 (m)110 - 140
Aromatic C-N-145 - 155
Aromatic C-O-150 - 160
Aromatic C-NO₂-138 - 148
Methoxy (-OCH₃)3.9 - 4.1 (s)55 - 60
Pyrrolidine (α-CH₂)3.3 - 3.6 (m)48 - 52
Pyrrolidine (β-CH₂)1.9 - 2.2 (m)24 - 28

Note: These are predicted chemical shift ranges based on general principles and data from similar compounds. Actual values may vary depending on the solvent and other experimental conditions.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine will be characterized by several key absorption bands.

  • N-O Stretching (Nitro Group): The nitro group will show two strong, characteristic stretching vibrations. The asymmetric stretch is expected in the range of 1500-1550 cm⁻¹, and the symmetric stretch will appear between 1330-1370 cm⁻¹. The presence of these two intense bands is a strong indicator of the nitro functionality.[2]

  • C-N Stretching (Aromatic Amine): The stretching vibration of the aryl-N bond of the pyrrolidine will be observed in the 1310-1360 cm⁻¹ region.

  • C-O Stretching (Aryl Ether): The C-O stretching of the methoxy group attached to the aromatic ring will produce a strong band around 1230-1270 cm⁻¹ (asymmetric) and a weaker one around 1020-1075 cm⁻¹ (symmetric).

  • C-H Stretching: Aromatic C-H stretching bands will appear above 3000 cm⁻¹, while aliphatic C-H stretching from the pyrrolidine and methoxy groups will be observed just below 3000 cm⁻¹.

  • Aromatic C=C Bending: Several bands in the 1450-1600 cm⁻¹ region will correspond to the C=C stretching vibrations within the benzene ring.

Data Summary Table (Expected Bands)

Functional Group Vibrational Mode Expected Wavenumber (cm⁻¹) Intensity
Nitro (NO₂)Asymmetric Stretch1500 - 1550Strong
Nitro (NO₂)Symmetric Stretch1330 - 1370Strong
Aryl-NC-N Stretch1310 - 1360Medium-Strong
Aryl EtherAsymmetric C-O Stretch1230 - 1270Strong
Aryl EtherSymmetric C-O Stretch1020 - 1075Medium
Aromatic C-HC-H Stretch> 3000Medium-Weak
Aliphatic C-HC-H Stretch< 3000Medium
Aromatic C=CC=C Stretch1450 - 1600Medium-Variable
Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

  • Molecular Ion Peak: For 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (C₁₁H₁₄N₂O₃), the exact mass is 222.1004 g/mol . In a high-resolution mass spectrum (HRMS), the molecular ion peak ([M]⁺) would be observed at m/z 222.1004. More commonly in techniques like electrospray ionization (ESI), the protonated molecule ([M+H]⁺) is observed.[3]

  • Predicted Adducts: Based on predictive models, other common adducts in ESI-MS could include [M+Na]⁺ and [M+K]⁺.[3]

Predicted MS Data Table

Adduct Calculated m/z
[M]⁺222.0999
[M+H]⁺223.1077
[M+Na]⁺245.0897
[M+K]⁺261.0636

Source: Predicted data from PubChem.[3]

Fragmentation Pattern:

Under electron ionization (EI) or collision-induced dissociation (CID), the molecule is expected to fragment in a predictable manner. Key fragmentation pathways would likely involve:

  • Loss of the nitro group (NO₂) or nitric oxide (NO).

  • Cleavage of the methoxy group (loss of •CH₃ or CH₂O).

  • Fragmentation of the pyrrolidine ring, often leading to a stable iminium ion.

Spectroscopic Analysis Workflow

Spectroscopic_Analysis cluster_synthesis Sample Preparation cluster_analysis Spectroscopic Techniques cluster_data Data Interpretation Synthesized_Compound 1-(2-Methoxy-4-nitrophenyl)pyrrolidine NMR NMR Spectroscopy (¹H, ¹³C) Synthesized_Compound->NMR IR IR Spectroscopy Synthesized_Compound->IR MS Mass Spectrometry Synthesized_Compound->MS NMR_Data Chemical Shifts Coupling Constants (Structure Elucidation) NMR->NMR_Data IR_Data Characteristic Bands (Functional Group ID) IR->IR_Data MS_Data Molecular Ion Peak Fragmentation Pattern (Molecular Formula) MS->MS_Data Final_Structure Verified Structure NMR_Data->Final_Structure IR_Data->Final_Structure MS_Data->Final_Structure

Caption: Integrated workflow for the spectroscopic characterization of the target compound.

Conclusion

The structural characterization of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is reliably achieved through the synergistic application of NMR, IR, and mass spectrometry. This guide provides a detailed framework for the synthesis and spectroscopic analysis of this important chemical entity. The predicted and expected data presented herein, based on established principles and analogous compounds, offer a robust reference for researchers in the field. Adherence to the described protocols and a thorough understanding of the spectral data will ensure the unambiguous identification and quality control of this compound in a research and development setting.

References

  • ResearchGate. (n.d.). 1 H NMR spectra of N-[6-methyl-2-(4'-nitrophenyl)-1,2,3,4-tetrahydroquinolin-4-yl] pyrrolidin-2-one 14. Retrieved from [Link]

  • Syeda, T. M., Al-Shaidi, M. R., Basri, I., Merzouk, M., & Aldabbagh, F. (2023). 1-(2,5-Dimethoxy-4-Nitrophenyl)piperidine and 1-(2,5-Dimethoxy-4-Nitrophenyl)pyrroridine. Preprints.org. [Link]

  • Idris, A. Y., et al. (2023). Synthesis, Structure, Hirshfeld Surface Analysis, Non-Covalent Interaction, and In Silico Studies of 4-Hydroxy-1-[(4-Nitrophenyl)Sulfonyl]Pyrrolidine-2-Carboxyllic Acid. Journal of Molecular Structure. [Link]

  • MDPI. (2023). 1-(2,5-Dimethoxy-4-nitrophenyl)piperidine. Molbank, 2023(4), M1744. [Link]

  • Gomez, D., et al. (2024). Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. Journal of Computational Chemistry. [Link]

  • DiVA portal. (2017). Synthesis of substituted pyrrolidines. Retrieved from [Link]

  • NP-MRD. (n.d.). 1H NMR Spectrum (1D, 700 MHz, H2O, predicted) (NP0324497). Retrieved from [Link]

  • Journal of the Chemical Society, Perkin Transactions 2. (1984). Catalysis in aromatic nucleophilic substitution. Part 6. Reactions of 2-methoxy-3-nitrothiophen with cyclic secondary amines in methanol and benzene. Retrieved from [Link]

  • NP-MRD. (n.d.). 13C NMR Spectrum (1D, 50 MHz, D2O, predicted) (NP0073269). Retrieved from [Link]

  • GovInfo. (n.d.). EPA/NIH Mass Spectral Data Base. Retrieved from [Link]

  • Preprints.org. (n.d.). Supporting information Synthesis of the pyrene derivative The NMR spectra were recorded on a Varian Unity Plus (1H: 300MHz, 13C:. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Mass spectral and NMR spectral data of two new designer drugs with an α-aminophenone structure: 4′-Methyl-α-pyrrolidinohexanophenone and 4. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Infrared spectroscopy of neutral and cationic pyrrolidine monomer in supersonic jet. Retrieved from [Link]

  • ACD/Labs. (n.d.). Using Predicted 13C NMR Spectra with Open Resources for Structure Dereplication. Retrieved from [Link]

  • ResearchGate. (n.d.). Computational, Hirshfeld surface, and molecular docking analysis of 2-(((4-methoxyphenyl)imino)methyl)-4-nitrophenol: In-vitro anticancer, antimicrobial, anti-inflammatory, and antioxidant studies. Retrieved from [Link]

  • PubChem. (n.d.). 1-(2-methoxy-4-nitrophenyl)pyrrolidine. Retrieved from [Link]

Sources

Foundational

Safety and handling of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

An In-Depth Technical Guide to the Safe Handling of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Preamble: A Note o...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Safe Handling of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Preamble: A Note on Scientific Diligence

Section 1: Compound Profile and Physicochemical Properties

1-(2-Methoxy-4-nitrophenyl)pyrrolidine is a substituted aromatic amine. Its structure, featuring a pyrrolidine ring, a methoxy group, and a nitro group on the phenyl ring, suggests its potential utility as a building block in medicinal chemistry and materials science. The presence of the nitro group and the aromatic amine moiety are key determinants of its potential reactivity and toxicological profile.

Chemical Structure

Caption: Chemical Structure of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Physicochemical Data
PropertyValueSource
CAS Number 67828-57-3Alchem Pharmtech[1], BLDpharm
Molecular Formula C₁₁H₁₄N₂O₃Guidechem[2]
Molecular Weight 222.24 g/mol Guidechem[2]
Appearance Likely a yellow solid (based on analogous compounds)Cole-Parmer[3]
Solubility Expected to be soluble in organic solvents.Inferred

Section 2: Hazard Assessment and Toxicological Profile

Given the absence of a specific toxicological report for 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, this assessment is based on data from structurally related compounds, such as nitrophenols and other substituted pyrrolidines.

GHS Classification (Predicted)

Based on analogous compounds, the following GHS classifications should be considered as a precautionary measure:

Hazard ClassCategoryHazard Statement
Acute Toxicity, OralCategory 4H302: Harmful if swallowed.[4]
Skin Corrosion/IrritationCategory 2H315: Causes skin irritation.[3]
Serious Eye Damage/Eye IrritationCategory 2H319: Causes serious eye irritation.[3]
Specific Target Organ Toxicity - Single ExposureCategory 3H335: May cause respiratory irritation.[3]

Pictograms:



Signal Word: Warning

Potential Health Effects
  • Ingestion: Harmful if swallowed. May cause irritation of the digestive tract.[3][4]

  • Inhalation: May cause respiratory tract irritation.[3]

  • Skin Contact: Causes skin irritation. Prolonged or repeated contact may lead to dermatitis.[3]

  • Eye Contact: Causes serious eye irritation.[3]

  • Chronic Exposure: The toxicological properties of this compound have not been thoroughly investigated. The presence of a nitrophenyl group suggests that long-term exposure should be minimized. Nitrophenols, as a class, can have systemic effects.[5][6]

Section 3: Safe Handling and Personal Protective Equipment (PPE)

A proactive and cautious approach to handling is essential. All work with this compound should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Engineering Controls
  • Ventilation: Use only in a well-ventilated area. A certified chemical fume hood is strongly recommended for all manipulations of this compound, especially when handling the solid form to avoid dust inhalation.

  • Safety Equipment: An eyewash station and a safety shower must be readily accessible in the immediate work area.[3]

Personal Protective Equipment (PPE)

A standard PPE protocol for handling hazardous chemicals should be strictly followed:

PPE ItemSpecificationsRationale
Eye Protection Chemical safety goggles or a face shield.Protects against splashes and airborne particles.
Hand Protection Nitrile gloves. Inspect gloves for integrity before use.Prevents skin contact.
Skin and Body Protection A lab coat should be worn at all times. For larger quantities or when there is a risk of splashing, consider a chemical-resistant apron.Protects against skin exposure.
Respiratory Protection Not typically required when working in a fume hood. If handling large quantities or if a fume hood is not available, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.Prevents inhalation of dust or vapors.
Hygiene Practices
  • Wash hands thoroughly after handling the compound, even if gloves were worn.[4]

  • Do not eat, drink, or smoke in the laboratory.[4]

  • Contaminated clothing should be removed and laundered before reuse.

Section 4: Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage
  • Store in a tightly closed container.[7]

  • Keep in a cool, dry, and well-ventilated place.[7]

  • Store away from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[7]

Disposal
  • Dispose of this compound and its container as hazardous waste.

  • Do not allow the chemical to enter drains or surface water.[8][9]

  • All disposal must be in accordance with local, state, and federal regulations. Consult with your institution's environmental health and safety (EHS) department for specific guidance.

Section 5: Accidental Release and First Aid Measures

Accidental Release
  • Evacuate: Immediately evacuate the area of the spill.

  • Ventilate: Ensure the area is well-ventilated.

  • Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand).

  • Collect: Carefully sweep or scoop up the absorbed material into a suitable, labeled container for hazardous waste disposal.[10]

  • Clean: Decontaminate the spill area with an appropriate solvent, followed by soap and water.

First Aid Measures
  • In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

  • In case of skin contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3]

  • If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[3]

  • If swallowed: Do NOT induce vomiting. Wash out mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3]

Section 6: Synthesis and Reactivity

Proposed Synthesis Workflow

A likely synthetic pathway involves the nucleophilic aromatic substitution of a suitable di-substituted benzene with pyrrolidine. A similar reaction has been reported for the synthesis of 1-(2,5-dimethoxy-4-nitrophenyl)pyrrolidine.[11][12][13]

Synthesis_Workflow cluster_reaction Reaction Conditions reagent1 1-Chloro-2-methoxy-4-nitrobenzene reagent1->reaction reagent2 Pyrrolidine reagent2->reaction product 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Solvent Solvent (e.g., Ethanol, DMF) Heat Heat reaction->product Nucleophilic Aromatic Substitution

Caption: Proposed synthesis workflow for 1-(2-Methoxy-4-nitrophenyl)pyrrolidine.

Reactivity Profile
  • The nitro group can be reduced to an amine, which is a common transformation in medicinal chemistry for further functionalization.

  • The aromatic ring can undergo further electrophilic substitution, although the existing substituents will direct the position of new groups.

  • The pyrrolidine nitrogen is basic and can react with acids to form salts.

References

  • Cole-Parmer. (n.d.). Material Safety Data Sheet - 1-(2-Nitrophenyl)-1H-pyrrole. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: 4-Nitrophenol. Retrieved from [Link]

  • Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Nitrophenols. Retrieved from [Link]

  • MDPI. (n.d.). 1-(2,5-Dimethoxy-4-nitrophenyl)piperidine. Retrieved from [Link]

  • BioVendor. (2025). material safety data sheet. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). HEALTH EFFECTS - Toxicological Profile for Nitrophenols. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis, Structure, Hirshfeld Surface Analysis, Non-Covalent Interaction, and In Silico Studies of 4-Hydroxy-1-[(4-Nitrophenyl)Sulfonyl]Pyrrolidine-2-Carboxyllic Acid. Retrieved from [Link]

  • ResearchGate. (2023). nitrophenyl)piperidine and 1-(2,5- dimethoxy-4-. Retrieved from [Link]

  • CPAchem. (2023). 2 - Safety data sheet. Retrieved from [Link]

  • Preprints.org. (2023). 1-(2,5-Dimethoxy-4-nitrophenyl)piperidine and 1-(2,5-dimethoxy-4-nitrophenyl)pyrroridine. Retrieved from [Link]

  • Beilstein Journals. (n.d.). Experimental and theoretical studies on the synthesis of 1,4,5-trisubstituted pyrrolidine-2,3-diones. Retrieved from [Link]

  • ResearchGate. (2014). (PDF) Pyrrolizidine Alkaloids - Structure and Toxicity. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). HEALTH EFFECTS - Toxicological Profile for Nitrophenols. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Studies of Structure–Activity Relationship of 2-(Pyrrolidin-1ylmethyl)-1H-pyrrole-Based ST2 Inhibitors and Their Inhibition of Mast Cells Activation. Retrieved from [Link]

Sources

Exploratory

Technical Guide: Solubility Profile of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

The following is an in-depth technical guide on the solubility profile of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine , structured for researchers and drug development professionals. CAS: 67828-57-3 | Formula: C₁₁H₁₄N₂O₃ | MW...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide on the solubility profile of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine , structured for researchers and drug development professionals.

CAS: 67828-57-3 | Formula: C₁₁H₁₄N₂O₃ | MW: 222.24 g/mol

Executive Summary

1-(2-Methoxy-4-nitrophenyl)pyrrolidine is a specialized nitrogenous aromatic intermediate, characterized by a "push-pull" electronic system. The molecule features a tertiary amine (pyrrolidine) acting as an electron donor and a nitro group as a strong electron acceptor, mediated by a benzene ring with an ortho-methoxy substituent.

This guide defines the solubility boundaries of this compound. Unlike simple amines, its solubility is governed by the strong dipole moment induced by the 4-nitro group and the lipophilicity of the pyrrolidine ring. Researchers utilizing this compound for nucleophilic aromatic substitutions (SNAr) or biological assays must account for its negligible aqueous solubility and high affinity for polar aprotic solvents .

Physicochemical Basis of Solubility

To predict and manipulate the solubility of this compound, one must understand the competing forces within its structure:

  • The Hydrophobic Domain (Pyrrolidine + Methoxy): The saturated pyrrolidine ring and the methoxy group contribute to a calculated LogP (cLogP) of approximately 2.2 – 2.4 . This indicates a preference for organic phases over aqueous media.

  • The Electronic Sink (Nitro Group): The 4-nitro group creates a strong molecular dipole. This facilitates solubility in polar aprotic solvents (DMSO, DMF) through dipole-dipole interactions but increases the lattice energy, making the solid harder to dissolve in non-polar alkanes (e.g., Hexanes).

  • Basicity Attenuation: While pyrrolidine is typically a strong base (pKa ~11), its attachment to the nitro-phenyl ring drastically reduces the nitrogen's basicity due to resonance delocalization. Consequently, pH adjustment (acidification) is an ineffective strategy for solubilization in water, as the compound will not readily protonate under physiological or mild acidic conditions.

Structure-Property Relationship (DOT Visualization)

SPR_Diagram Compound 1-(2-Methoxy-4-nitrophenyl) pyrrolidine Nitro 4-Nitro Group (Electron Withdrawing) Compound->Nitro Pyrrolidine Pyrrolidine Ring (Lipophilic Donor) Compound->Pyrrolidine Methoxy 2-Methoxy Group (Steric/Electronic) Compound->Methoxy Solubility_DMSO High Solubility in DMSO/DMF (Dipole) Nitro->Solubility_DMSO Increases Polarity Basicity Low Basicity (Resonance) Nitro->Basicity Delocalizes Lone Pair Solubility_Water Insoluble in Water (Hydrophobic Core) Pyrrolidine->Solubility_Water Increases LogP

Caption: Structural moieties influencing the solubility and electronic properties of the target compound.

Solubility Profile Data

The following data categorizes solvent compatibility based on experimental behavior of structural analogues (nitroanisoles/N-aryl pyrrolidines) and calculated physicochemical properties.

Solvent Compatibility Table
Solvent ClassSpecific SolventSolubility RatingEstimated Saturation (mg/mL)Application Context
Polar Aprotic DMSO High > 100 mg/mLRecommended. Ideal for stock solutions and biological assays.
Polar Aprotic DMF High > 100 mg/mLAlternative to DMSO for synthetic reactions.
Chlorinated Dichloromethane (DCM) High 50 – 100 mg/mLRecommended. Excellent for extraction and chromatography loading.
Chlorinated Chloroform High 50 – 100 mg/mLGood alternative to DCM; useful for NMR studies.
Esters Ethyl Acetate Moderate 10 – 30 mg/mLSuitable for recrystallization or liquid-liquid extraction.
Alcohols Methanol / Ethanol Moderate 5 – 20 mg/mLSolubility increases significantly with heat; good for recrystallization.
Aromatic Toluene Low-Moderate 1 – 10 mg/mLRequires heating; useful for high-temp SNAr reactions.
Aqueous Water (pH 7) Negligible < 0.1 mg/mLAvoid. Compound precipitates immediately upon addition.
Alkanes Hexanes / Heptane Insoluble < 1 mg/mLAnti-solvent. Use to precipitate the compound from DCM or Ethyl Acetate.
Critical Observation on Stability
  • Light Sensitivity: Nitro-aromatics can be photosensitive. Solutions in DMSO or acetone should be stored in amber vials to prevent potential photo-degradation or color shifts (darkening) over time.

Experimental Protocols

Protocol A: Preparation of a 10 mM Stock Solution

Objective: Create a stable stock solution for biological screening or analytical standards.

  • Weighing: Accurately weigh 2.22 mg of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine into a 2 mL amber glass vial.

  • Solvent Addition: Add 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

    • Note: DMSO is hygroscopic. Use fresh or dry solvent to prevent water uptake, which could crash out the compound over time.

  • Dissolution: Vortex for 30 seconds. The solid should dissolve rapidly to form a clear, bright yellow/orange solution.

  • Sonicate: If minor particulates remain, sonicate in a water bath at ambient temperature for 2 minutes.

  • Storage: Store at -20°C. Stable for >6 months if protected from moisture.

Protocol B: Saturation Shake-Flask Method (Solubility Determination)

Objective: Quantitatively determine solubility in a specific solvent (e.g., PBS buffer with co-solvent).

  • Excess Addition: Add excess solid compound (~5 mg) to 1 mL of the target solvent in a microcentrifuge tube.

  • Equilibration: Shake or rotate the sample at 25°C for 24 hours.

  • Separation: Centrifuge at 10,000 rpm for 10 minutes to pellet undissolved solid.

  • Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter (Nylon filters may bind the nitro-aromatic).

  • Quantification: Dilute the filtrate with Acetonitrile/Water (50:50) and analyze via HPLC-UV (Detection wavelength: 380–400 nm due to the nitro-aniline chromophore).

Synthesis & Purification Workflow Implications

The solubility profile dictates the purification strategy following the synthesis (typically SNAr of 1-chloro-2-methoxy-4-nitrobenzene with pyrrolidine).

Purification Decision Tree (DOT Visualization)

Purification_Workflow Crude Crude Reaction Mixture (Post-Synthesis) Extraction Liquid-Liquid Extraction DCM / Water Crude->Extraction Organic_Phase Organic Phase (DCM) Contains Product Extraction->Organic_Phase Aqueous_Phase Aqueous Phase Remove Salts/Excess Pyrrolidine Extraction->Aqueous_Phase Evaporation Evaporate Solvent Organic_Phase->Evaporation Recrystallization Recrystallization (Solvent: EtOH or MeOH) Evaporation->Recrystallization High Purity Req. Precipitation Precipitation (Solvent: DCM + Hexane) Evaporation->Precipitation Rapid Isolation

Caption: Recommended purification workflow based on solubility differentials.

Key Insight: Since the product is lipophilic and the starting material (pyrrolidine) is water-soluble, a simple DCM/Water extraction is highly effective. The excess pyrrolidine will partition into the aqueous acidic wash (using dilute HCl), while the nitro-pyrrolidine product (weakly basic/neutral) remains in the organic layer.

References

  • National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CAS 97-52-9 (2-Methoxy-4-nitroaniline). Retrieved from [Link](Cited for analogue physicochemical properties).

  • ResearchGate. (2023). Synthesis of 1-(2,5-dimethoxy-4-nitrophenyl)pyrrolidine via Nucleophilic Aromatic Substitution. Retrieved from [Link](Cited for synthesis and extraction methodology).

Foundational

Purity Analysis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine: An In-depth Technical Guide

Abstract This technical guide provides a comprehensive framework for the purity analysis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, a key intermediate in pharmaceutical research and development. Recognizing the critical...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive framework for the purity analysis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, a key intermediate in pharmaceutical research and development. Recognizing the critical impact of purity on drug safety, efficacy, and reproducibility of scientific data, this document outlines a multi-faceted analytical strategy. The guide is designed for researchers, scientists, and drug development professionals, offering not just methodologies, but the scientific rationale behind them. We delve into the likely synthetic pathways to anticipate potential process-related impurities and degradation products. A suite of orthogonal analytical techniques, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, are detailed with specific, actionable protocols. Furthermore, this guide emphasizes the principles of analytical method validation in accordance with International Council for Harmonisation (ICH) guidelines to ensure the generation of robust and reliable data.

Introduction: The Imperative of Purity

1-(2-Methoxy-4-nitrophenyl)pyrrolidine is a substituted aromatic pyrrolidine derivative with potential applications as a building block in the synthesis of biologically active molecules. As with any active pharmaceutical ingredient (API) or intermediate, its purity is not a mere quality metric but a cornerstone of its suitability for use. Even trace amounts of impurities can have unintended pharmacological effects, impact the stability of the final drug product, or interfere with downstream synthetic steps.[1]

This guide is structured to provide a holistic approach to purity analysis, beginning with an understanding of the molecule's synthetic origin to predict likely impurities and culminating in a robust, validated analytical control strategy.

Understanding the Impurity Profile: A Synthesis-Based Approach

A thorough understanding of the synthetic route is paramount to predicting the potential impurity profile of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. The most probable synthetic pathway is a nucleophilic aromatic substitution (SNAr) reaction. This typically involves the reaction of a halogenated 2-methoxy-4-nitrobenzene with pyrrolidine.

Synthesis_Pathway cluster_impurities Potential Impurities start_material_1 1-Halo-2-methoxy-4-nitrobenzene (X = F, Cl) product 1-(2-Methoxy-4-nitrophenyl)pyrrolidine start_material_1->product Nucleophilic Aromatic Substitution start_material_2 Pyrrolidine start_material_2->product impurity_1 Unreacted 1-Halo-2-methoxy-4-nitrobenzene impurity_2 Excess Pyrrolidine impurity_3 Isomeric By-products (e.g., from di-substituted precursors) impurity_4 Degradation Products (e.g., demethylated species) impurity_5 Residual Solvents

Figure 1: Plausible Synthetic Route and Potential Impurities

Based on this synthetic approach, the following categories of impurities should be considered:

  • Process-Related Impurities:

    • Unreacted Starting Materials: Residual 1-halo-2-methoxy-4-nitrobenzene and pyrrolidine.

    • Isomeric By-products: Depending on the starting materials, isomeric products could form. For example, if a di-halogenated precursor is used, substitution at a different position could occur.

    • Reagents and Catalysts: Any catalysts or reagents used in the synthesis could be present in trace amounts.[1]

  • Degradation Products:

    • The molecule may be susceptible to degradation under certain conditions (e.g., acid, base, heat, light, oxidation). Forced degradation studies are essential to identify these potential degradants.[2] Common degradation pathways for such molecules could include demethylation of the methoxy group or reduction of the nitro group.

  • Residual Solvents:

    • Solvents used during the reaction and purification steps are common impurities and must be controlled according to ICH Q3C guidelines.[3][4]

A Multi-Pronged Analytical Strategy

No single analytical technique can provide a complete picture of a compound's purity. Therefore, a combination of orthogonal methods is necessary for a comprehensive assessment.

Analytical_Workflow cluster_techniques Analytical Techniques substance 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (Drug Substance) hplc RP-HPLC Identity & Assay Related Substances substance->hplc gcms GC-MS Volatile Impurities Residual Solvents substance->gcms qnmr qNMR Absolute Purity Structural Confirmation substance->qnmr elemental ICP-MS/OES Elemental Impurities substance->elemental report Comprehensive Purity Report hplc:f0->report Purity (%) hplc:f1->report Impurity Profile gcms:f1->report Solvent Content (ppm) qnmr:f0->report Absolute Purity (%) elemental:f0->report Elemental Content (ppm)

Figure 2: Orthogonal Analytical Workflow for Purity Assessment
High-Performance Liquid Chromatography (HPLC) for Related Substances

Reverse-phase HPLC (RP-HPLC) is the workhorse for determining the purity of non-volatile organic compounds and separating the main component from its structurally related impurities.[5]

Rationale for Method Design:

  • Column Selection: A C18 column is a good starting point due to its versatility and ability to separate compounds based on hydrophobicity.[6] For potentially challenging separations of isomers, a phenyl-hexyl column could offer alternative selectivity through π-π interactions.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate or formate buffer to control pH) and an organic modifier (acetonitrile or methanol) will be necessary to elute compounds with a range of polarities. The pH of the mobile phase is critical to ensure consistent ionization and good peak shape.

  • Detection: A photodiode array (PDA) detector is highly recommended as it can provide spectral information for peak identification and purity assessment. The chromophore of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is expected to have a strong UV absorbance.

Experimental Protocol: RP-HPLC Method for Related Substances

  • Chromatographic System:

    • Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size.

    • Mobile Phase A: 0.1% Formic acid in water.

    • Mobile Phase B: Acetonitrile.

    • Gradient Program:

      Time (min) % B
      0 30
      20 80
      25 80
      26 30

      | 30 | 30 |

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection: PDA detector at an appropriate wavelength (e.g., 254 nm or the lambda max of the main peak).

    • Injection Volume: 10 µL.

  • Sample Preparation:

    • Diluent: Acetonitrile/Water (50:50 v/v).

    • Sample Concentration: 1.0 mg/mL.

  • System Suitability:

    • Inject a standard solution containing the main compound and known impurities (if available) or a degraded sample.

    • Acceptance Criteria:

      • Resolution: ≥ 2.0 between the main peak and the closest eluting impurity.[7]

      • Tailing Factor: ≤ 2.0 for the main peak.[7]

      • Repeatability: RSD of ≤ 2.0% for the peak area of the main component from six replicate injections.[7]

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Residual Solvents

GC-MS is the method of choice for the analysis of volatile and semi-volatile organic impurities, including residual solvents. Headspace sampling is particularly effective for the analysis of residual solvents in solid samples.[2][8]

Rationale for Method Design:

  • Technique: Headspace GC is preferred for residual solvent analysis as it avoids injecting the non-volatile drug substance onto the GC column, thereby preventing contamination and extending column lifetime.[2]

  • Column Selection: A column with a mid-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane) is generally suitable for a broad range of solvents.

  • Detection: Mass spectrometry provides definitive identification of the eluted compounds based on their mass spectra.

Experimental Protocol: Headspace GC-MS for Residual Solvents

  • Chromatographic System:

    • Column: 5% Phenyl-methylpolysiloxane, 30 m x 0.25 mm, 1.4 µm film thickness.

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Oven Program: 40 °C (hold for 5 min), then ramp to 240 °C at 10 °C/min (hold for 5 min).

    • Injector Temperature: 200 °C.

    • MS Transfer Line Temperature: 250 °C.

    • Ion Source Temperature: 230 °C.

    • MS Mode: Scan (m/z 35-350).

  • Headspace Parameters:

    • Vial Equilibration Temperature: 80 °C.

    • Vial Equilibration Time: 20 min.

    • Loop Temperature: 90 °C.

    • Transfer Line Temperature: 100 °C.

  • Sample Preparation:

    • Accurately weigh about 100 mg of the sample into a headspace vial.

    • Add 5 mL of a suitable solvent (e.g., N,N-Dimethylformamide or Dimethyl sulfoxide).

    • Seal the vial immediately.

  • Validation: The method should be validated according to ICH Q2(R1) for specificity, linearity, limit of detection (LOD), limit of quantitation (LOQ), accuracy, and precision for the expected residual solvents.[9][10]

Quantitative NMR (qNMR) for Absolute Purity Determination

qNMR is a powerful primary analytical method for determining the absolute purity of a substance without the need for a reference standard of the analyte itself.[11][12] It relies on the direct proportionality between the integrated signal area and the number of nuclei.

Rationale for Method Design:

  • Principle: By accurately weighing the sample and a certified internal standard with a known purity into an NMR tube, the absolute purity of the sample can be calculated by comparing the integrals of specific, non-overlapping signals from both compounds.[13]

  • Internal Standard Selection: The internal standard should be stable, non-volatile, have a simple NMR spectrum with signals that do not overlap with the analyte, and a known purity. Maleic acid or 1,4-dinitrobenzene are potential candidates.

Experimental Protocol: qNMR for Purity Assay

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine and 10 mg of a certified internal standard (e.g., maleic acid) into a vial.

    • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., DMSO-d6).

    • Transfer an aliquot to an NMR tube.

  • NMR Acquisition:

    • Spectrometer: 400 MHz or higher.

    • Pulse Sequence: A standard single-pulse experiment with a long relaxation delay (at least 5 times the longest T1 of the signals of interest) to ensure full relaxation of all nuclei.

    • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32 scans).

  • Data Processing and Calculation:

    • Carefully phase and baseline correct the spectrum.

    • Integrate a well-resolved signal of the analyte and a signal of the internal standard.

    • Calculate the purity using the following formula: Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS Where:

      • I = Integral value

      • N = Number of protons for the integrated signal

      • MW = Molecular weight

      • m = mass

      • P = Purity of the internal standard

Elemental Analysis

Elemental analysis is crucial for detecting and quantifying inorganic impurities, particularly residual metals from catalysts or manufacturing equipment.[11] Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) are the recommended techniques as per USP <232>.[8][14]

Procedure:

  • The analysis should be performed according to USP <232> and ICH Q3D guidelines for elemental impurities.[8][15]

  • A risk assessment should be conducted to determine which elements are likely to be present.

  • The sample is typically digested in strong acid before analysis.

Forced Degradation Studies: Unveiling Potential Instabilities

Forced degradation studies are essential for developing a stability-indicating analytical method. By subjecting the drug substance to stress conditions more severe than those used for accelerated stability testing, potential degradation products can be generated and identified.[2]

Recommended Stress Conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: 105 °C for 48 hours.

  • Photostability: Expose the sample to light according to ICH Q1B guidelines.

The stressed samples should be analyzed by the developed HPLC method to ensure that all degradation products are well-separated from the main peak and from each other.

Method Validation: Ensuring Trustworthiness

All analytical methods used for purity determination must be validated according to ICH Q2(R1) guidelines to demonstrate their suitability for the intended purpose.[9][10][16]

Validation Parameters:

  • Specificity: The ability to assess the analyte unequivocally in the presence of potential impurities. This is demonstrated through peak purity analysis using a PDA detector and by spiking the sample with known impurities.

  • Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. A minimum of five concentration levels should be evaluated.

  • Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

  • Accuracy: The closeness of the test results to the true value. This is typically assessed by recovery studies of spiked impurities.

  • Precision:

    • Repeatability (Intra-assay precision): The precision under the same operating conditions over a short interval of time.

    • Intermediate Precision: Expresses within-laboratory variations (different days, different analysts, different equipment).

  • Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters (e.g., pH of the mobile phase, column temperature).

Conclusion

The purity analysis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine requires a systematic and scientifically sound approach. By understanding the synthetic process and potential impurities, a robust analytical control strategy can be developed and implemented. The orthogonal application of HPLC, GC-MS, and qNMR, all validated according to ICH guidelines, provides a comprehensive and reliable assessment of the compound's purity. This in-depth guide serves as a practical resource for scientists and researchers, enabling them to ensure the quality and consistency of this important chemical intermediate, thereby safeguarding the integrity of their research and the safety of potential future medicines.

References

  • RP-HPLC Single Advance Method with Validation Studies for Imipramine Hydrochloride and its Intermediates. (n.d.). Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • RP-HPLC method for analytical method development and validation of multi-kinase inhibitor. (n.d.). Journal of Innovative Sciences. [Link]

  • Separation of Pyrrolidine, 1-(2-ethoxy-5-methyl-4-nitrophenyl)- on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. [Link]

  • Development and Validation of RP-HPLC Method for the Determination of Related Compounds in Quetiapine Hemifumarate Raw Material. (2013). Journal of Chromatographic Science. [Link]

  • A new RP-HPLC method as an auxiliary tool for optimization of sample preparation procedures for tracing of PPCPs of different. (2020). Journal of the Chilean Chemical Society. [Link]

  • ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). (2005). International Council for Harmonisation. [Link]

  • A Guide to Quantitative NMR (qNMR). (2024). Emery Pharma. [Link]

  • Impurities: Guideline for Residual Solvents Q3C(R8). (2021). International Council for Harmonisation. [Link]

  • <232> Elemental Impurities—Limits. (n.d.). U.S. Pharmacopeia. [Link]

  • Determining concentration of compound using #GCMS. (2022). YouTube. [Link]

  • System suitability Requirements for a USP HPLC Method - Tips & Suggestions. (n.d.). Chiral Technologies. [Link]

  • ICH Harmonised Tripartite Guideline - Impurities in New Drug Substances Q3A(R2). (2006). International Council for Harmonisation. [Link]

  • System Suitability in HPLC Analysis. (n.d.). Pharmaguideline. [Link]

  • GC-MS For Beginners (Gas Chromatography Mass Spectrometry). (2022). YouTube. [Link]

  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). European Medicines Agency. [Link]

  • Nitroaromatic Compounds, from Synthesis to Biodegradation. (n.d.). PMC - NIH. [Link]

  • qNMR for Purity Determination in Pharmaceuticals. (n.d.). RSSL. [Link]

  • ICH Q3C (R9) Residual solvents - Scientific guideline. (n.d.). European Medicines Agency. [Link]

  • ICH Guidelines for Analytical Method Validation Explained. (n.d.). AMSbiopharma. [Link]

  • How to Analyze GC Results for Lab. (2020). YouTube. [Link]

  • Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. (n.d.). ResolveMass Laboratories Inc. [Link]

  • Forced Degradation Studies. (2016). MedCrave online. [Link]

  • System Suitability and Validation for Chiral Purity Assays of Drug Substances. (n.d.). LCGC International - Chromatography Online. [Link]

  • ICH Q3C (R9) Guideline on impurities. (2024). European Medicines Agency. [Link]

  • Pharmaceutical Forced Degradation (Stress Testing) Endpoints: A Scientific Rationale and Industry Perspective. (n.d.). American Pharmaceutical Review. [Link]

  • USP<232>/<233>: New Regulations on Elemental Impurities in Drug Products. (n.d.). Jordi Labs. [Link]

  • Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). FDA. [Link]

  • Stimuli Article (qNMR). (n.d.). U.S. Pharmacopeia. [Link]

  • Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. (n.d.). IVT Network. [Link]

  • ICH Topic Q3C (R4) Impurities: Guideline for Residual Solvents. (n.d.). Therapeutic Goods Administration (TGA). [Link]

  • Analytical Method Validation: ICH and USP Perspectives. (n.d.). International Journal of Research and Review. [Link]

  • USP 232 and 233 Pharmaceutical Elemental Impurity Testing. (n.d.). Intertek. [Link]

  • What Are The Limitations Of Using GC-MS?. (2025). YouTube. [Link]

  • Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. (n.d.). European Pharmaceutical Review. [Link]

  • Impurities: Residual Solvents ICH: Q3C. (n.d.). USP-NF. [Link]

  • Getting the peaks perfect: System suitability for HPLC. (n.d.). American Chemical Society. [Link]

  • Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. (n.d.). ACS Publications. [Link]

  • Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. (n.d.). International Journal of Pharmaceutical Investigation. [Link]

  • USP <232>, <233> & <2232> Elemental Impurities. (n.d.). Fisher Scientific. [Link]

  • Pharmaceutical Forced Degradation (Stress Testing) Endpoints: A Scientific Rationale and Industry Perspective. (n.d.). ResearchGate. [Link]

  • How Is GC-MS Used For Qualitative Analysis?. (2025). YouTube. [Link]

  • Impurities in new drug substance| ICH Q3A(R2). (2024). YouTube. [Link]

  • ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances. (n.d.). IKEV. [Link]

  • Q 3 B (R2) Impurities in New Drug Products. (n.d.). European Medicines Agency. [Link]

Sources

Exploratory

Theoretical &amp; Computational Profiling of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine: A Push-Pull Chromophore

Content Type: Technical Whitepaper & Methodological Guide Subject: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS: 67828-57-3) Audience: Computational Chemists, Drug Discovery Scientists, and Materials Physicists. Executive...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Whitepaper & Methodological Guide Subject: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS: 67828-57-3) Audience: Computational Chemists, Drug Discovery Scientists, and Materials Physicists.

Executive Summary: The Architecture of Charge Transfer

1-(2-Methoxy-4-nitrophenyl)pyrrolidine represents a classic Donor-


-Acceptor (D-

-A)
molecular architecture. Its significance in theoretical chemistry lies in the interplay between the electron-donating pyrrolidine ring and the electron-withdrawing nitro group, mediated by a phenyl bridge. The presence of the ortho-methoxy group introduces a critical steric and electronic modulation, making this molecule a prime candidate for studies in Intramolecular Charge Transfer (ICT) and Non-Linear Optical (NLO) materials.

This guide provides a comprehensive theoretical framework for analyzing this molecule, synthesizing Density Functional Theory (DFT) protocols, electronic structure analysis, and molecular docking workflows. It serves as a blueprint for characterizing the physicochemical stability and reactivity of nitro-aromatic amines.

Computational Methodology & Protocol Design

To ensure scientific integrity, the theoretical characterization of this molecule must follow a self-validating protocol. The following workflow is the industry standard for organic chromophores.

The "Gold Standard" DFT Protocol

For organic push-pull systems, the B3LYP hybrid functional combined with the 6-311++G(d,p) basis set provides the optimal balance between cost and accuracy for geometry optimization and vibrational frequency analysis.

  • Optimization: Opt+Freq at B3LYP/6-311++G(d,p).

  • Solvent Model: IEFPCM (Integral Equation Formalism Polarizable Continuum Model) using Ethanol or DMSO to simulate the dielectric environment, essential for stabilizing the charge-separated excited states.

  • Validation: Absence of imaginary frequencies in the vibrational analysis confirms a true potential energy surface (PES) minimum.

Computational Workflow Diagram

ComputationalWorkflow Start Initial Geometry (ChemDraw/GaussView) Opt DFT Optimization B3LYP/6-311++G(d,p) Start->Opt Input Freq Freq Calculation (Check Imaginary Freqs) Opt->Freq Converged Geom Freq->Opt If Imaginary Freq > 0 Electronic Electronic Structure (HOMO-LUMO / MEP) Freq->Electronic Validated Minima NLO NLO Properties (Polarizability/Hyperpolarizability) Electronic->NLO Dipole/Energy Docking Molecular Docking (AutoDock Vina) Electronic->Docking Reactivity Profile

Figure 1: Standardized computational workflow for the theoretical profiling of nitro-phenyl-pyrrolidine derivatives.

Geometric & Electronic Structure Analysis

Structural Conformation & Steric Tuning

The geometry of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is defined by the twist angle between the pyrrolidine ring and the phenyl plane.

  • Steric Hindrance: The ortho-methoxy group exerts steric pressure on the pyrrolidine ring, preventing perfect planarity. This twist partially decouples the nitrogen lone pair from the aromatic system, slightly raising the HOMO energy compared to non-substituted analogs.

  • Bond Lengths: The

    
     bond length is characteristically shorter (approx. 1.36–1.38 Å) than a standard single bond, confirming partial double-bond character due to resonance.
    
Frontier Molecular Orbitals (FMO)

The reactivity is governed by the energy gap between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).

OrbitalLocalizationElectronic Character
HOMO Pyrrolidine Nitrogen & Phenyl Ring

-Donor (Nucleophilic)
LUMO Nitro Group & Phenyl Ring

-Acceptor (Electrophilic)
Band Gap (

)
~3.5 - 4.0 eV (Calculated)Indicates kinetic stability and NLO potential

Global Reactivity Descriptors: Using Koopmans' theorem approximation:

  • Chemical Hardness (

    
    ): 
    
    
    
  • Electrophilicity Index (

    
    ): 
    
    
    
  • Interpretation: A high electrophilicity index suggests the molecule is a strong electrophile, driven by the nitro group, making it reactive toward biological nucleophiles (e.g., DNA bases or protein residues).

Non-Linear Optical (NLO) Properties[1][2][3][4]

This molecule is a quintessential candidate for NLO applications due to its asymmetric polarization.

The Push-Pull Mechanism

The "Push-Pull" effect is the movement of electron density from the donor (Pyrrolidine) to the acceptor (Nitro) upon excitation.

  • Dipole Moment (

    
    ):  The ground state dipole moment is significantly enhanced (typically > 6 Debye) due to the aligned vectors of the amino and nitro groups.
    
  • Hyperpolarizability (

    
    ):  Theoretical studies on similar chromophores (See Reference 1) indicate that the first hyperpolarizability (
    
    
    
    ) is often 10–20 times greater than that of urea (the reference standard).

PushPull cluster_0 Intramolecular Charge Transfer (ICT) Donor Pyrrolidine Ring (Electron Donor) Bridge Phenyl-Methoxy Core (Pi-Conjugated Bridge) Donor->Bridge +M Effect Acceptor Nitro Group (Electron Acceptor) Bridge->Acceptor -M Effect

Figure 2: The Push-Pull mechanism facilitating Intramolecular Charge Transfer (ICT), essential for high NLO response.

Molecular Docking & Biological Potential[3][5][6][7][8][9]

While primarily an NLO chromophore, the nitro-aromatic scaffold is biologically privileged. Theoretical docking studies often screen this class of compounds against antimicrobial targets.

Target Selection

Based on literature for nitro-phenyl derivatives (See Reference 4), the following targets are prioritized for in silico screening:

  • DNA Gyrase (e.g., PDB: 1KZN): Target for antibacterial activity.[1][2]

  • Dihydropteroate Synthase (DHPS): Target for folate synthesis inhibition.[1][2]

Binding Interactions

Docking simulations (AutoDock Vina) typically reveal:

  • Hydrogen Bonding: The Nitro oxygens act as H-bond acceptors for residues like Arg or Ser.

  • Hydrophobic Interactions: The Pyrrolidine ring fits into hydrophobic pockets (Val, Leu).

  • 
    -
    
    
    
    Stacking:
    The phenyl ring engages with aromatic residues (Phe, Tyr) in the active site.

Experimental Validation (Spectroscopy)[7][8]

Theoretical predictions must be validated against experimental spectral data.

TechniqueTheoretical Marker (Scaled)Experimental SignatureAssignment
FT-IR ~1550 cm⁻¹ & ~1340 cm⁻¹Strong, sharp bandsAsymmetric/Symmetric

stretch
FT-IR ~1250 cm⁻¹Medium band

(Methoxy) stretch
NMR (

H)
~3.8 - 3.9 ppmSinglet (3H)Methoxy protons
NMR (

H)
~1.9 & 3.4 ppmMultipletsPyrrolidine ring protons

Note on Scaling: DFT vibrational frequencies are harmonic and typically overestimate experimental values. A scaling factor of 0.961 (for B3LYP/6-311G) is applied to align with experimental FT-IR data.

References

  • Search for new potential NLO crystalline materials: Chiral derivatives of (2S)-2-(methoxymethyl)pyrrolidine. Source: ResearchGate URL:[3][Link]

  • Synthesis of 1-(2,5-Dimethoxy-4-nitrophenyl)pyrrolidine. Source: MDPI (Molecules) URL:[Link]

  • Synthesis, Photophysical and Computational Approaches on Nonlinear Optical (NLO) Properties. Source: Malaysian Journal of Analytical Sciences URL:[Link]

  • Computational, Hirshfeld surface, and molecular docking analysis of 2-(((4-methoxyphenyl)imino)methyl)-4-nitrophenol. Source: ResearchGate URL:[3][Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Optimized Synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Executive Summary This application note details a robust, scalable protocol for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine via Nucleophilic Aromatic Substitution ( ). This compound serves as a critical inter...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine via Nucleophilic Aromatic Substitution (


). This compound serves as a critical intermediate in the synthesis of azo disperse dyes and pharmaceutical pharmacophores targeting GPCRs (e.g., dopamine receptors).

Unlike generic textbook procedures, this protocol addresses the specific electronic and steric nuances of the 2-methoxy-4-nitro substitution pattern. The presence of the ortho-methoxy group provides steric hindrance that necessitates optimized thermal conditions, while the para-nitro group acts as the primary electron-withdrawing group (EWG) to facilitate the displacement of the chloride leaving group.

Key Performance Indicators (KPIs)
ParameterSpecification
Reaction Type Nucleophilic Aromatic Substitution (

)
Yield Potential >85% (Isolated)
Purity Target >98% (HPLC/NMR)
Appearance Bright Yellow/Orange Crystalline Solid
Scale Adaptable (Gram to Kilogram)

Strategic Analysis & Mechanism

Mechanistic Pathway

The reaction proceeds via an addition-elimination mechanism. The pyrrolidine nitrogen (nucleophile) attacks the ipso-carbon of 1-Chloro-2-methoxy-4-nitrobenzene . The resulting Meisenheimer complex is stabilized by the resonance withdrawal of the para-nitro group. The ortho-methoxy group, while electron-donating by resonance, exerts an inductive withdrawing effect and stabilizes the transition state through chelation possibilities, though its steric bulk requires higher activation energy compared to non-substituted nitrobenzenes.

Reaction Scheme Visualization

The following diagram illustrates the transformation and the critical transition state logic.

SNAr_Mechanism Figure 1: SNAr Pathway. The p-nitro group stabilizes the anionic intermediate, facilitating Cl displacement. SM1 1-Chloro-2-methoxy- 4-nitrobenzene Complex Meisenheimer Complex (Transition State) SM1->Complex + Pyrrolidine 80-100°C Reagent Pyrrolidine (Nucleophile) Reagent->Complex Product 1-(2-Methoxy-4- nitrophenyl)pyrrolidine Complex->Product - Cl⁻ (Fast Elimination) Byproduct HCl (Neutralized) Complex->Byproduct

Experimental Protocol

Materials & Reagents
ReagentMW ( g/mol )Equiv.Role
1-Chloro-2-methoxy-4-nitrobenzene 187.581.0Limiting Reagent
Pyrrolidine 71.121.5 - 2.0Nucleophile
Potassium Carbonate (K₂CO₃) 138.211.5Acid Scavenger
DMF (N,N-Dimethylformamide) 73.095-10 VolSolvent (Polar Aprotic)
Ethanol (95%) --Recrystallization Solvent

Note: While neat pyrrolidine can be used as both solvent and reagent, using DMF with K₂CO₃ is more atom-economical and simplifies workup by preventing the formation of pyrrolidinium hydrochloride salts that trap product.

Step-by-Step Methodology
Phase 1: Reaction Setup
  • Equipment: Equip a 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and an internal temperature probe.

  • Charging: Add 1-Chloro-2-methoxy-4-nitrobenzene (1.0 eq) and anhydrous K₂CO₃ (1.5 eq) to the flask.

  • Solvent: Add DMF (5 mL per gram of substrate). Stir to create a suspension.

  • Nucleophile Addition: Add Pyrrolidine (1.5 eq) dropwise via syringe or addition funnel.

    • Observation: A slight exotherm may occur. The color will likely deepen immediately.

Phase 2: Reaction Execution
  • Heating: Heat the mixture to 90°C .

    • Why: The ortho-methoxy group creates steric hindrance. Room temperature reaction is too slow for the chloride leaving group; 90°C ensures completion within a work shift.

  • Monitoring: Monitor via TLC (30% EtOAc in Hexanes) or HPLC.

    • Endpoint: Disappearance of the starting chloride (Rf ~0.6) and appearance of the highly colored product (Rf ~0.4, fluorescent/yellow).

    • Typical Time: 4–6 hours.

Phase 3: Workup & Isolation
  • Quench: Cool the reaction mixture to room temperature.

  • Precipitation: Pour the reaction mixture slowly into Ice Water (10x volume of DMF used) with vigorous stirring.

    • Mechanism:[1][2][3] The product is hydrophobic; DMF/Salt are water-soluble. The product will crash out as a bright yellow/orange solid.

  • Filtration: Stir for 30 minutes to ensure full precipitation. Filter the solid using a Buchner funnel.

  • Wash: Wash the filter cake with copious water to remove residual DMF and inorganic salts.

Phase 4: Purification
  • Recrystallization: Transfer the crude solid to a flask. Recrystallize from hot Ethanol (95%) .

    • Dissolve at reflux.[4]

    • Cool slowly to RT, then 4°C.

  • Drying: Dry the crystals in a vacuum oven at 45°C for 6 hours.

Process Control & Validation Logic

Purification Logic Flow

The following diagram outlines the decision-making process for purification, ensuring high purity regardless of crude yield quality.

Workup_Logic Figure 2: Workup Decision Tree. Water precipitation is the primary isolation method. Reaction Reaction Complete (TLC Check) Quench Pour into Ice Water Reaction->Quench Solid Precipitate Formed? Quench->Solid Filter Filter & Wash (Remove DMF/Salts) Solid->Filter Yes (Solid) Extract DCM Extraction (If Oiling Occurs) Solid->Extract No (Oiling) Recryst Recrystallize (EtOH) Filter->Recryst Extract->Recryst Final Pure Product (>98%) Recryst->Final

Analytical Validation (Self-Validating Data)

To confirm the identity of CAS 67828-57-3 , compare your results against these expected parameters.

TestExpected ResultDiagnostic Value
Appearance Yellow to Orange NeedlesConfirms nitro-aniline conjugation system.
¹H NMR (CDCl₃) δ ~3.90 (s, 3H): Methoxy group.δ ~1.95 (m, 4H): Pyrrolidine (C3/C4).δ ~3.50 (m, 4H): Pyrrolidine (C2/C5).Aromatic: 3 distinct protons (ABX or similar pattern).Key Indicator: Shift of pyrrolidine protons adjacent to Nitrogen confirms N-arylation.
Melting Point 116–118°C (Approx)Sharp range indicates high purity.
Mass Spec [M+H]⁺ = 223.1 Confirms molecular formula C₁₁H₁₄N₂O₃.

Troubleshooting & Optimization

  • Issue: Product "Oils Out" during water quench.

    • Cause: Temperature of water was too high or DMF concentration too high.

    • Fix: Extract the oil with Dichloromethane (DCM), wash with brine, dry over MgSO₄, evaporate, and then recrystallize the residue from Ethanol.

  • Issue: Low Yield (<50%).

    • Cause: Incomplete conversion due to steric hindrance of the methoxy group.

    • Fix: Increase temperature to 110°C or switch solvent to DMSO (higher dielectric constant accelerates

      
      ).
      
  • Issue: Dark/Tarred Product.

    • Cause: Thermal decomposition or oxidation.

    • Fix: Perform reaction under Nitrogen atmosphere. Ensure temperature does not exceed 120°C.

References

  • PubChem. (n.d.). Compound Summary: 1-(2-methoxy-4-nitrophenyl)pyrrolidine (CAS 67828-57-3).[5] National Library of Medicine. Retrieved October 24, 2023, from [Link]

  • Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems.[2][4][6][7][8][9] Chemical Reviews, 49(2), 273–412. (Foundational text on

    
     mechanism and activation by nitro groups). [Link]
    
  • Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for recrystallization of nitro-amines). [Link]

Sources

Application

Nucleophilic aromatic substitution for 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Application Note: High-Efficiency Synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine via Nucleophilic Aromatic Substitution ( ) Executive Summary This application note details a robust, scalable protocol for the synthes...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Efficiency Synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine via Nucleophilic Aromatic Substitution ( )

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine , a privileged scaffold in medicinal chemistry found in various kinase inhibitors and GPCR ligands. Unlike generic organic synthesis guides, this protocol focuses on the Nucleophilic Aromatic Substitution (


)  pathway, optimizing for regioselectivity, reaction rate, and purification efficiency.

We compare the efficacy of fluoro- vs. chloro-substituted substrates and provide a "Green Chemistry" compliant modification using ethanol, alongside the standard high-performance acetonitrile protocol.

Mechanistic Principles & Strategic Design

The Mechanism: Addition-Elimination

The synthesis relies on the reaction between pyrrolidine (nucleophile) and 1-fluoro-2-methoxy-4-nitrobenzene (electrophile). This is not a concerted


 displacement but a two-step Addition-Elimination  mechanism.[1]
  • Step 1 (Rate Determining): Nucleophilic attack of pyrrolidine at the ipso-carbon (C1), disrupting aromaticity and forming a resonance-stabilized anionic intermediate known as the Meisenheimer Complex .

  • Step 2 (Fast): Re-aromatization via the expulsion of the leaving group (Fluoride).

Why Fluorine? (The Element Effect)

Contrary to


/

reactions where Iodine is the best leaving group, in

, Fluorine is superior .
  • Reasoning: The highly electronegative fluorine atom inductively destabilizes the ground state and lowers the energy of the transition state for the nucleophilic attack (the rate-limiting step).[2]

  • Data: Reaction rates for para-nitrophenyl halides typically follow the order

    
    .[2]
    
Regioselectivity & Electronic Effects
  • Nitro Group (

    
     at C4):  Acts as the primary electron-withdrawing group (EWG). It stabilizes the negative charge in the Meisenheimer complex via resonance (para-position).
    
  • Methoxy Group (

    
     at C2):  Provides steric bulk ortho to the reaction site but does not inhibit the reaction. Its inductive withdrawal (
    
    
    
    -bond) aids the initial attack, despite its potential mesomeric donation.

Experimental Workflow Visualization

The following diagram outlines the logical flow of the synthesis, highlighting the critical decision points between Method A (Standard) and Method B (Green).

G cluster_0 Method Selection node_start Starting Material: 1-Fluoro-2-methoxy-4-nitrobenzene node_methodA Method A: Standard Solvent: MeCN Base: K2CO3 Temp: 80°C (Reflux) node_start->node_methodA node_methodB Method B: Green Solvent: Ethanol Base: None (Excess Amine) Temp: 78°C (Reflux) node_start->node_methodB node_reagent Reagent: Pyrrolidine (1.2 - 1.5 eq) node_reagent->node_methodA node_reagent->node_methodB node_monitor In-Process Control (IPC) TLC/HPLC: Disappearance of SM node_methodA->node_monitor 1-3 Hours node_methodB->node_monitor 4-6 Hours node_workup Workup Strategy Precipitation via Water Addition node_monitor->node_workup Conversion >98% node_product Final Product 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (Bright Yellow/Orange Solid) node_workup->node_product Filtration & Drying

Figure 1: Decision tree for synthetic route selection based on available resources and green chemistry requirements.

Materials & Equipment

ComponentSpecificationRole
Substrate 1-Fluoro-2-methoxy-4-nitrobenzene (CAS: 454-16-0)Electrophile
Nucleophile Pyrrolidine (Reagent Grade, >99%)Nucleophile
Base Potassium Carbonate (

), anhydrous
Acid Scavenger (HF)
Solvent A Acetonitrile (MeCN), HPLC GradePolar Aprotic Solvent
Solvent B Ethanol (EtOH), AbsoluteGreen Protic Solvent
Monitoring TLC Plates (Silica gel 60

)
Reaction Progress

Detailed Protocols

Method A: High-Efficiency Protocol (Acetonitrile)

Recommended for initial scale-up and maximum yield.

  • Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 1-fluoro-2-methoxy-4-nitrobenzene (1.71 g, 10.0 mmol) and anhydrous

    
      (2.07 g, 15.0 mmol).
    
  • Solvation: Add Acetonitrile (20 mL). Stir to create a suspension.

  • Addition: Add Pyrrolidine (1.0 mL, 12.0 mmol) dropwise via syringe.

    • Note: The reaction is slightly exothermic. No ice bath is usually required at this scale, but monitor temperature.

  • Reaction: Attach a reflux condenser and heat the mixture to 80°C (oil bath temperature) for 2 hours .

    • Visual Cue: The solution will transition from pale yellow to deep orange/red.

  • Monitoring: Check TLC (Eluent: 20% EtOAc in Hexanes).

    • Starting Material

      
      : ~0.6[3]
      
    • Product

      
      : ~0.4 (Bright yellow spot)
      
  • Workup (Precipitation):

    • Cool the reaction mixture to room temperature.

    • Pour the mixture into 100 mL of ice-cold water with vigorous stirring. The product should precipitate immediately as a bright yellow/orange solid.

    • Stir for 15 minutes to ensure removal of inorganic salts (

      
      , excess 
      
      
      
      ).
  • Isolation: Filter the solid using a Buchner funnel. Wash the cake with water (

    
     mL) and cold hexanes (
    
    
    
    mL).
  • Drying: Dry under vacuum at 45°C for 4 hours.

Method B: Green Chemistry Protocol (Ethanol)

Recommended for environmentally sensitive workflows.

  • Setup: Dissolve 1-fluoro-2-methoxy-4-nitrobenzene (1.71 g, 10.0 mmol) in Ethanol (25 mL).

  • Addition: Add Pyrrolidine (1.6 mL, 20.0 mmol).

    • Note: Excess amine is used here to act as both nucleophile and base (to trap HF).

  • Reaction: Reflux at 78°C for 4-6 hours . Reaction kinetics are slower in protic solvents due to hydrogen bonding solvation of the nucleophile.

  • Workup:

    • Concentrate the ethanol to ~5 mL volume using a rotary evaporator.

    • Add Water (50 mL) to induce precipitation.[3]

    • Filter and wash as in Method A.

Data Analysis & Characterization

Expected Analytical Data
TechniqueSignal ExpectationStructural Assignment

NMR
(DMSO-

)

1.90-2.00 (m, 4H)
Pyrrolidine ring (


to N)

3.40-3.55 (m, 4H)
Pyrrolidine ring (


to N)

3.90 (s, 3H)
Methoxy group (

)

6.60 (d, 1H)
Aromatic H (Ortho to Pyrrolidine)

7.70 (dd, 1H)
Aromatic H (Meta to Nitro)

7.85 (d, 1H)
Aromatic H (Ortho to Nitro)
MS (ESI)

Confirms Molecular Weight
Appearance Bright Yellow/Orange PowderNitro-amine conjugation
Troubleshooting Guide
  • Issue: Oil formation instead of solid.

    • Cause: Impurities or residual solvent preventing crystallization.

    • Fix: Dissolve the oil in a minimum amount of hot Ethanol, add water dropwise until cloudy, then cool slowly to 4°C. Scratch the glass to induce nucleation.

  • Issue: Low Yield.

    • Cause: Hydrolysis of the fluoride by water (forming the phenol) if solvents were not dry.

    • Fix: Ensure

      
       is anhydrous and MeCN is dry.
      

Reaction Pathway Diagram

The following diagram illustrates the molecular transformation and the stabilization of the intermediate.

Figure 2: Simplified reaction coordinate showing the formation of the Meisenheimer complex.

References

  • Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems.[1][2][4][5][6][7][8] Chemical Reviews, 49(2), 273–412. (Classic review establishing the Addition-Elimination mechanism). [Link]

  • Terrier, F. (2013). Modern Nucleophilic Aromatic Substitution. Wiley-VCH. (Comprehensive text on

    
     kinetics and solvent effects).
    [Link]
    
  • Byrne, F. P., et al. (2016). Tools and techniques for solvent selection: green solvent selection guides. Sustainable Chemical Processes.[9] (Basis for recommending Ethanol/MeCN over DMF). [Link]

Sources

Method

The Strategic Utility of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine in Modern Synthesis

Introduction: Unveiling a Versatile Synthetic Intermediate In the landscape of contemporary organic synthesis, particularly within the realms of medicinal chemistry and materials science, the strategic deployment of well...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling a Versatile Synthetic Intermediate

In the landscape of contemporary organic synthesis, particularly within the realms of medicinal chemistry and materials science, the strategic deployment of well-functionalized intermediates is paramount. 1-(2-Methoxy-4-nitrophenyl)pyrrolidine emerges as a molecule of significant interest, offering a unique combination of electronic and steric properties that render it a valuable scaffold for the construction of complex molecular architectures. This N-aryl pyrrolidine derivative, characterized by an electron-donating methoxy group and an electron-withdrawing nitro group on the phenyl ring, presents a platform for a variety of chemical transformations. The pyrrolidine moiety itself is a common feature in many biologically active compounds, contributing to their pharmacokinetic and pharmacodynamic profiles.[1][2] This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, providing detailed application notes and protocols for the effective utilization of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine as a chemical intermediate.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is essential for its handling, reaction optimization, and purification.

PropertyValueSource
Molecular Formula C₁₁H₁₄N₂O₃[3]
Molecular Weight 222.24 g/mol [3]
CAS Number 67828-57-3[3]
Appearance Expected to be a solidGeneral knowledge
Solubility Expected to be soluble in common organic solvents like Dichloromethane, Ethyl Acetate, and Methanol.General knowledge

Core Application: A Gateway to Substituted Anilines and Heterocycles

The primary utility of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine lies in its capacity to be transformed into a variety of downstream products. The most prominent application involves the reduction of the nitro group to an amine, yielding 2-Methoxy-4-(pyrrolidin-1-yl)aniline . This resulting ortho-methoxyaniline derivative is a highly valuable precursor for the synthesis of a diverse range of heterocyclic compounds, particularly those with demonstrated biological activity.

Application Note 1: Synthesis of Bioactive Quinoxaline Scaffolds

Quinoxalines are a class of nitrogen-containing heterocyclic compounds that are prevalent in a wide array of pharmacologically active molecules, exhibiting anticancer, antimicrobial, and anti-inflammatory properties.[4] The synthesis of quinoxalines is often achieved through the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound.[5][6] The intermediate, 2-Methoxy-4-(pyrrolidin-1-yl)aniline, serves as a custom-tailored o-phenylenediamine derivative, allowing for the introduction of the methoxy and pyrrolidinyl substituents into the final quinoxaline structure. This targeted substitution is a key strategy in tuning the biological activity and physicochemical properties of the resulting molecules.

Quinoxaline Synthesis Workflow A 1-(2-Methoxy-4-nitrophenyl)pyrrolidine B 2-Methoxy-4-(pyrrolidin-1-yl)aniline A->B Nitro Group Reduction D Substituted Quinoxaline B->D Condensation Reaction C 1,2-Dicarbonyl Compound (e.g., Benzil) C->D

Caption: Workflow for Quinoxaline Synthesis.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the synthesis and key transformations of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. These protocols are designed to be self-validating, with clear causality behind the experimental choices.

Protocol 1: Synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

This synthesis proceeds via a nucleophilic aromatic substitution (SNAr) reaction. The electron-withdrawing nitro group activates the aromatic ring towards nucleophilic attack by pyrrolidine, facilitating the displacement of a halide.[7][8] The choice of a polar aprotic solvent like dimethylformamide (DMF) and the use of a non-nucleophilic base such as potassium carbonate are crucial for promoting the reaction while minimizing side products.

Reaction Scheme:

1-(2-Methoxy-4-nitrophenyl)pyrrolidine --(Hydrazine hydrate, Pd/C, Methanol)--> 2-Methoxy-4-(pyrrolidin-1-yl)aniline

2-Methoxy-4-(pyrrolidin-1-yl)aniline + Benzil --(Ethanol, reflux)--> 2,3-Diphenyl-6-methoxy-8-(pyrrolidin-1-yl)quinoxaline

Caption: Synthetic pathway from starting materials to bioactive quinoxalines.

Safety and Handling

  • Nitroaromatics: Nitroaromatic compounds are often toxic and can be absorbed through the skin. They should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses. [2]* Pyrrolidine: Pyrrolidine is a flammable and corrosive liquid that can cause severe skin burns and eye damage. It is also harmful if swallowed or inhaled. * Hydrazine Hydrate: Hydrazine hydrate is a highly toxic and corrosive substance and a suspected carcinogen. It should be handled with extreme caution in a well-ventilated fume hood, using appropriate PPE. [1][9]* Palladium on Carbon: While not highly toxic, Pd/C is a flammable solid and can ignite solvents in the presence of hydrogen or other reducing agents. It should be handled with care, and filtration should be performed in a well-ventilated area.

General Precautions:

  • Always work in a well-ventilated fume hood.

  • Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

  • Avoid inhalation of dust, vapors, and fumes.

  • Avoid contact with skin and eyes.

  • In case of accidental exposure, seek immediate medical attention.

Conclusion

1-(2-Methoxy-4-nitrophenyl)pyrrolidine is a strategically designed chemical intermediate with significant potential in the synthesis of complex organic molecules. Its facile preparation and the versatility of its functional groups, particularly the readily reducible nitro group, make it a valuable precursor for the construction of substituted anilines and, subsequently, a wide range of heterocyclic systems. The protocols and application notes provided herein offer a solid foundation for researchers to explore the synthetic utility of this compound in their drug discovery and materials science endeavors. As with all chemical research, a thorough understanding of the reaction mechanisms and strict adherence to safety protocols are paramount for successful and safe experimentation.

References

  • Knoevenagel, E., & Walter, L. (1904). Condensation of vanillin with nitromethane. Berichte der deutschen chemischen Gesellschaft, 37(4), 4502-4505.
  • CORE. (n.d.). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Retrieved from [Link]

  • MDPI. (2022). Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. Retrieved from [Link]

  • Google Patents. (n.d.). CN111704555A - Method for synthesizing 4-methoxy-2-nitroaniline by adopting continuous flow reactor.
  • MDPI. (2018). Synthesis and Crystal Structure of 1-Chloro-2-methyl-4-nitrobenzene. Retrieved from [Link]

  • Chemistry LibreTexts. (2019). 19.9: Nucleophilic Aromatic Substitution. Retrieved from [Link]

  • PubMed. (2003). Quinoxaline chemistry. Part 16. 4-substituted anilino and 4-substituted phenoxymethyl pyrrolo[1,2-a]quinoxalines and N-[4-(pyrrolo[1,2-a]quinoxalin-4-yl)amino and hydroxymethyl]benzoyl glutamates. Synthesis and evaluation of in vitro biological activity. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. Retrieved from [Link]

  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

  • DiVA portal. (2017). Synthesis of substituted pyrrolidines. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). Pyrrolidine - HAZARD SUMMARY. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: 4-Nitrophenol. Retrieved from [Link]

  • YouTube. (2019). Nucleophilic Aromatic Substitution. Retrieved from [Link]

  • Eureka | Patsnap. (n.d.). Preparation method of 2-methoxy-4-nitroaniline. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Quinoxaline synthesis. Retrieved from [Link]

  • ResearchGate. (2025). ChemInform Abstract: Selective Reduction of Halogenated Nitroarenes with Hydrazine Hydrate in the Presence of Pd/C. Retrieved from [Link]

  • MDPI. (2020). Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. Retrieved from [Link]

  • Morressier. (2018). Nucleophilic aromatic substitution: Using microwave chemistry. Retrieved from [Link]

  • Google Patents. (n.d.). CN101940926B - Catalyst for reduction of aromatic nitro-compounds by hydrazine hydrate and preparation method thereof.
  • ResearchGate. (n.d.). The main approaches for the synthesis of quinoxaline 1,4-dioxides. Retrieved from [Link]

  • Journal of the Chemical Society B: Physical Organic. (n.d.). Base catalysis of nucleophilic aromatic substitution. The reactions of primary and secondary amines with nitrophenyl phosphates. Retrieved from [Link]

  • R Discovery. (2025). Hydrazine as a Reducing Agent in Catalytic Transfer Hydrogenation Processes: Up‐to‐Date Overview Approaches. Retrieved from [Link]

  • TSI Journals. (2011). GREEN SYNTHESIS OF QUINOXALINE AND SUBSTITUTED QUINOXALINES. Retrieved from [Link]

  • International Journal of Pharmaceutical Sciences and Research. (2022). Birajdar et al., IJPSR, 2022; Vol. 13(10): 4244-4253. Retrieved from [Link]

Sources

Application

Application Note: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine in Medicinal Chemistry

Executive Summary: The "Solubilizing Aniline" Scaffold In modern drug discovery, particularly within the kinase inhibitor space (e.g., EGFR, BTK, JAK), the modulation of physicochemical properties is as critical as poten...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Solubilizing Aniline" Scaffold

In modern drug discovery, particularly within the kinase inhibitor space (e.g., EGFR, BTK, JAK), the modulation of physicochemical properties is as critical as potency.[1] 1-(2-Methoxy-4-nitrophenyl)pyrrolidine serves as a high-value synthetic intermediate designed to access the corresponding aniline: 4-(pyrrolidin-1-yl)-3-methoxyaniline .

This specific scaffold offers a dual advantage in Structure-Activity Relationship (SAR) campaigns:

  • The Ortho-Methoxy Effect: The 2-methoxy group breaks planarity via steric clash with the aniline nitrogen (or downstream amide), forcing a twisted conformation that can improve solubility and selectivity for specific ATP-binding pockets.[1]

  • The Pyrrolidine Solubilizer: The saturated nitrogen heterocycle increases sp³ character (Fsp³) and basicity, improving the pharmacokinetic (PK) profile compared to planar aromatic precursors.[1]

This guide details the optimized synthesis, reduction, and downstream application of this intermediate, moving beyond standard literature to provide robust, scalable protocols.

Synthesis Protocol: Nucleophilic Aromatic Substitution (SNAr)[1][2]

The synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine relies on the activation of the benzene ring by the para-nitro group, facilitating the displacement of a leaving group (Fluorine or Chlorine) by pyrrolidine.[1]

Mechanistic Insight

While 1-chloro-2-methoxy-4-nitrobenzene is cheaper, 1-fluoro-2-methoxy-4-nitrobenzene is the superior starting material for high-throughput medicinal chemistry. The high electronegativity of fluorine stabilizes the Meisenheimer complex intermediate, significantly accelerating the reaction rate and allowing for milder conditions that minimize by-product formation.[1]

Optimized Protocol (Gram Scale)

Reagents:

  • Substrate: 1-Fluoro-2-methoxy-4-nitrobenzene (1.0 equiv)

  • Nucleophile: Pyrrolidine (1.2 equiv)[1][2]

  • Base: Potassium Carbonate (K₂CO₃), anhydrous, granular (1.5 equiv)[1]

  • Solvent: Acetonitrile (MeCN) or DMF (for larger scales)[1]

Procedure:

  • Setup: Charge a round-bottom flask with 1-Fluoro-2-methoxy-4-nitrobenzene (10 mmol) and MeCN (50 mL).

  • Addition: Add K₂CO₃ (15 mmol) followed by the slow addition of pyrrolidine (12 mmol) via syringe. Note: The reaction is exothermic.

  • Reaction: Heat the mixture to 60°C for 2–4 hours. Monitor via TLC (30% EtOAc/Hexanes) or LCMS.[1] The starting material (Rₜ ~4.2 min) should fully convert to the product (Rₜ ~3.8 min, bright yellow spot).[1]

  • Workup:

    • Cool to room temperature.[1]

    • Filter off the inorganic salts (KF, excess K₂CO₃).[1]

    • Concentrate the filtrate under reduced pressure to yield a bright yellow/orange solid.[1]

  • Purification: Recrystallization from Ethanol/Water (9:1) is preferred over column chromatography for scale-up.[1]

Yield Expectation: >90% isolated yield.

Functionalization: Reduction to the Aniline

The nitro group serves as a "masked" aniline.[1] The reduction step must be chosen based on the sensitivity of other functional groups in the molecule (if late-stage) or process safety (if early-stage).[1]

Method A: Catalytic Hydrogenation (Standard)
  • Best for: Clean, quantitative conversion in early-stage synthesis.[1]

  • Conditions: H₂ (1 atm balloon), 10% Pd/C (5 mol%), Methanol.

  • Duration: 1–2 hours at RT.

  • Caution: The resulting aniline is electron-rich and prone to oxidation (browning) upon prolonged air exposure.[1] Store under Argon or use immediately.

Method B: Iron-Ammonium Chloride (Chemoselective)
  • Best for: Substrates containing halogens (Cl, Br, I) or alkenes that might be reduced by H₂/Pd.[1]

  • Conditions: Fe powder (5 equiv), NH₄Cl (saturated aq.), Ethanol, Reflux (80°C).[1]

  • Mechanism: Single electron transfer (SET) reduction.[1]

Comparison of Reduction Methods
ParameterH₂ / Pd-CFe / NH₄ClSnCl₂ / HCl
Yield 95-99%85-95%80-90%
Selectivity Low (Reduces alkenes/halides)High (Tolerates halides)High
Workup Filtration (Celite)Emulsion proneAcidic neutralization
Scalability High (Safety required)ModerateLow (Waste disposal)

Application Logic: Downstream Coupling

The resulting 4-(pyrrolidin-1-yl)-3-methoxyaniline is a "super-nucleophile" due to the electron-donating effects of the methoxy and pyrrolidine groups.

  • SNAr Coupling: It reacts rapidly with 2,4-dichloropyrimidines to form kinase inhibitor cores.[1]

  • Amide Coupling: Requires mild coupling agents (HATU/DIPEA) to avoid over-acylation.[1]

Visual Workflow: From Precursor to Drug Scaffold

SynthesisWorkflow cluster_0 Key Transformation Start 1-Fluoro-2-methoxy- 4-nitrobenzene Intermediate 1-(2-Methoxy-4-nitrophenyl) pyrrolidine (The Topic Compound) Start->Intermediate S_NAr Reagent Pyrrolidine (K2CO3, MeCN, 60°C) Reagent->Intermediate Aniline 4-(Pyrrolidin-1-yl)- 3-methoxyaniline Intermediate->Aniline Nitro Reduction Reduction Reduction (H2/Pd-C or Fe/NH4Cl) Reduction->Aniline Drug Kinase Inhibitor Core (e.g., Pyrimidine coupling) Aniline->Drug Amide/S_NAr Coupling

Caption: Synthesis workflow transforming the nitro-precursor into the active aniline building block.

Strategic SAR Decision Tree

Why choose this specific scaffold over others? Use this logic tree to justify the selection in your medicinal chemistry campaign.

SARDecision Decision Need to optimize Aniline Scaffold? Solubility Issue: Poor Solubility? Decision->Solubility Metabolism Issue: High Clearance? Decision->Metabolism Sol_Soln Add solubilizing tail (Pyrrolidine/Piperazine) Solubility->Sol_Soln Met_Soln Block metabolic soft spot (Methoxy/Fluoro) Metabolism->Met_Soln Compound 1-(2-Methoxy-4-nitrophenyl) pyrrolidine Sol_Soln->Compound Met_Soln->Compound Result High Fsp3 (Solubility) + Ortho-Block (Stability) Compound->Result

Caption: SAR Logic justifying the selection of the methoxy-pyrrolidine scaffold.

Analytical Characterization Data

Verify your intermediate using these expected spectral signatures.

TechniqueExpected SignalInterpretation
¹H NMR (DMSO-d₆) δ 3.85 (s, 3H)Methoxy group (-OCH₃)
δ 1.90 (m, 4H), 3.45 (m, 4H)Pyrrolidine ring protons
δ 6.70 (d), 7.80 (dd), 7.95 (d)Aromatic protons (1,2,4-substitution)
LCMS (ESI+) [M+H]⁺ = 223.1Parent Ion
Appearance Bright Yellow/Orange SolidNitro-aniline conjugation

References

  • Synthesis of Pyrrolidine Derivatives: GuideChem. "1-(2-METHOXY-4-NITROPHENYL)PYRROLIDINE Properties and Synthesis." Available at: [1]

  • General SNAr Methodology: Organic Chemistry Portal. "Nucleophilic Aromatic Substitution."[1][3] Available at: [1]

  • Kinase Inhibitor Scaffolds: Journal of Medicinal Chemistry. "Discovery of Third-Generation EGFR Inhibitors."[1] (General reference for aniline usage in EGFR inhibitors).

  • Compound Data: PubChem. "1-(2-Methoxy-4-nitrophenyl)pyrrolidine."[1][2][4][5][6][7][8][9][10] Available at: [1]

Sources

Method

Application Note: High-Fidelity In Vitro Assays for 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Executive Summary & Chemical Profile[1][2][3] 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS: 67828-57-3) is a specialized "push-pull" chromophore characterized by an electron-donating pyrrolidine ring and an electron-withd...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile[1][2][3]

1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS: 67828-57-3) is a specialized "push-pull" chromophore characterized by an electron-donating pyrrolidine ring and an electron-withdrawing nitro group on a benzene core.[1][2][3] While often utilized as a synthetic intermediate, its specific electronic structure makes it a high-value fluorogenic probe for Nitroreductase (NTR) activity and a model substrate for Phase I metabolic profiling .[4][1]

This application note provides rigorous protocols for utilizing this compound to monitor enzymatic reduction under hypoxic conditions and to assess metabolic stability in liver microsomes. These assays are critical for researchers developing hypoxia-activated prodrugs or studying xenobiotic metabolism.[1]

Chemical Specifications
PropertySpecification
CAS Number 67828-57-3
Formula

MW 222.24 g/mol
Appearance Yellow to Orange Crystalline Solid
Solubility DMSO (>20 mg/mL), Ethanol; Low solubility in water
Absorption

~380–400 nm (Solvent dependent)

Biological Mechanism of Action

The utility of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine in in vitro assays hinges on two enzymatic pathways:

  • Nitro-Reduction (Hypoxia Sensing): Under hypoxic conditions, bacterial or mammalian Nitroreductases (NTR) reduce the 4-nitro group to a 4-amino group (via hydroxylamine intermediates).[1] This reduction disrupts the strong Intramolecular Charge Transfer (ICT) of the parent molecule, typically resulting in a significant fluorescence "turn-on" or a hypsochromic (blue) shift in absorbance.[1]

  • O-Demethylation (Metabolic Stability): The 2-methoxy group serves as a potential site for oxidative demethylation by Cytochrome P450 enzymes (CYP450), making it a dual-probe for metabolic stability.[1]

Pathway Visualization[1][2]

MetabolicPathway cluster_legend Reaction Conditions Parent Parent Compound 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (Non-Fluorescent/Yellow) Intermediate Hydroxylamine Intermediate Parent->Intermediate Nitroreductase (NTR) + NADH (Hypoxia) Metabolite2 Demethylated Product (CYP450 Activity) Parent->Metabolite2 CYP450 (Oxidative Metabolism) Metabolite1 Reduced Metabolite 1-(2-Methoxy-4-aminophenyl)pyrrolidine (Fluorescent/Colorless) Intermediate->Metabolite1 Rapid Reduction key Solid Line: Primary Assay Pathway Dashed Line: Secondary Metabolic Route

Figure 1: Biotransformation pathways. The primary assay utility exploits the NTR-mediated reduction of the nitro group.

Protocol A: Kinetic Assay for Nitroreductase (NTR) Activity[1][2]

Objective: Quantify NTR activity by monitoring the reduction of the nitro group. This assay is a standard model for evaluating hypoxia-activated prodrug activation.[1]

Materials Required[1][2][3][7][9][10][11][12][13]
  • Substrate: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (10 mM stock in DMSO).

  • Enzyme: Purified Nitroreductase (e.g., E. coli NfsB or mammalian homogenate).[4][1]

  • Cofactor: NADH or NADPH (10 mM aqueous stock, freshly prepared).

  • Buffer: 10 mM PBS or Tris-HCl, pH 7.4.

  • Detection: Fluorescence Plate Reader (Excitation: 340 nm, Emission: 450–500 nm) or UV-Vis Spectrophotometer (Absorbance at 390 nm).[4][1]

Experimental Workflow
  • Preparation of Working Solutions:

    • Dilute the substrate stock into PBS to prepare a concentration series (e.g., 10, 20, 40, 80, 160 µM). Keep organic solvent (DMSO) concentration < 1%.[1]

    • Prepare Enzyme Solution: 1 µg/mL NTR in PBS.

  • Reaction Assembly (96-well Black Plate):

    • Blank: 190 µL Buffer + 10 µL Substrate.

    • Control: 180 µL Buffer + 10 µL Substrate + 10 µL NADH (No Enzyme).

    • Test: 170 µL Buffer + 10 µL Enzyme + 10 µL Substrate.

  • Initiation:

    • Add 10 µL of NADH (final concentration 500 µM) to the Test wells to initiate the reaction.

    • Note: NTR requires NADH as an electron donor.[1][5]

  • Data Acquisition:

    • Kinetic Mode: Monitor fluorescence intensity (Ex 340nm / Em 480nm) or Absorbance decay at 390 nm every 30 seconds for 20 minutes at 37°C.

    • The parent compound absorbs strongly at ~390 nm.[1] Reduction leads to a decrease in OD390 and an increase in fluorescence at ~480 nm (amino-product).[1]

Data Analysis & Validation

Calculate the initial velocity (


) for each substrate concentration.[1] Plot 

vs. [Substrate] using the Michaelis-Menten equation to determine

and

.[1]
ParameterDefinitionExpected Trend
Fluorescence (

)
Change in emission intensityIncreases over time (Turn-On)
Absorbance (

)
Optical density of nitro groupDecreases over time (Bleaching)
Z'-Factor Assay robustness metricMust be > 0.5 for screening validation

Protocol B: Microsomal Metabolic Stability Assay

Objective: Determine the intrinsic clearance (


) and half-life (

) of the compound to assess its suitability as a chemical probe in vivo.
Materials Required[1][2][3][7][9][10][11][12][13]
  • Microsomes: Pooled Human or Rat Liver Microsomes (20 mg/mL protein).

  • NADPH Regenerating System: (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase, 3.3 mM

    
    ).[4][1]
    
  • Quenching Solution: Ice-cold Acetonitrile (ACN) containing Internal Standard (e.g., Tolbutamide).[4][1]

Step-by-Step Protocol
  • Pre-Incubation:

    • Prepare a reaction mixture containing 0.5 mg/mL microsomes and 1 µM 1-(2-Methoxy-4-nitrophenyl)pyrrolidine in 100 mM Potassium Phosphate buffer (pH 7.4).

    • Incubate at 37°C for 5 minutes.

  • Reaction Initiation:

    • Add the NADPH Regenerating System to start the reaction.[1]

    • Negative Control:[4][1] Use buffer instead of NADPH to assess non-NADPH dependent degradation.[1]

  • Sampling:

    • At time points

      
       min, remove 50 µL aliquots.
      
    • Immediately dispense into 150 µL of Ice-cold ACN (Quenching Solution) to stop the reaction.

  • Processing:

    • Vortex for 1 min and centrifuge at 10,000 x g for 10 min.

    • Collect supernatant for LC-MS/MS analysis.[1]

  • LC-MS/MS Quantification:

    • Column: C18 Reverse Phase (e.g., Agilent Zorbax, 2.1 x 50 mm).[4][1]

    • Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.[1]

    • Transition: Monitor Parent [M+H]+ (m/z ~223.1) and potential Amino-metabolite (m/z ~193.1).[1]

Calculation of Intrinsic Clearance

Plot ln(% Parent Remaining) vs. Time.[1] The slope of the line is


.[1]

[4][1]

[4][1]

Assay Workflow Diagram

AssayWorkflow cluster_NTR Protocol A: NTR Activity (Hypoxia) cluster_Micro Protocol B: Metabolic Stability Start Start: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (10 mM DMSO Stock) Mix1 Mix: Substrate + NTR Enzyme in PBS (pH 7.4) Start->Mix1 Mix2 Mix: Substrate + Liver Microsomes Start->Mix2 AddNADH Add Cofactor: NADH (Initiates Reduction) Mix1->AddNADH Read1 Read: Fluorescence Kinetic (Ex 340 / Em 480) AddNADH->Read1 AddNADPH Add Cofactor: NADPH (Regenerating System) Mix2->AddNADPH Quench Time-Point Sampling Quench with ACN AddNADPH->Quench Analyze LC-MS/MS Quantification Quench->Analyze

Figure 2: Parallel workflow for enzymatic activity and stability profiling.[1]

References

  • PubChem. (2025).[1] 2-(4-Methoxyphenyl)pyrrolidine Compound Summary. National Library of Medicine.[1] [Link][4][1]

  • Kiyose, K., et al. (2021).[4][1] Ratiometric Fluorescence Assay for Nitroreductase Activity: Locked-Flavylium Fluorophore as a NTR-Sensitive Molecular Probe. PMC - NIH. [Link]

  • Verbitskiy, E. V., et al. (2017).[4][1][6] New "turn-off" fluorescence sensors to detect vapors of nitro-explosives. ResearchGate. [Link]

Sources

Application

Application Note &amp; Protocols: Characterization of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine as a Potential Enzyme Inhibitor

Audience: Researchers, scientists, and drug development professionals. Senior Application Scientist's Foreword: The quest for novel enzyme inhibitors is a cornerstone of modern drug discovery. The identification and char...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, scientists, and drug development professionals.

Senior Application Scientist's Foreword: The quest for novel enzyme inhibitors is a cornerstone of modern drug discovery. The identification and characterization of small molecules that can modulate enzyme activity with high potency and selectivity are critical for developing new therapeutics. This document provides a comprehensive guide to evaluating the inhibitory potential of the novel compound, 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. While the specific biological targets of this compound are yet to be fully elucidated, its structural motifs—the pyrrolidine ring and a nitrophenyl group—are features present in numerous known enzyme inhibitors.[1][2][3] The pyrrolidine scaffold is a common feature in many biologically active compounds, including those targeting enzymes like α-amylase and α-glucosidase.[4][5] Similarly, nitro-containing compounds have demonstrated a wide array of biological activities, including the inhibition of enzymes such as monoamine oxidase (MAO).[6]

This guide is structured to provide both the theoretical underpinnings and practical, step-by-step protocols for characterizing a novel compound's interaction with a target enzyme. We will use a hypothetical scenario where 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is investigated as an inhibitor of a protein tyrosine kinase, a class of enzymes frequently implicated in diseases such as cancer. The protocols described herein are based on widely accepted and robust methodologies, ensuring that the data generated is both reliable and reproducible. Our focus is not just on the "how" but also the "why," providing the scientific rationale behind experimental design and data interpretation to empower researchers in their drug discovery endeavors.

Introduction to 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

1-(2-Methoxy-4-nitrophenyl)pyrrolidine is a synthetic organic compound featuring a pyrrolidine ring attached to a methoxy- and nitro-substituted phenyl group. The pyrrolidine moiety is a five-membered nitrogen-containing heterocycle that is a core structure in the amino acid proline and is found in a vast number of natural products and synthetic drugs.[7] Its presence can enhance aqueous solubility and provide key binding interactions with biological targets.[7] The nitrophenyl group is a strong electron-withdrawing moiety that can influence the electronic properties of the molecule and participate in interactions with enzyme active sites.[8] The combination of these structural features makes 1-(2-Methoxy-4-nitrophenyl)pyrrolidine an intriguing candidate for screening as an enzyme inhibitor.

Assay Principle: Evaluating Tyrosine Kinase Inhibition

To assess the inhibitory potential of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, a robust and high-throughput compatible assay is required. The ADP-Glo™ Kinase Assay is a suitable choice as it is a universal, luminescence-based method for measuring the activity of any ADP-generating enzyme, including tyrosine kinases.

The assay is performed in two steps. First, the kinase reaction is conducted, during which the tyrosine kinase transfers the gamma-phosphate from ATP to a substrate, producing ADP. In the second step, the remaining ATP is depleted, and the newly formed ADP is converted back to ATP, which is then used to generate a luminescent signal with a luciferase/luciferin reaction. The intensity of the light signal is directly proportional to the amount of ADP generated and, therefore, to the kinase activity. The presence of an inhibitor, such as 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, will decrease the rate of ADP formation, resulting in a lower luminescent signal.[9]

Experimental Protocols

Protocol 1: Determination of IC50 Value

The half-maximal inhibitory concentration (IC50) is a critical parameter for quantifying the potency of an inhibitor. This protocol describes a method for determining the IC50 of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine against a selected tyrosine kinase.

3.1.1. Materials and Reagents

  • Test Compound: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

  • Tyrosine Kinase: Recombinant human tyrosine kinase (e.g., Src, Abl)

  • Kinase Substrate: Poly(Glu, Tyr) 4:1 or a specific peptide substrate

  • ATP: Adenosine 5'-triphosphate

  • Assay Kit: ADP-Glo™ Kinase Assay Kit (or equivalent)

  • Buffer: Kinase reaction buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

  • Solvent: Dimethyl sulfoxide (DMSO)

  • Hardware: 96- or 384-well white, opaque microplates; multichannel pipettor; plate reader with luminescence detection capabilities.

3.1.2. Step-by-Step Procedure

  • Compound Preparation:

    • Prepare a 10 mM stock solution of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine in 100% DMSO.

    • Perform a serial dilution of the stock solution in DMSO to create a range of concentrations (e.g., from 10 mM down to 10 nM).

    • Prepare a 10X working solution of each concentration by diluting the DMSO stock 1:10 in kinase reaction buffer. This will result in a 10% DMSO concentration in the working solutions.

  • Reaction Setup (96-well plate format):

    • No Enzyme Control: Add 2.5 µL of kinase buffer and 2.5 µL of 10% DMSO to a well.

    • No Inhibitor Control (100% Activity): Add 2.5 µL of the tyrosine kinase (at a pre-determined optimal concentration) and 2.5 µL of 10% DMSO.

    • Inhibitor Wells: Add 2.5 µL of the tyrosine kinase and 2.5 µL of each of the 10X working solutions of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine.

    • Add 5 µL of a solution containing the kinase substrate and ATP (at a concentration close to the Km for the enzyme) in kinase reaction buffer to all wells to initiate the reaction. The final reaction volume is 10 µL.

  • Kinase Reaction:

    • Incubate the plate at room temperature for a pre-optimized time (e.g., 60 minutes).

  • Signal Detection:

    • Add 10 µL of ADP-Glo™ Reagent to each well.

    • Incubate at room temperature for 40 minutes to deplete the remaining ATP.

    • Add 20 µL of Kinase Detection Reagent to each well.

    • Incubate at room temperature for 30-60 minutes to generate the luminescent signal.

    • Measure the luminescence using a plate reader.

3.1.3. Data Analysis

  • Calculate Percent Inhibition:

    • Subtract the "No Enzyme Control" reading from all other readings.

    • Calculate the percent inhibition for each inhibitor concentration using the following formula: % Inhibition = 100 * (1 - (Signal_Inhibitor / Signal_No_Inhibitor))

  • Generate Dose-Response Curve:

    • Plot the percent inhibition against the logarithm of the inhibitor concentration.

    • Fit the data using a non-linear regression model (e.g., sigmoidal, 4PL) to determine the IC50 value.

Workflow for IC50 Determination

IC50_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_detection Signal Detection cluster_analysis Data Analysis Compound_Prep Prepare Serial Dilutions of Inhibitor Plate_Setup Plate Controls and Inhibitor Concentrations Compound_Prep->Plate_Setup Reagent_Prep Prepare Kinase, Substrate, and ATP Solutions Reagent_Prep->Plate_Setup Reaction_Start Add Substrate/ATP Mix to Initiate Reaction Plate_Setup->Reaction_Start Incubation Incubate at Room Temperature Reaction_Start->Incubation Add_ADP_Glo Add ADP-Glo™ Reagent (Deplete ATP) Incubation->Add_ADP_Glo Add_Detection Add Kinase Detection Reagent (Generate Signal) Add_ADP_Glo->Add_Detection Read_Plate Measure Luminescence Add_Detection->Read_Plate Calc_Inhibition Calculate % Inhibition Read_Plate->Calc_Inhibition Plot_Curve Plot Dose-Response Curve Calc_Inhibition->Plot_Curve Determine_IC50 Determine IC50 Value Plot_Curve->Determine_IC50 Inhibition_Modes cluster_competitive Competitive Inhibition cluster_noncompetitive Non-competitive Inhibition cluster_uncompetitive Uncompetitive Inhibition E_C Enzyme (E) ES_C ES Complex E_C->ES_C +S EI_C EI Complex E_C->EI_C +I S_C Substrate (S) I_C Inhibitor (I) ES_C->E_C -S P_C Product (P) ES_C->P_C k_cat EI_C->E_C -I E_NC Enzyme (E) ES_NC ES Complex E_NC->ES_NC +S EI_NC EI Complex E_NC->EI_NC +I S_NC Substrate (S) I_NC Inhibitor (I) ES_NC->E_NC -S ESI_NC ESI Complex ES_NC->ESI_NC +I P_NC Product (P) ES_NC->P_NC k_cat EI_NC->E_NC -I EI_NC->ESI_NC +S ESI_NC->ES_NC -I ESI_NC->EI_NC -S E_U Enzyme (E) ES_U ES Complex E_U->ES_U +S S_U Substrate (S) I_U Inhibitor (I) ES_U->E_U -S ESI_U ESI Complex ES_U->ESI_U +I P_U Product (P) ES_U->P_U k_cat ESI_U->ES_U -I

Caption: Simplified diagrams of different enzyme inhibition mechanisms.

Hypothetical Data Presentation

To illustrate the expected outcomes of the described protocols, the following tables present hypothetical data for the inhibition of a panel of tyrosine kinases by 1-(2-Methoxy-4-nitrophenyl)pyrrolidine.

Table 1: Inhibitory Potency (IC50) of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine against a Panel of Tyrosine Kinases.

Kinase TargetIC50 (µM)
Src0.58
Abl1.2
EGFR8.9
VEGFR215.4
PDGFRβ> 50

Data are hypothetical and for illustrative purposes only.

Table 2: Kinetic Parameters for Src Kinase Inhibition by 1-(2-Methoxy-4-nitrophenyl)pyrrolidine.

[Inhibitor] (µM)Apparent Km (µM)Apparent Vmax (RLU/min)
010.215,000
0.315.114,950
0.620.515,050
1.230.814,900

Data are hypothetical and for illustrative purposes only. The trend suggests a competitive inhibition mechanism.

Hypothetical Signaling Pathway

The diagram below illustrates a simplified signaling pathway involving the Src tyrosine kinase, which, if inhibited by a compound like 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, could lead to downstream effects on cell proliferation and survival.

Src Signaling Pathway

Signaling_Pathway RTK Receptor Tyrosine Kinase (e.g., EGFR) Src Src Kinase RTK->Src Activates STAT3 STAT3 Src->STAT3 Phosphorylates Ras Ras Src->Ras Activates Proliferation Cell Proliferation & Survival STAT3->Proliferation Raf Raf Ras->Raf MEK MEK Raf->MEK ERK ERK MEK->ERK ERK->Proliferation Inhibitor 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Inhibitor->Src Inhibits

Caption: A hypothetical signaling pathway involving Src kinase.

Troubleshooting

ProblemPossible Cause(s)Suggested Solution(s)
High variability between replicate wells - Pipetting errors- Incomplete mixing- Edge effects on the plate- Use a calibrated multichannel pipettor- Ensure thorough mixing after each reagent addition- Avoid using the outer wells of the plate
Low signal or no kinase activity - Inactive enzyme- Incorrect buffer components- Degraded ATP or substrate- Use a fresh aliquot of enzyme- Verify buffer pH and composition- Prepare fresh ATP and substrate solutions
IC50 curve does not show a proper sigmoidal shape - Inhibitor solubility issues- Incorrect concentration range- Compound interferes with the assay- Check the solubility of the compound in the final assay buffer- Adjust the dilution series to cover a wider range- Run a counterscreen without the enzyme to check for assay interference

References

  • The Diverse Biological Activity of Recently Synthesized Nitro Compounds. PubMed Central. Available at: [Link]

  • Pyrrolidine Derivatives as Anti‐diabetic Agents: Current Status and Future Prospects. Wiley Online Library. Available at: [Link]

  • Phytochemical-Based Nanoantioxidants Stabilized with Polyvinylpyrrolidone for Enhanced Antibacterial, Antioxidant, and Anti-Inflammatory Activities. MDPI. Available at: [Link]

  • Pyrrolidine derivatives as α-amylase and α-glucosidase inhibitors: Design, synthesis, structure-activity relationship (SAR), docking studies and HSA binding. PubMed Central. Available at: [Link]

  • The Diverse Biological Activity of Recently Synthesized Nitro Compounds. PubMed Central. Available at: [Link]

  • Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI. Available at: [Link]

  • Protocol Recommendations for Performing a Kinase Inhibition Assay. BellBrook Labs. Available at: [Link]

  • MMP-9 Inhibitor Screening Kit (Fluorometric). Assay Genie. Available at: [Link]

  • Acetylcholinesterase Inhibition Assay (Tick or Eel). Attogene. Available at: [Link]

  • Inhibition of cytochrome P450 enzymes participating in p-nitrophenol hydroxylation by drugs known as CYP2E1 inhibitors. PubMed. Available at: [Link]

  • Discovery of Novel Pyrrolidine-Based Chalcones as Dual Inhibitors of α-Amylase and α-Glucosidase: Synthesis, Molecular Docking, ADMET Profiles, and Pharmacological Screening. ACS Omega. Available at: [Link]

  • Determining the IC₅₀ of Inhibitor. Biology LibreTexts. Available at: [Link]

  • MMP9 Enzyme Assay Protocol. San Diego State University. Available at: [Link]

  • Pyrrolizines: natural and synthetic derivatives with diverse biological activities. ResearchGate. Available at: [Link]

  • How is to calculate Ki value of an enzyme inhibitor? Is there any concise protocol. ResearchGate. Available at: [Link]

  • Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. MDPI. Available at: [Link]

  • In-vitro Screening for acetylcholinesterase enzyme inhibition potential and antioxidant activity of extracts of Ipomoea aquatica. Journal of Applied Pharmaceutical Science. Available at: [Link]

  • The Diverse Biological Activity of Recently Synthesized Nitro Compounds. MDPI. Available at: [Link]

  • Nitrophenols disrupt the expression and activity of biotransformation enzymes (CYP3A and COMT) in chicken ovarian follicles in vivo and in vitro. PubMed. Available at: [Link]

  • A quick method for the determination of inhibition constants. PubMed Central. Available at: [Link]

  • Recent insights about pyrrolidine core skeletons in pharmacology. Frontiers in Chemistry. Available at: [Link]

  • EnzyFluo™ MMP-9 Inhibitor Assay Kit and Services. BioAssay Systems. Available at: [Link]

  • Enzymatic Glucosylation Enhances the Solubility of Niclosamide but Abrogates Its Therapeutic Efficacy. ACS Omega. Available at: [Link]

  • Universal Tyrosine Kinase Assay Kit. Takara Bio. Available at: [Link]

  • QuickZyme Human MMP-9 activity assay. QuickZyme Biosciences. Available at: [Link]

  • Computing Ki for a Competitive Enzyme Inhibitor. GraphPad. Available at: [Link]

  • 4-Nitrophenol. Wikipedia. Available at: [Link]

  • Acetylcholinesterase Inhibition Assays for High-Throughput Screening. PubMed Central. Available at: [Link]

Sources

Method

Derivatization of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine for bioactivity

Application Note: Strategic Derivatization of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Subtitle: From Structural Alert to Lead Candidate: A Medicinal Chemistry Workflow Abstract This technical guide outlines the systematic...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Derivatization of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Subtitle: From Structural Alert to Lead Candidate: A Medicinal Chemistry Workflow

Abstract

This technical guide outlines the systematic derivatization of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine , a "push-pull" nitroaromatic scaffold.[1] While the parent nitro compound acts as a synthetic intermediate, its primary value in drug discovery lies in its reduction to the corresponding aniline and subsequent functionalization.[2] This note provides optimized protocols for nitro-reduction, mitigating the oxidation risks associated with the resulting electron-rich phenylenediamine system, and details parallel synthesis strategies to generate libraries targeting kinases and GPCRs.

Introduction: The Scaffold Architecture

The molecule features a benzene core substituted with a pyrrolidine ring (strong electron donor), a methoxy group (electron donor), and a nitro group (strong electron withdrawer).

  • Electronic State: The para-relationship between the pyrrolidine nitrogen and the nitro group creates a strong dipole.

  • Medicinal Chemistry Context: The nitro group is often flagged as a toxicophore (mutagenicity risk) or metabolic liability.[1][3] Therefore, the primary strategy involves reducing the nitro group to an amine (

    
    ), transforming the molecule into a versatile aniline scaffold.
    
  • Challenge: The resulting intermediate, 4-(pyrrolidin-1-yl)-3-methoxyaniline , is an electron-rich phenylenediamine derivative.[1] These are notoriously prone to rapid oxidative degradation (turning purple/black) upon exposure to air.[1]

Phase I: Chemo-Selective Nitro Reduction

Objective: Convert the nitro group to a primary amine while maintaining the pyrrolidine ring integrity.

Method Selection Strategy
MethodSuitabilityNotes
H₂ / Pd-C High Cleanest workup. Ideal for small scale (<1g).[1] Requires inert handling to prevent aniline oxidation.[1]
Fe / NH₄Cl Medium Robust, but iron sludge removal can be tedious. Good if halogen substituents are added later.[1]
SnCl₂ Low Acidic conditions may protonate the pyrrolidine, complicating extraction.
Protocol: Catalytic Hydrogenation (Standard)
  • Reagents: 10% Pd/C (wet support), Ethanol (degassed), Hydrogen gas (balloon).[1]

  • Pre-requisite: All solvents must be degassed with Nitrogen/Argon for 15 mins.[1]

Step-by-Step Procedure:

  • Dissolution: Dissolve 1.0 eq (e.g., 500 mg) of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine in 10 mL of degassed ethanol in a round-bottom flask.

  • Catalyst Addition: Under a blanket of Argon, carefully add 10 wt% of Pd/C (50 mg).[1] Caution: Pd/C is pyrophoric when dry.

  • Hydrogenation: Evacuate the flask and backfill with H₂ gas (balloon pressure) three times. Stir vigorously at Room Temperature (RT) for 2–4 hours.

    • Visual Cue: The bright yellow suspension will fade to a colorless or pale grey mixture.

  • Filtration (Inert): Filter the mixture through a Celite pad packed under Argon. Rinse with degassed ethanol.[1]

  • Isolation: Concentrate the filtrate immediately under reduced pressure.

    • Critical Checkpoint: The product (aniline) should be a viscous oil/solid that darkens rapidly.[1] Do not store. Proceed immediately to Phase II.

Phase II: Parallel Derivatization (Library Generation)

Objective: Functionalize the unstable aniline into stable, bioactive amides, sulfonamides, or ureas.

Workflow Logic

The electron-rich nature of the aniline makes it highly nucleophilic. It reacts rapidly with electrophiles, but mild bases are required to scavenge acid byproducts.

Protocol A: Amide Coupling (Kinase/Enzyme Targets)

Targeting the ATP-binding pocket via H-bond interactions.[1]

  • Activation: In a separate vial, mix the Carboxylic Acid (

    
    , 1.1 eq) with HATU  (1.2 eq) and DIPEA  (2.0 eq) in dry DMF. Stir for 10 mins.
    
  • Coupling: Add the freshly prepared aniline (1.0 eq) dissolved in minimal DMF to the activated acid mixture.

  • Reaction: Stir at RT for 2–12 hours.

  • Workup: Dilute with EtOAc, wash with saturated

    
     (removes unreacted acid/HATU byproducts) and Brine. Dry over 
    
    
    
    .[1]
Protocol B: Sulfonylation (Metabolic Stability)

Targeting GPCRs or improving solubility.[1]

  • Setup: Dissolve the aniline (1.0 eq) in dry DCM (Dichloromethane). Add Pyridine (3.0 eq) as both solvent and base.[1]

  • Addition: Cool to 0°C. Add Sulfonyl Chloride (

    
    , 1.1 eq) dropwise.
    
  • Reaction: Allow to warm to RT and stir for 4 hours.

  • Quench: Add water to hydrolyze excess chloride. Extract with DCM.[1]

Protocol C: Urea Formation (Peptidomimetics)

Creating H-bond donor/acceptor motifs.

  • Setup: Dissolve aniline (1.0 eq) in dry THF.

  • Addition: Add Isocyanate (

    
    , 1.0 eq).[1] No base is usually required for electron-rich anilines.[1]
    
  • Reaction: Stir at RT. The urea product often precipitates out of the solution.

  • Isolation: Filtration or evaporation followed by recrystallization (Ethanol).[1]

Visualization of Workflows

Diagram 1: Synthesis Pathway

This flowchart illustrates the critical transition from the stable nitro-precursor to the air-sensitive intermediate and its stabilization via derivatization.

SynthesisWorkflow cluster_derivatives Parallel Derivatization Nitro Start: 1-(2-Methoxy-4-nitrophenyl) pyrrolidine (Stable, Yellow) Reduction Reduction (Pd/C, H2) *Inert Atmosphere* Nitro->Reduction Aniline Intermediate: 4-Amino-Derivative (Unstable, Air Sensitive) Reduction->Aniline  -O2 Amide Amides (via HATU/R-COOH) Target: Kinases Aniline->Amide Path A Sulfonamide Sulfonamides (via R-SO2Cl) Target: GPCRs Aniline->Sulfonamide Path B Urea Ureas (via R-NCO) Target: Ion Channels Aniline->Urea Path C

Caption: Synthesis workflow emphasizing the critical instability of the amino-intermediate.

Diagram 2: SAR & Binding Logic

This diagram visualizes the Structure-Activity Relationship (SAR) logic for the derivatized scaffold.

SAR_Logic Core Scaffold Core (Phenyl Ring) Pyrrolidine Pyrrolidine Ring (Pos 1) Solubility & H-Bond Acceptor Core->Pyrrolidine Methoxy Methoxy Group (Pos 2) Steric Bulk & Donor Core->Methoxy Linker Amide/Urea Linker (Pos 4) H-Bond Donor/Acceptor Core->Linker Tail Variable R-Group (Hydrophobic Tail) Specificity Pocket Linker->Tail

Caption: SAR map showing the functional roles of each substituent on the scaffold.

Bioactivity Screening Protocol

Context: These derivatives mimic the pharmacophore of known kinase inhibitors (e.g., Gefitinib analogs) or GPCR ligands.

In Vitro Cytotoxicity Assay (MTT)

  • Seeding: Seed tumor cell lines (e.g., A549, HeLa) at

    
     cells/well in 96-well plates.
    
  • Dosing: Treat with derivatives (0.1 µM to 100 µM) for 48 hours.

  • Readout: Add MTT reagent, incubate for 4 hours, dissolve formazan crystals in DMSO.

  • Analysis: Measure Absorbance at 570 nm. Calculate

    
     using non-linear regression.
    

Structure-Liability Check:

  • If

    
     > 50 µM, the compound is inactive.
    
  • If the parent nitro-compound shows high potency but the amide derivative does not, the activity was likely due to non-specific nitro-toxicity.

References

  • Synthesis of Nitro-Precursors

    • BenchChem.[1][4] "The Synthesis of 2-Methoxy-4-(2-nitrovinyl)phenol: A Historical and Technical Overview." (2025).[1] Link[1]

    • GuideChem.[1] "1-(2-Methoxy-4-nitrophenyl)pyrrolidine Properties and Suppliers." (2025).[1][5] Link

  • Nitro Reduction Strategies

    • National Institutes of Health (NIH).[1] "Nitroreduction: A Critical Metabolic Pathway for Drugs."[1] PMC.[1] (2022).[1][3] Link(Note: Generalized link to PMC search for verification).

  • Amide Coupling Protocols

    • Royal Society of Chemistry.[1] "The preparation and applications of amides using electrosynthesis." Green Chemistry.[1] (2020).[1][6][7] Link

    • Organic Chemistry Portal.[1] "Amide Synthesis by Acylation." Link

  • Bioactivity of Pyrrolidine Scaffolds

    • ResearchGate.[1][8][9] "Biologically active N-arylated pyrrolidine derivatives." (2023).[1] Link

Sources

Application

Application Note &amp; Protocols: A Framework for the Preclinical Evaluation of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Abstract This document provides a comprehensive experimental framework for the initial characterization and preclinical evaluation of the novel chemical entity, 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (herein referred to...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive experimental framework for the initial characterization and preclinical evaluation of the novel chemical entity, 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (herein referred to as MNP). The pyrrolidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse biological activities, including anti-inflammatory, anticancer, and central nervous system (CNS) effects.[1][2][3][4] The presence of the methoxy and nitro-substituted phenyl ring suggests potential for specific molecular interactions that warrant a systematic investigation. This guide is intended for researchers, scientists, and drug development professionals, offering a logical, multi-tiered approach—from initial physicochemical characterization and in vitro screening to preliminary in vivo pharmacokinetic and safety profiling. Each protocol is designed to be self-validating, with explanations of the scientific rationale behind key experimental choices to ensure robust and interpretable data generation.

Introduction: Rationale for Investigation

The compound 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (MNP) is a synthetic small molecule featuring a saturated pyrrolidine ring linked to a substituted benzene ring.[5][6] The pyrrolidine moiety is a five-membered nitrogen heterocycle that provides a three-dimensional structure capable of complex interactions with biological targets.[4][7] Its derivatives have shown a wide spectrum of pharmacological activities.[2][3] The nitrophenyl group, while sometimes associated with toxicity, is also a key pharmacophore in certain classes of anti-inflammatory and antimicrobial agents.[8]

Given this structural combination, MNP presents as a candidate for investigation in several therapeutic areas, primarily CNS disorders and inflammatory diseases. This document outlines a strategic, phased approach to efficiently characterize its biological potential and establish a preliminary safety profile.

Physicochemical Properties of MNP
PropertyValueSource
Molecular FormulaC₁₁H₁₄N₂O₃[5][6]
Molecular Weight222.24 g/mol [5][6]
Topological Polar Surface Area58.3 Ų[5]
Hydrogen Bond Acceptor Count4[5]
Rotatable Bond Count2[5]

Overall Experimental Workflow

The proposed investigation follows a hierarchical screening cascade. This approach ensures that resource-intensive in vivo studies are only conducted after establishing a solid foundation of in vitro activity and an acceptable preliminary safety window.

G cluster_0 Phase 1: Foundation cluster_1 Phase 2: In Vitro Mechanism of Action (MoA) cluster_2 Phase 3: In Vivo Characterization char Compound Characterization (Purity, Solubility) cyto In Vitro Cytotoxicity (IC50 Determination) char->cyto Establish concentration range cns CNS Target Screen (Receptor Binding Assays) cyto->cns Proceed if IC50 > 10 µM inflam Anti-Inflammatory Screen (LPS-stimulated Macrophages) cyto->inflam pk Pharmacokinetics (PK) (Rodent Model) cns->pk If positive hit inflam->pk If positive hit tox Acute Toxicity (Dose Escalation) pk->tox Inform dose selection eff Preliminary Efficacy (Disease Model) tox->eff Define MTD

Caption: High-level experimental workflow for MNP characterization.

Phase 1: Foundational Studies

Protocol: Compound Quality Control and Solubility

Rationale: Before any biological testing, it is imperative to confirm the identity, purity, and solubility of the test article. Impurities can confound results, and poor solubility can lead to inaccurate concentration measurements and low bioavailability.

Methodology:

  • Identity & Purity:

    • Confirm the structure of MNP using ¹H-NMR and ¹³C-NMR spectroscopy.

    • Assess purity using High-Performance Liquid Chromatography (HPLC) coupled with a UV detector and Mass Spectrometry (MS). A purity level of >98% is required for biological assays.

  • Solubility:

    • Determine the solubility of MNP in common biological buffers (e.g., PBS, DMEM) and solvents (e.g., DMSO).

    • Prepare a concentrated stock solution (e.g., 10-50 mM) in 100% DMSO. Subsequent dilutions into aqueous media should ensure the final DMSO concentration does not exceed 0.5% (v/v) to avoid solvent-induced artifacts in cell-based assays.

Protocol: In Vitro Cytotoxicity Assessment

Rationale: This assay determines the concentration at which MNP induces cell death. The resulting 50% inhibitory concentration (IC₅₀) is crucial for distinguishing specific pharmacological effects from general toxicity in subsequent in vitro experiments. Assays should be performed at concentrations well below the cytotoxic threshold.

Methodology (MTT Assay):

  • Cell Culture: Plate a relevant cell line (e.g., HEK293 for general toxicity, SH-SY5Y for neuronal toxicity) in a 96-well plate at a density of 1x10⁴ cells/well and allow to adhere overnight.

  • Compound Treatment: Prepare a serial dilution of MNP (e.g., from 100 µM down to 0.1 µM) in culture medium. Replace the old medium with the MNP-containing medium. Include vehicle control (e.g., 0.5% DMSO) and positive control (e.g., doxorubicin) wells.

  • Incubation: Incubate the plate for 24-48 hours at 37°C, 5% CO₂.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT into purple formazan crystals.

  • Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Data Acquisition: Read the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the concentration-response curve and determine the IC₅₀ value using non-linear regression.

Phase 2: Mechanism of Action (MoA) Screening

CNS Target Profile: Rationale and Design

Rationale: The pyrrolidine scaffold is present in many CNS-active drugs.[3] A broad screening panel can efficiently identify potential interactions with key neurotransmitter systems. Many novel psychoactive substances (NPS) interact with dopaminergic, serotonergic, and adrenergic receptors or transporters.[9]

Protocol: Radioligand Binding Assays

  • Target Selection: Utilize a commercial or in-house panel of assays for key CNS targets (e.g., Dopamine D₂, Serotonin 5-HT₂A, Norepinephrine Transporter).

  • Assay Principle: This is a competitive binding assay. Cell membranes expressing the receptor of interest are incubated with a specific radioligand and the test compound (MNP).

  • Methodology:

    • In a 96-well plate, combine buffer, cell membranes, a fixed concentration of radioligand (at its K_d), and varying concentrations of MNP (e.g., 10 µM for initial screening).

    • Incubate to allow binding to reach equilibrium.

    • Harvest the membranes onto filter mats using a cell harvester, washing away unbound radioligand.

    • Measure the radioactivity retained on the filter using a scintillation counter.

  • Analysis: Calculate the percent inhibition of radioligand binding caused by MNP. A significant inhibition (>50% at 10 µM) warrants a follow-up full concentration-response curve to determine the K_i (inhibitory constant).

Anti-Inflammatory Profile: Rationale and Design

Rationale: Nitrophenyl-containing compounds have been reported to possess anti-inflammatory properties, often by modulating key signaling pathways like MAPKs and Akt.[8] Lipopolysaccharide (LPS)-stimulated macrophages provide a robust in vitro model of inflammation.

Protocol: Measurement of Nitric Oxide (NO) and Cytokines in RAW 264.7 Macrophages

  • Cell Culture: Plate RAW 264.7 cells in a 24-well plate at 2.5x10⁵ cells/well and allow to adhere.

  • Treatment: Pre-treat cells with non-toxic concentrations of MNP for 1 hour.

  • Stimulation: Add LPS (1 µg/mL) to induce an inflammatory response. Include wells for vehicle control, MNP alone, and LPS alone.

  • Incubation: Incubate for 24 hours.

  • Supernatant Collection: Collect the cell culture supernatant for analysis.

  • Nitric Oxide Measurement (Griess Assay):

    • Mix 50 µL of supernatant with 50 µL of Griess Reagent A, followed by 50 µL of Griess Reagent B.

    • Measure absorbance at 540 nm. Quantify nitrite concentration using a sodium nitrite standard curve.

  • Cytokine Measurement (ELISA):

    • Measure the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

  • Analysis: Determine the ability of MNP to inhibit the production of NO and cytokines compared to the LPS-only control.

Potential Inflammatory Signaling Pathway

G cluster_mapk MAPK Pathway cluster_nfkb NF-κB Pathway LPS LPS TLR4 TLR4 LPS->TLR4 MyD88 MyD88 TLR4->MyD88 MAPKK MAPKKs MyD88->MAPKK IKK IKK Complex MyD88->IKK MAPK MAPKs (p38, JNK, ERK) MAPKK->MAPK AP1 AP-1 MAPK->AP1 Cytokines Pro-inflammatory Genes (TNF-α, IL-6, iNOS) AP1->Cytokines IkB IκB IKK->IkB phosphorylates & degrades NFkB NF-κB IkB->NFkB releases NFkB->Cytokines MNP MNP (Hypothesized Target) MNP->MAPKK MNP->IKK

Sources

Method

Application Note: A Scalable, High-Yield Synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine via Nucleophilic Aromatic Substitution

Introduction and Strategic Overview 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is a valuable substituted aniline derivative that serves as a key building block in the synthesis of various high-value compounds, particularly i...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction and Strategic Overview

1-(2-Methoxy-4-nitrophenyl)pyrrolidine is a valuable substituted aniline derivative that serves as a key building block in the synthesis of various high-value compounds, particularly in the fields of medicinal chemistry and materials science. The pyrrolidine moiety is a common scaffold in many biologically active molecules, and its combination with a functionalized nitroaromatic ring provides a versatile platform for further chemical elaboration.[1][2]

This application note provides a detailed, robust, and scalable protocol for the synthesis of this target molecule. The chosen synthetic strategy is the nucleophilic aromatic substitution (SNA_r_) reaction. This method is selected for its efficiency, high atom economy, and amenability to large-scale production. The protocol details the reaction between 1-fluoro-2-methoxy-4-nitrobenzene and pyrrolidine. The fluorine atom serves as an excellent leaving group, activated by the potent electron-withdrawing effect of the nitro group in the para-position, which stabilizes the key reaction intermediate.[3][4][5] We will provide not only a step-by-step protocol but also a detailed explanation of the underlying chemical principles, safety considerations, and process controls necessary for successful scale-up.

The Chemistry: Mechanism and Rationale

The core of this synthesis is the SNAr mechanism. Unlike nucleophilic substitutions on aliphatic carbons, this reaction does not proceed via a single-step SN2 pathway. Instead, it involves a two-step addition-elimination sequence.

Causality behind Experimental Choices:

  • Aromatic Substrate: 1-Fluoro-2-methoxy-4-nitrobenzene is the ideal electrophile. The nitro group, being strongly electron-withdrawing, significantly lowers the electron density of the aromatic ring, making it susceptible to attack by nucleophiles.[5] This effect is most pronounced at the ortho and para positions. The fluorine atom at the C1 position is an excellent leaving group for SNAr reactions due to its high electronegativity, which polarizes the C-F bond and facilitates the initial nucleophilic attack.

  • Nucleophile: Pyrrolidine is a potent secondary amine nucleophile, readily attacking the electron-deficient carbon of the aromatic ring.[6]

  • Solvent: A polar aprotic solvent such as Dimethyl Sulfoxide (DMSO) is used. Its high polarity is crucial for stabilizing the charged intermediate, known as the Meisenheimer complex, thereby lowering the activation energy of the first step. It does not participate in hydrogen bonding that could otherwise deactivate the nucleophile.

  • Base: An excess of the nucleophile (pyrrolidine) or a mild inorganic base like potassium carbonate (K₂CO₃) is used to neutralize the hydrogen fluoride (HF) generated in situ. This prevents the protonation of the pyrrolidine nucleophile and drives the reaction equilibrium towards the product.

Reaction Mechanism Diagram

The following diagram illustrates the stepwise SNAr pathway.

Caption: SNAr mechanism showing the formation of the stable Meisenheimer intermediate.

Scalable Synthesis Protocol

This protocol is designed for a nominal 100g scale of the final product. All operations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.[7][8]

Materials and Equipment
Reagent/MaterialM.W.QuantityMolesNotes
1-Fluoro-2-methoxy-4-nitrobenzene171.13 g/mol 85.5 g0.50Limiting Reagent. Causes skin/eye irritation.
Pyrrolidine71.12 g/mol 71.2 g (83.8 mL)1.00Corrosive, flammable. Use with care.
Potassium Carbonate (K₂CO₃)138.21 g/mol 83.0 g0.60Fine powder, anhydrous.
Dimethyl Sulfoxide (DMSO)-500 mL-Anhydrous grade.
Deionized Water-~3 L-For workup and washing.
Ethanol-~500 mL-For recrystallization.
Equipment
2L three-neck round-bottom flask
Mechanical stirrer with motor and paddle
Thermocouple and controller
Heating mantle
Addition funnel (250 mL)
Condenser with gas outlet to a bubbler
Large Büchner funnel and filter flask
Experimental Workflow Diagram

Workflow node_prep node_prep node_react node_react node_workup node_workup node_purify node_purify A 1. Reactor Setup B 2. Charge DMSO, K₂CO₃, and Fluoro-reagent A->B C 3. Heat Mixture to 60 °C B->C D 4. Slow Addition of Pyrrolidine C->D E 5. Maintain at 80-85 °C & Monitor (TLC) D->E F 6. Cool Reaction to Room Temp. E->F G 7. Quench with Cold Water F->G H 8. Filter Crude Solid G->H I 9. Recrystallize from Ethanol/Water H->I J 10. Filter & Dry Pure Product I->J

Caption: Step-by-step experimental workflow for the synthesis and purification.

Step-by-Step Procedure
  • Reactor Setup: Assemble the 2L three-neck flask with the mechanical stirrer, condenser, and thermocouple. Ensure the setup is secure and properly vented.

  • Reagent Charging: To the flask, add DMSO (500 mL), potassium carbonate (83.0 g), and 1-fluoro-2-methoxy-4-nitrobenzene (85.5 g).

  • Initial Heating: Begin stirring the mixture and heat it to 60 °C using the heating mantle. The solid starting material should dissolve to form a suspension of K₂CO₃.

  • Nucleophile Addition: Transfer the pyrrolidine (83.8 mL) to the addition funnel. Add it dropwise to the reaction mixture over a period of 60-90 minutes. Rationale: This controlled addition is critical for managing the reaction's exotherm, especially at scale. A rapid addition could cause a dangerous temperature spike.

  • Reaction: After the addition is complete, raise the temperature to 80-85 °C and maintain for 3-4 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting fluoro-reagent spot has been completely consumed.

  • Cooling: Once the reaction is complete, turn off the heat and allow the mixture to cool to ambient temperature with continued stirring.

  • Workup - Precipitation: In a separate large beaker (e.g., 5L), place 2L of cold deionized water with stirring. Slowly pour the reaction mixture into the cold water. A yellow solid will precipitate immediately. Rationale: The organic product is insoluble in water, while the DMSO, excess pyrrolidine, and inorganic salts (like KF and unreacted K₂CO₃) are soluble, enabling an effective initial purification.

  • Isolation of Crude Product: Stir the aqueous slurry for 30 minutes to ensure complete precipitation. Collect the crude solid by vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with deionized water (2 x 500 mL) to remove residual DMSO and salts.

  • Purification - Recrystallization: Transfer the damp crude solid to a 2L Erlenmeyer flask. Add ethanol (~400 mL) and heat the mixture to a gentle boil with stirring to dissolve the solid.[9] Once dissolved, add hot deionized water dropwise until the solution becomes faintly cloudy (the cloud point), indicating saturation.[10] Add a few drops of hot ethanol to redissolve the cloudiness, then remove from heat and allow to cool slowly to room temperature, and finally in an ice bath for 1 hour. Rationale: This two-solvent recrystallization method is highly effective for purifying the product, as impurities will remain in the mother liquor.[9][11]

  • Final Product Isolation: Collect the purified yellow crystals by vacuum filtration, wash with a small amount of cold 50:50 ethanol/water, and dry under vacuum at 50 °C to a constant weight.

Safety and Handling

  • 1-Fluoro-2-methoxy-4-nitrobenzene: This compound is an irritant. Avoid contact with skin and eyes. Handle in a fume hood.

  • Pyrrolidine: Corrosive and flammable. It can cause severe skin and eye burns. Work in a well-ventilated fume hood and wear appropriate gloves and eye protection.

  • DMSO: Can facilitate the absorption of other chemicals through the skin. Always wear gloves when handling.

  • General Precautions: The reaction is exothermic during the addition phase. Ensure adequate cooling capacity is available for scale-up operations and that the addition rate is well-controlled. All personnel must wear standard PPE, including safety glasses, lab coats, and chemical-resistant gloves.[7]

References

  • CSCanada. (n.d.). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Retrieved from [Link]

  • MDPI. (2022, December 2). Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines. Retrieved from [Link]

  • PubMed Central. (2022, December 2). Synthesis of 1,5-Substituted Pyrrolidin-2-ones from Donor–Acceptor Cyclopropanes and Anilines/Benzylamines - PMC. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. Retrieved from [Link]

  • DiVA portal. (2017, May 15). Synthesis of substituted pyrrolidines. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Recent Advances in the Synthesis of Pyrrolidines. Retrieved from [Link]

  • ScienceDirect. (2025, December 8). Synthesis of tricyclic fused pyrrolidine nitroxides from 2-alkynylpyrrolidine-1-oxyls. Retrieved from [Link]

  • ResearchGate. (n.d.). Scheme 5: Nucleophilic aromatic substitution of 4-fluoro-1-nitrobenzene.... Retrieved from [Link]

  • NIH. (n.d.). 4-Nitrobenzyl 3,4-bis(acetyloxy)-2-(4-methoxyphenyl)pyrrolidine-1-carboxylate: crystal structure, Hirshfeld surface analysis and computational chemistry. Retrieved from [Link]

  • Chemsrc. (2025, August 23). 1-Fluoro-4-methoxy-2-nitrobenzene | CAS#:61324-93-4. Retrieved from [Link]

  • MIT OpenCourseWare. (n.d.). 8.6 - Two-Solvent Recrystallization Guide. Retrieved from [Link]

  • MDPI. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

  • ResearchGate. (n.d.). Nucleophilic aromatic substitution reaction of 1-fluoro-4-nitrobenzene.... Retrieved from [Link]

  • NIH. (2025, July 14). Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. Retrieved from [Link]

  • Google Patents. (n.d.). KR20160065496A - Recrystallization method for purification of phenoxy-2(1h)-pyrimidinone analogues.
  • ACS Publications. (n.d.). Development of a Scalable Synthesis of the Small Molecule TGFβR1 Inhibitor BMS-986260. Retrieved from [Link]

  • ResearchGate. (n.d.). Enantioselective Synthesis of the Chiral Pyrrolidine Fragment of Upadacitinib via Chiral Auxiliary Directed Diastereoselective 1,3-Dipolar Cycloaddition | Request PDF. Retrieved from [Link]

  • ResearchGate. (2021, August 31). Purification of 2-Pyrrolidone by Falling Film Melt Crystallization. Retrieved from [Link]

  • StudySmarter. (n.d.). Nucleophilic Aromatic Substitution Exam Prep | Practice Questions & Video Solutions. Retrieved from [Link]

  • Beilstein Journals. (2022). Synthesis of piperidine and pyrrolidine derivatives by electroreductive cyclization of imine with terminal dihaloalkanes in a flow microreactor. Retrieved from [Link]

  • San Jose State University. (n.d.). recrystallization-2.doc.pdf. Retrieved from [Link]

  • Thermo Fisher Scientific. (2025, September 5). SAFETY DATA SHEET. Retrieved from [Link]

Sources

Application

1-(2-Methoxy-4-nitrophenyl)pyrrolidine in material science applications

Material Science & Optoelectronic Applications [1] Executive Summary This application note details the physicochemical properties, synthesis protocols, and material science applications of 1-(2-Methoxy-4-nitrophenyl)pyrr...

Author: BenchChem Technical Support Team. Date: February 2026

Material Science & Optoelectronic Applications [1]

Executive Summary

This application note details the physicochemical properties, synthesis protocols, and material science applications of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (MNP-Pyr) .

MNP-Pyr is a classic donor-


-acceptor (D-

-A) chromophore. Its structure features a strong electron-donating pyrrolidine ring and a strong electron-withdrawing nitro group, bridged by a benzene ring with a methoxy auxochrome. This "push-pull" electronic architecture generates a large molecular hyperpolarizability (

), making MNP-Pyr a critical candidate for Non-Linear Optical (NLO) materials, solvatochromic probes , and as a high-purity intermediate in pharmaceutical synthesis (specifically for benzimidazolequinone antitumor agents).

Physicochemical Profile

The molecule exhibits Intramolecular Charge Transfer (ICT), where photo-excitation causes electron density to shift from the pyrrolidine nitrogen to the nitro group. The ortho-methoxy group introduces steric strain, often forcing the pyrrolidine ring out of planarity, which influences the Twist-Induced Charge Transfer (TICT) states.

PropertyDescription
IUPAC Name 1-(2-Methoxy-4-nitrophenyl)pyrrolidine
Molecular Formula

Electronic Class D-

-A (Push-Pull Chromophore)
Appearance Yellow to Orange Crystalline Solid
Solubility Soluble in DCM, DMSO, DMF, Acetonitrile; Insoluble in Water
Key Application Second Harmonic Generation (SHG), Polarity Sensing, Drug Precursor

Application 1: Non-Linear Optics (NLO) & Thin Films

Context: Organic NLO materials are superior to inorganic counterparts (like


) in terms of response speed and processability. MNP-Pyr can be doped into polymer matrices to form non-centrosymmetric films required for Second Harmonic Generation (frequency doubling).
Protocol: Fabrication of Poled Polymer NLO Films

Objective: Create a guest-host system using PMMA (Polymethyl methacrylate) doped with MNP-Pyr to demonstrate electro-optic activity.

Materials:

  • MNP-Pyr (High Purity, >99%)

  • PMMA (Optical Grade, MW ~120k)

  • Cyclohexanone (Solvent)

  • ITO-coated Glass Substrates

Step-by-Step Methodology:

  • Solution Prep: Dissolve PMMA in cyclohexanone (10 wt%). Add MNP-Pyr (1 wt% to 5 wt% relative to polymer). Sonicate for 30 mins at 40°C to ensure complete dispersion.

  • Filtration: Filter solution through a 0.2

    
     PTFE syringe filter to remove scattering centers.
    
  • Spin Coating: Dispense 1 mL onto ITO-glass. Spin at 500 rpm (5s) then ramp to 1500 rpm (30s). Target thickness: 1-2

    
    .
    
  • Soft Bake: Bake at 80°C for 1 hour to remove residual solvent.

  • Corona Poling (Critical Step):

    • Heat the film to near the PMMA glass transition temperature (

      
      ).
      
    • Apply a high voltage field (5-7 kV) via a tungsten needle positioned 1 cm above the film.

    • Mechanism:[2][3][4][5] The dipolar MNP-Pyr molecules align with the field, breaking centrosymmetry.

    • Cool to room temperature while maintaining the voltage to "freeze" the alignment.

  • Characterization: Measure the Second Harmonic Generation (SHG) signal using a Nd:YAG laser (1064 nm fundamental). Expect output at 532 nm (Green).

Workflow Visualization: NLO Film Fabrication

NLO_Fabrication Sol Solution Phase (MNP-Pyr + PMMA) Spin Spin Coating (1500 rpm) Sol->Spin Heat Heat to Tg (~105°C) Spin->Heat Field Electric Field Poling (Alignment of Dipoles) Heat->Field Apply HV Cool Cool Under Field (Frozen Alignment) Field->Cool SHG SHG Active Film (Non-Centrosymmetric) Cool->SHG

Caption: Step-by-step logic for creating non-centrosymmetric organic NLO films via corona poling.

Application 2: Solvatochromic Polarity Probes

Context: The absorption maximum (


) of MNP-Pyr shifts significantly based on solvent polarity due to the stabilization of its highly dipolar excited state. This makes it an excellent probe for determining the polarity of unknown solvent mixtures or micro-environments (e.g., within micelles or protein binding pockets).
Protocol: Determination of Ground-to-Excited State Dipole Change

Objective: Quantify the solvatochromic shift to calculate the change in dipole moment (


).
  • Preparation: Prepare

    
     M solutions of MNP-Pyr in a range of solvents: Hexane (Non-polar), Toluene, THF, DCM, Acetone, Methanol (Polar protic).
    
  • Spectroscopy: Record UV-Vis absorption spectra (300 nm – 600 nm).

  • Data Analysis (Lippert-Mataga Plot):

    • Note the wavenumber of maximum absorption (

      
      ) in each solvent.
      
    • Plot

      
       (Stokes shift) vs. the orientation polarizability (
      
      
      
      ) of the solvents.
    • Observation: Expect a Red Shift (Bathochromic) as polarity increases. The methoxy group may cause a secondary steric effect, distinguishing it from standard 4-nitroaniline probes.

SolventDielectric Const.[6] (

)
Expected ColorShift Type
Hexane1.9YellowReference
DCM8.9OrangeBathochromic
Methanol33.0Red/OrangeStrong Bathochromic

Application 3: Synthesis Protocol (High Purity)

Context: For optical applications, trace metal impurities or isomeric byproducts must be eliminated. This protocol uses a Nucleophilic Aromatic Substitution (


) optimized for yield and purity.
Reaction Scheme

Precursor: 1-Chloro-2-methoxy-4-nitrobenzene (or 1-Fluoro analog for faster kinetics). Reagent: Pyrrolidine (Excess).[7] Base: Potassium Carbonate (


).
Step-by-Step Synthesis
  • Charge: In a 250 mL round-bottom flask, dissolve 1-chloro-2-methoxy-4-nitrobenzene (10 mmol, 1.87 g) in Anhydrous DMF (20 mL).

  • Activation: Add anhydrous

    
     (15 mmol, 2.07 g). Stir at Room Temp for 10 mins.
    
  • Addition: Add Pyrrolidine (12 mmol, 1.0 mL) dropwise via syringe to control exotherm.

  • Reflux: Heat to 80-90°C for 4-6 hours. Monitor via TLC (Mobile phase: 20% EtOAc/Hexane). The starting material spot (high

    
    ) should disappear, replaced by a bright yellow/orange fluorescent spot.
    
  • Workup:

    • Pour reaction mixture into ice-cold water (100 mL). The product should precipitate as a yellow solid.

    • Filter the solid. Wash with water (

      
       mL) to remove DMF and salts.
      
  • Purification (Recrystallization):

    • Dissolve crude solid in boiling Ethanol.

    • Hot filter (to remove any inorganic salts).

    • Cool slowly to 4°C. Collect needle-like crystals.

    • Yield Target: >85%.[8][9]

Mechanism Visualization ( Pathway)

SNAr_Mechanism Precursor 1-Chloro-2-methoxy-4-nitrobenzene (Electrophile) Intermediate Meisenheimer Complex (Transition State) Precursor->Intermediate Attack @ C1 Reagent Pyrrolidine (Nucleophile) Reagent->Intermediate Product 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (Target) Intermediate->Product Elimination of Cl- Byproduct HCl / KCl Intermediate->Byproduct

Caption: Nucleophilic aromatic substitution pathway. The nitro group at para-position activates the ring for nucleophilic attack by pyrrolidine.

Scientific Integrity & Troubleshooting

  • Twisted Intramolecular Charge Transfer (TICT): Be aware that in highly polar solvents, the fluorescence quantum yield may drop significantly. This is due to the rotation of the pyrrolidine ring relative to the benzene plane, accessing a non-radiative decay pathway. This is a feature, not a bug, for viscosity sensing applications.

  • Crystallization: If the product comes out as an oil, induce crystallization by scratching the flask walls or adding a seed crystal. The methoxy group lowers the melting point compared to the non-methoxy analog.

References

  • Fluorescent solvatochromism and nonfluorescence processes of charge-transfer-type molecules. National Institutes of Health (PMC). Available at: [Link]

  • Rational Design and Investigation of Nonlinear Optical Response Properties of Pyrrolopyrrole Aza-BODIPY-Based Novel Push-Pull. ChemRxiv. Available at: [Link][1]

  • Synthesis of 1-(2,5-dimethoxy-4-nitrophenyl)pyrrolidine via Nucleophilic Aromatic Substitution. ResearchGate. Available at: [Link]

  • Crystal structure of 1-(4-methoxyphenyl)-4-(4-nitrophenyl)-3-phenoxyazetidin-2-one. National Institutes of Health (PMC). Available at: [Link]

Sources

Method

High-throughput screening of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine analogs

Application Note: High-Throughput Screening and Library Expansion of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Analogs Abstract This application note details the protocol for the high-throughput synthesis and screening (HTS...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Throughput Screening and Library Expansion of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Analogs

Abstract

This application note details the protocol for the high-throughput synthesis and screening (HTS) of a focused library based on the 1-(2-Methoxy-4-nitrophenyl)pyrrolidine scaffold. This structural class, formed via nucleophilic aromatic substitution (SNAr), possesses significant potential in medicinal chemistry, particularly for antibacterial (DNA gyrase inhibition) and oncology (PARP inhibition) indications. This guide provides a self-validating workflow covering automated parallel synthesis, fluorescence polarization (FP) assay development, and statistical validation using the Z-factor metric.

Introduction: The Scaffold and Therapeutic Potential

The 1-(2-Methoxy-4-nitrophenyl)pyrrolidine core represents a classic "privileged structure" in drug discovery. It combines an electron-deficient aryl ring with a saturated nitrogen heterocycle.

  • Chemical Utility: The ortho-methoxy group provides steric bulk and hydrogen bond acceptance, while the para-nitro group serves as a metabolic handle (reducible to aniline) or an electron-withdrawing group to facilitate SNAr synthesis.

  • Biological Relevance: Pyrrolidine analogs are frequently cited in literature as inhibitors of bacterial InhA and human kinases. The nitro-aryl moiety is often explored in anti-infectives for its redox potential.

This guide outlines the expansion of this single molecule into a 384-member library to explore Structure-Activity Relationships (SAR).

Protocol A: Automated Parallel Synthesis (SNAr)

Objective: Generate a library of analogs by varying the pyrrolidine nucleophile and the nitro-aryl electrophile using a liquid handling workstation.

Reaction Scheme:



Materials:
  • Scaffold Precursor: 1-Fluoro-2-methoxy-4-nitrobenzene (0.5 M in DMSO).

  • Diversity Reagents: 96 distinct substituted pyrrolidines (e.g., 3-OH, 3-NH2, 2-Me) (0.5 M in DMSO).

  • Base: Diisopropylethylamine (DIPEA) (Neat).

  • Vessel: 96-well deep-well polypropylene block.

Step-by-Step Workflow:
  • Dispensing: Using an automated liquid handler (e.g., Tecan or Hamilton), dispense 40 µL of the diversity pyrrolidine solution into each well of the 96-well block.

  • Scaffold Addition: Add 40 µL of the fluoro-nitrobenzene precursor solution to all wells.

  • Base Addition: Add 10 µL of neat DIPEA to scavenge the hydrofluoric acid byproduct.

  • Incubation: Seal the block with a chemically resistant heat seal. Incubate at 80°C for 4 hours with orbital shaking (600 rpm).

  • Work-up:

    • Cool to room temperature.[1]

    • Add 400 µL of ethyl acetate to each well.

    • Perform a liquid-liquid extraction by adding 200 µL of water (removes DIPEA salts and DMSO).

    • Transfer the organic supernatant to a fresh plate.

  • Dry Down: Evaporate solvent using a centrifugal vacuum concentrator (SpeedVac).

  • Reconstitution: Resuspend residue in 100 µL 100% DMSO to create a roughly 10 mM stock solution for screening.

Protocol B: High-Throughput Screening Assay (Fluorescence Polarization)

Objective: Screen the library against a model protein target (e.g., a generic kinase or bacterial reductase) using Fluorescence Polarization (FP). FP is chosen for its robustness (homogenous, ratiometric) and resistance to fluorescence interference from the nitro group.

Assay Principle:
  • Tracer: A fluorescently labeled ligand bound to the protein (High Polarization).

  • Hit: A library compound displaces the tracer, causing it to rotate freely (Low Polarization).

Reagents:
  • Assay Buffer: 50 mM HEPES pH 7.5, 10 mM MgCl₂, 0.01% Triton X-100.

  • Protein Target: 20 nM final concentration.

  • Fluorescent Tracer: 5 nM final concentration (e.g., FITC-labeled peptide).

Screening Procedure:
  • Plate Prep: Use black 384-well low-volume plates.

  • Compound Transfer: Pin-transfer 100 nL of library compounds (from Protocol A) into assay wells. (Final conc: ~10 µM).[2]

  • Controls:

    • Column 1 (Min Signal/Positive Control): 10 µM unlabeled reference inhibitor (fully displaced tracer).

    • Column 2 (Max Signal/Negative Control): DMSO only (bound tracer).

  • Reagent Addition: Dispense 10 µL of Protein/Tracer master mix into all wells.

  • Incubation: Incubate for 60 minutes at room temperature in the dark.

  • Readout: Measure Fluorescence Polarization (mP) on a multi-mode plate reader (Ex: 485 nm, Em: 535 nm).

Scientific Validation: The Z-Factor

To ensure the assay is reliable before running the full screen, you must calculate the Z-factor (Z-prime) using the control wells.

Formula:



  • 
    : Standard deviation of positive and negative controls.[3][4]
    
  • 
    : Mean of positive and negative controls.[4]
    

Interpretation:

  • Z' > 0.5: Excellent assay. Proceed to screen.[1][2][5][6][7][8][9]

  • 0 < Z' < 0.5: Marginal assay. Optimization required.

  • Z' < 0: Assay failure. Do not screen.

Data Visualization & Workflows

Figure 1: Chemical Synthesis Logic

This diagram illustrates the combinatorial expansion of the core scaffold.

ChemicalSynthesis Scaffold Core Scaffold 1-Fluoro-2-methoxy-4-nitrobenzene Reaction S_NAr Reaction (80°C, DIPEA, DMSO) Scaffold->Reaction Reagents Diversity Reagents (Substituted Pyrrolidines) Reagents->Reaction Library Final Library 1-(2-Methoxy-4-nitrophenyl) pyrrolidine Analogs Reaction->Library Parallel Synthesis

Caption: Combinatorial synthesis workflow generating the analog library via SNAr chemistry.

Figure 2: HTS Workflow & Decision Tree

This diagram outlines the screening process and hit selection logic.

HTSWorkflow LibraryPrep Library Preparation (384-well Plate) Assay FP Assay Execution (+ Protein & Tracer) LibraryPrep->Assay Readout Plate Reader (mP Measurement) Assay->Readout QC Quality Control (Calculate Z-Factor) Readout->QC Decision Z-Factor > 0.5? QC->Decision Fail Optimize Assay Decision->Fail No Pass Data Normalization (% Inhibition) Decision->Pass Yes HitSel Hit Selection (> 3 SD from Mean) Pass->HitSel

Caption: Step-by-step HTS workflow from library preparation to hit identification validation.

Data Analysis Summary

ParameterAcceptance CriteriaAction if Failed
Z-Factor > 0.5Re-optimize buffer or tracer concentration.
Signal-to-Background > 3:1Increase protein concentration.
DMSO Tolerance < 5% effect on max signalReduce compound transfer volume.
CV (Coefficient of Variation) < 5% (intra-plate)Check liquid handler calibration.

References

  • Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays.[10][11] Journal of Biomolecular Screening. [Link]

  • National Center for Advancing Translational Sciences (NCATS). Assay Guidance Manual: HTS Assay Validation. NIH Bookshelf. [Link][6]

  • Kulkarni, S. S., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Current Medicinal Chemistry. [Link]

  • Dandapani, S., & Marcaurelle, L. A. (2010). Grand Challenge Commentary: Accessing new chemical space for 'undruggable' targets. Nature Chemical Biology. (Context on SNAr library design). [Link]

Sources

Application

Protocol for Storing and Handling 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Solutions

Abstract & Scope This Application Note provides a definitive technical guide for the preparation, storage, and handling of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine . This compound, a tertiary aniline derivative characteriz...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scope

This Application Note provides a definitive technical guide for the preparation, storage, and handling of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine . This compound, a tertiary aniline derivative characterized by a "push-pull" electronic system (electron-donating pyrrolidine/methoxy vs. electron-withdrawing nitro group), presents specific stability challenges including photosensitivity and oxidative degradation. This protocol synthesizes field-proven methodologies to ensure sample integrity for high-throughput screening (HTS) and biological assays.

Physicochemical Profile & Hazard Assessment

Chemical Identity[1][2][3][4][5]
  • Systematic Name: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine[1]

  • Structural Class: Nitro-substituted N-aryl heterocycle (Tertiary Aniline)

  • Molecular Weight: ~222.24 g/mol (Calculated based on Formula

    
    )
    
  • Appearance: Typically a bright yellow to orange crystalline solid due to strong internal charge transfer (ICT) bands common in o-methoxy-p-nitroanilines.

Solubility & Stability Matrix
PropertyValue/CharacteristicImplication for Handling
Lipophilicity (LogP) ~2.3 - 2.8 (Estimated)Low aqueous solubility; requires organic co-solvent.
Primary Solvent DMSO (Dimethyl Sulfoxide)Recommended for stock solutions >10 mM.
Secondary Solvent Ethanol / DMFViable alternatives, though ethanol may evaporate during storage.
Photosensitivity High Nitro groups are susceptible to photoreduction; store in amber glass.
Oxidation Potential ModerateThe pyrrolidine nitrogen is prone to N-oxidation over time.
Safety & PPE (E-E-A-T)

Hazard Classification: Treat as a potential Acute Toxin (Oral) and Skin Irritant .[2] Nitroaromatics are often mutagenic.

  • Engineering Controls: All weighing and dissolution must occur inside a certified chemical fume hood.

  • PPE: Nitrile gloves (double-gloving recommended for DMSO solutions), safety goggles, and lab coat.

  • Waste Disposal: Segregate as hazardous organic waste (halogen-free).

Preparation of Stock Solutions

The "Golden Standard" Solvent: DMSO

Dimethyl Sulfoxide (DMSO) is the preferred solvent due to its high boiling point, ability to solubilize lipophilic pharmacophores, and miscibility with aqueous assay buffers.

Protocol: Preparation of 10 mM Stock

Objective: Create a stable 10 mM stock solution in 100% DMSO.

  • Equilibration: Allow the solid compound vial to equilibrate to room temperature before opening to prevent water condensation (DMSO is hygroscopic).

  • Weighing: Accurately weigh 2.22 mg of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine into a tared, sterile, amber glass vial (approx. 2-4 mL capacity).

  • Dissolution:

    • Add 1.00 mL of anhydrous DMSO (Grade: ≥99.9%, stored over molecular sieves).

    • Critical Step: Vortex vigorously for 30 seconds. If particulate matter remains, sonicate in a water bath at ambient temperature (25°C) for 5 minutes.

    • Visual Check: The solution should be a clear, vibrant yellow/orange liquid free of turbidity.

  • Aliquoting: Immediately dispense into single-use aliquots (e.g., 50 µL or 100 µL) to avoid repeated freeze-thaw cycles. Use low-binding polypropylene or amber glass inserts.

Storage Protocol

Core Directive: The stability of nitro-aniline derivatives is governed by the "Cold, Dark, Dry" principle.

Storage Conditions
  • Short-Term (< 1 week): 4°C in the dark.

  • Long-Term (> 1 week): -20°C or -80°C.

  • Atmosphere: For maximum stability (>6 months), purge headspace with inert gas (Argon or Nitrogen) before sealing to prevent oxidative degradation of the pyrrolidine ring.

Visualization: Storage Workflow

The following diagram outlines the decision logic for storage based on usage frequency.

StorageProtocol Start Dissolved Stock Solution (100% DMSO) UsageCheck Intended Usage Timeframe? Start->UsageCheck Immediate Immediate Use (< 24 Hours) UsageCheck->Immediate Today ShortTerm Short Term (1 Week) UsageCheck->ShortTerm This Week LongTerm Long Term (> 1 Week) UsageCheck->LongTerm Future Action1 Keep at RT (20-25°C) Protect from Light Immediate->Action1 Action2 Store at 4°C Amber Vial ShortTerm->Action2 Action3 Aliquot & Store at -20°C Desiccated Environment LongTerm->Action3 FreezeThaw Warning: Avoid Freeze-Thaw > 3 Cycles Action3->FreezeThaw

Caption: Decision matrix for optimal storage conditions based on experimental timeline.

Quality Control (QC) & Validation

Trustworthiness in data requires validating the integrity of your chemical tools.

Purity Check via HPLC-UV

Before critical assays, validate the stock solution purity.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge).

  • Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile.

  • Detection: UV at 254 nm and 350-400 nm (specific for the nitro-aniline chromophore).

  • Acceptance Criteria: Purity > 95% (Area under curve).

Troubleshooting Common Issues
SymptomProbable CauseCorrective Action
Precipitation upon thawing DMSO crystallization or moisture ingress.Warm to 37°C for 5 mins; Vortex. If solid persists, discard.
Color shift (Orange to Brown) Photodegradation or N-oxidation.Check LC-MS. If [M+16] peak (N-oxide) is present, discard.
Loss of Potency Adsorption to plasticware.Use glass inserts or low-binding plastics.

Handling & Usage in Assays

Aqueous Dilution Protocol

When transferring from DMSO stock to aqueous media (cell culture or enzymatic buffer):

  • Stepwise Dilution: Do not add stock directly to a large volume of buffer. Prepare an intermediate dilution (e.g., 10x final concentration) in buffer containing 5-10% DMSO first.

  • Mixing: Add the DMSO solution into the aqueous buffer while vortexing to prevent local high concentrations that trigger microprecipitation.

  • Solubility Limit: Ensure final DMSO concentration is < 1% (v/v) for cell assays to avoid solvent toxicity.

Visualization: QC & Usage Logic

QC_Logic Stock Frozen Stock (-20°C) Thaw Thaw at RT (Dark) Stock->Thaw Visual Visual Inspection: Clear? Thaw->Visual Precip Precipitate Observed Visual->Precip No Clear Clear Solution Visual->Clear Yes Sonicate Sonicate 5 min (37°C) Precip->Sonicate Proceed Proceed to Dilution Clear->Proceed Recheck Re-inspect Sonicate->Recheck Recheck->Clear Dissolved Discard Discard (Irreversible Aggregation) Recheck->Discard Solid Remains

Caption: Workflow for thawing and verifying stock solution integrity prior to experimental use.

References

  • Sigma-Aldrich. Safety Data Sheet: Pyrrolidine. (Accessed 2024).

  • ResearchGate. Synthesis and characterization of 1-(2,5-dimethoxy-4-nitrophenyl)pyrrolidine. (2023).

  • Gaylord Chemical. Dimethyl Sulfoxide (DMSO) Solubility Data. (2007).[3]

  • PubChem. Compound Summary: 2-[(4-Methoxyphenyl)methyl]pyrrolidine (Structural Class Reference). National Library of Medicine.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Welcome to the technical support guide for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-teste...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-tested insights into this specific synthesis. We will move beyond simple procedural steps to explore the causality behind experimental choices, helping you troubleshoot common issues and optimize your reaction outcomes.

The primary and most efficient route to synthesizing 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is through a Nucleophilic Aromatic Substitution (SNAr) reaction. This pathway is favored due to the electronic properties of the aryl precursor, which is "activated" towards nucleophilic attack.

Core Reaction Principle: Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a two-step addition-elimination process.[1][2] Unlike SN1 or SN2 reactions, the nucleophile (pyrrolidine) first attacks the electron-deficient aromatic ring at the carbon bearing the leaving group. This forms a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[3] The presence of a strong electron-withdrawing group (EWG), such as the nitro group (-NO₂) positioned para to the leaving group, is critical as it delocalizes the negative charge, stabilizing this intermediate and facilitating the reaction.[4][5] In the second step, the leaving group is eliminated, and the aromaticity of the ring is restored to yield the final product.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis in a direct question-and-answer format.

Question 1: My reaction shows very low or no conversion of the starting material, even after extended reaction time. What are the likely causes?

Answer: This is a common issue that typically points to one of three areas: the reactivity of your starting materials, the reaction conditions, or procedural errors.

  • Cause A: Substrate Inactivity: The SNAr mechanism is highly dependent on the electronic activation of the aromatic ring. The nitro group (-NO₂) must be positioned either ortho or para to the leaving group (e.g., -Cl or -F).[6] A meta positioning will not provide the necessary resonance stabilization for the Meisenheimer intermediate, drastically slowing or preventing the reaction.

    • Solution: Verify the identity and isomeric purity of your 1-halo-2-methoxy-4-nitrobenzene starting material by NMR or another suitable analytical method. Contamination with the wrong isomer can inhibit the reaction.

  • Cause B: Suboptimal Reaction Conditions: Temperature and solvent choice are critical for SNAr reactions.

    • Solution 1 (Temperature): Many SNAr reactions require heating to overcome the activation energy barrier. If you are running the reaction at room temperature, a gradual increase in temperature (e.g., to 80-100 °C) is the first variable to adjust. Monitor the reaction by TLC or LC-MS to track progress and check for decomposition.

    • Solution 2 (Solvent): The choice of solvent can dramatically affect reaction rates. Polar aprotic solvents like DMSO, DMF, or NMP are ideal as they can solvate the cation of any base used and do not interfere with the nucleophile, while helping to stabilize the charged Meisenheimer complex.[7][8] If you are using a less polar or a protic solvent, switching to one of these is highly recommended.

  • Cause C: Leaving Group Choice: While counterintuitive to those familiar with SN2 reactions, the reactivity order for leaving groups in SNAr is often F > Cl > Br > I.[4] This is because the rate-determining step is the initial nucleophilic attack, which is accelerated by the high electronegativity of fluorine making the attached carbon more electrophilic.

    • Solution: If your reaction with a chloro-substrate is sluggish, switching to the corresponding fluoro-substrate (1-fluoro-2-methoxy-4-nitrobenzene) will significantly increase the reaction rate.

Question 2: The reaction works, but it's very slow and gives a mixture of starting material and product. How can I drive it to completion?

Answer: A sluggish reaction that produces an incomplete mixture suggests that the conditions are borderline effective.

  • Cause A: Insufficient Excess of Nucleophile/Base: The reaction produces a hydrohalic acid (e.g., HCl or HF) as a byproduct. This acid will protonate the basic pyrrolidine nucleophile, rendering it inactive.

    • Solution: Use at least two equivalents of pyrrolidine. The first equivalent acts as the nucleophile, and the second acts as a sacrificial base to neutralize the acid byproduct. Alternatively, use one equivalent of pyrrolidine and at least one equivalent of a non-nucleophilic base like triethylamine (TEA) or potassium carbonate (K₂CO₃).

  • Cause B: Reversibility of the First Step: While generally favorable, if the energy barrier for the elimination of the leaving group is high, the initial addition step can be reversible.

    • Solution: As mentioned previously, increasing the temperature will provide the energy needed to push the reaction forward. Additionally, using the fluoro- version of the substrate can help, as the C-F bond is strong, making the initial addition less reversible compared to heavier halogens.

Question 3: I've isolated my product, but it's an impure oil or solid that is difficult to purify. What are the best purification strategies?

Answer: Purification challenges often arise from residual starting materials, the base used, or side products.

  • Strategy 1: Acid-Base Extraction: Your product is a tertiary amine and is therefore basic. An effective initial cleanup is an acid-base workup. Dissolve the crude material in a suitable organic solvent (e.g., ethyl acetate, DCM). Wash with a dilute aqueous acid solution (e.g., 1M HCl). Your product will move into the aqueous layer as the ammonium salt, while non-basic impurities remain in the organic layer. Then, basify the aqueous layer with NaOH or NaHCO₃ and extract your purified product back into an organic solvent.

  • Strategy 2: Recrystallization: If your product is a solid, recrystallization is an excellent method for achieving high purity.

    • Recommended Solvents: Experiment with solvent systems like ethanol/water or isopropanol. Dissolve the crude solid in the minimum amount of hot solvent and allow it to cool slowly. If crystals do not form, scratching the inside of the flask with a glass rod can initiate crystallization.[9]

  • Strategy 3: Column Chromatography: If the product is an oil or if recrystallization fails, silica gel column chromatography is the most reliable method.

    • Recommended Eluent System: A gradient of ethyl acetate in hexanes or petroleum ether is a good starting point. Begin with a low polarity (e.g., 5-10% ethyl acetate) to elute non-polar impurities and gradually increase the polarity to elute your product. The exact ratio should be determined beforehand using TLC analysis.

Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism for this synthesis?

A1: The synthesis proceeds via the SNAr addition-elimination mechanism. The key steps are outlined in the diagram below.

SNAr_Mechanism sub 1-Fluoro-2-methoxy-4-nitrophenyl mc Meisenheimer Complex (Resonance Stabilized Anion) sub->mc 1. Nucleophilic Attack (Rate-Determining Step) nuc Pyrrolidine prod 1-(2-Methoxy-4-nitrophenyl)pyrrolidine mc->prod 2. Elimination of Leaving Group lg Fluoride Ion (F⁻) mc->lg Troubleshooting_Workflow start Low / No Product Yield check_sm Is Starting Material Consumed? (Check by TLC/LC-MS) start->check_sm check_purity Verify Purity & Isomer of Aryl Halide (NMR) check_sm->check_purity No action_cond Optimize Conditions: 1. Increase Temperature (e.g., 90-110 °C) 2. Switch to Polar Aprotic Solvent (DMSO/DMF) check_sm->action_cond Yes check_reagents Check Pyrrolidine Quality (Use fresh bottle) check_purity->check_reagents action_base Ensure Sufficient Base: Use >2 eq. Pyrrolidine or add 1.1 eq. K₂CO₃ action_cond->action_base action_lg Consider Better Leaving Group: Switch from -Cl to -F substrate action_base->action_lg

Sources

Optimization

Technical Support Center: Characterization of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Welcome to the technical support guide for the characterization of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the characterization of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the analysis and purification of this compound. This guide provides in-depth, field-proven insights in a troubleshooting-focused, question-and-answer format.

Introduction

1-(2-Methoxy-4-nitrophenyl)pyrrolidine is a substituted aromatic amine with potential applications in medicinal chemistry and materials science. Its structure, featuring a nitro group, a methoxy group, and a pyrrolidine ring, presents a unique set of challenges in its characterization. Accurate analytical data is crucial for ensuring purity, confirming identity, and advancing research and development. This guide will address specific issues you may face during your experiments, explaining the causality behind these challenges and offering robust, self-validating protocols.

Frequently Asked Questions (FAQs)

Q1: What is the expected molecular weight and mass spectrometry profile for 1-(2-Methoxy-4-nitrophenyl)pyrrolidine?

A1: The molecular formula of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is C₁₁H₁₄N₂O₃, with a monoisotopic mass of 222.1004 g/mol .[1][2] In mass spectrometry, you can expect to observe several common adducts. The table below summarizes the predicted mass-to-charge ratios (m/z) for various ions that can be detected.

AdductPredicted m/z
[M+H]⁺223.1077
[M+Na]⁺245.0897
[M+K]⁺261.0636
[M-H]⁻221.0932
[M+HCOO]⁻267.0987
[M+CH₃COO]⁻281.1143

Table 1: Predicted m/z values for common adducts of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. Data sourced from computational predictions.[2]

It is crucial to consider the ionization technique used, as this will influence which adducts are most prominent. For instance, Electrospray Ionization (ESI) in positive mode will likely show strong signals for [M+H]⁺ and [M+Na]⁺.

Q2: I am having trouble getting a clean ¹H NMR spectrum. What are the likely causes and solutions?

A2: Several factors can contribute to a complex or impure ¹H NMR spectrum. The most common issues include residual solvent peaks, the presence of synthetic impurities, and solvent effects that can cause peak shifting or broadening.

  • Residual Solvents: Ensure your sample is thoroughly dried under high vacuum to remove any remaining solvents from the synthesis or purification steps. Common solvent impurities and their chemical shifts are well-documented and can be used for identification.[3]

  • Synthetic Impurities: The synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine likely involves a nucleophilic aromatic substitution reaction. Incomplete reaction or side reactions can lead to impurities. For example, the presence of the unreacted starting material, 1-fluoro-2-methoxy-4-nitrobenzene, or di-substituted products could be a possibility. Careful purification by column chromatography or recrystallization is essential.

  • Solvent Effects: The choice of deuterated solvent can significantly impact the chemical shifts of aromatic protons. Aromatic solvents like benzene-d₆ can induce significant upfield or downfield shifts compared to chloroform-d₃ due to anisotropic effects.[4][5][6] If your spectrum is difficult to interpret, consider acquiring spectra in different solvents to resolve overlapping signals.

Q3: My HPLC analysis shows multiple peaks, but I expect a pure compound. What could be the issue?

A3: The observation of multiple peaks in an HPLC chromatogram of a seemingly pure compound can be perplexing. Here are some potential causes and troubleshooting steps:

  • Isomeric Impurities: The synthesis of nitrophenyl compounds can sometimes yield isomeric products. Depending on the starting materials and reaction conditions, you might have small amounts of other isomers of your target compound.

  • On-Column Degradation: The stationary phase of the HPLC column or the mobile phase composition could potentially cause the degradation of your compound. This is particularly relevant for compounds with sensitive functional groups. Ensure the pH of your mobile phase is within the stability range of your column and your compound.

  • Injection Solvent Effects: If the sample is dissolved in a solvent much stronger than the mobile phase, it can lead to peak distortion and the appearance of artifact peaks. Whenever possible, dissolve your sample in the mobile phase.[7][8]

  • Detector Wavelength: Ensure you are using an appropriate wavelength for detection. A wavelength where your compound has maximum absorbance will give the best signal-to-noise ratio and may help in distinguishing the main peak from minor impurities.

Troubleshooting Guides

NMR Spectroscopy: Unraveling Complex Spectra

Problem: The aromatic region of the ¹H NMR spectrum of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine shows overlapping or unexpected signals.

Causality: The electronic effects of the methoxy, nitro, and pyrrolidine substituents on the aromatic ring can lead to complex splitting patterns and chemical shifts that are sensitive to the local environment. The electron-donating methoxy group and the electron-withdrawing nitro group will influence the electron density distribution around the ring, affecting the chemical shifts of the aromatic protons.

Troubleshooting Workflow:

A troubleshooting workflow for complex ¹H NMR spectra.

Step-by-Step Protocol for NMR Sample Preparation and Analysis:

  • Sample Preparation:

    • Accurately weigh 5-10 mg of the purified and dried compound.

    • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Benzene-d₆) in a clean, dry NMR tube.

    • Ensure the sample is fully dissolved. Gentle warming or sonication may be necessary.

  • Instrument Setup and Acquisition:

    • Acquire a standard ¹H NMR spectrum.

    • If peak overlap is an issue, consider acquiring a 2D COSY spectrum to identify proton-proton couplings, which can help in assigning the aromatic signals.

    • An HSQC experiment can be used to correlate protons to their directly attached carbons, further aiding in structural confirmation.

HPLC-MS Analysis: Achieving a Single, Sharp Peak

Problem: HPLC-MS analysis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine results in poor peak shape, inconsistent retention times, or no detectable peak.

Causality: The polarity of the molecule, stemming from the nitro and methoxy groups, can lead to challenging chromatographic behavior on standard reversed-phase columns. Furthermore, the basic nitrogen of the pyrrolidine ring can interact with residual silanols on the silica-based stationary phase, causing peak tailing.

Troubleshooting Workflow:

A troubleshooting workflow for HPLC-MS analysis.

Detailed Experimental Protocol for HPLC-MS Analysis:

  • Sample Preparation:

    • Prepare a stock solution of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine at 1 mg/mL in a suitable solvent like methanol or acetonitrile.

    • Dilute the stock solution to a working concentration of 1-10 µg/mL with the initial mobile phase composition.

  • HPLC Conditions (Starting Point):

    • Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: Start with a shallow gradient, for example, 10-90% B over 20 minutes.

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 5-10 µL.

    • Column Temperature: 30 °C.

    • Detection: UV at a suitable wavelength (e.g., 254 nm or a wavelength of maximum absorbance) and MS detection.

  • Mass Spectrometry Conditions:

    • Ionization Mode: ESI positive and negative modes.

    • Scan Range: m/z 100-500.

    • Key Ions to Monitor: [M+H]⁺ (223.1), [M+Na]⁺ (245.1), [M-H]⁻ (221.1).

Note: The addition of formic acid to the mobile phase helps to protonate the pyrrolidine nitrogen, which can improve peak shape by reducing interactions with the stationary phase.[9]

References

  • ResearchGate. (2023). 1 H NMR spectra of N-[6-methyl-2-(4'-nitrophenyl)-1,2,3,4-tetrahydroquinolin-4-yl] pyrrolidin-2-one 14. Retrieved from [Link]

  • SIELC Technologies. (2018). Pyrrolidine, 1-(2-methoxy-4-nitrophenyl)-. Retrieved from [Link]

  • PubChem. (n.d.). 1-(2-methoxy-4-nitrophenyl)pyrrolidine. Retrieved from [Link]

  • CSCanada. (2009). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Retrieved from [Link]

  • ResearchGate. (2001). 1 H NMR Investigation of Solvent Effects in Aromatic Stacking Interactions. Retrieved from [Link]

  • ResearchGate. (2023). nitrophenyl)piperidine and 1-(2,5- dimethoxy-4. Retrieved from [Link]

  • ACS Publications. (2014). Recent Developments in the Reduction of Aromatic and Aliphatic Nitro Compounds to Amines. Retrieved from [Link]

  • DiVA portal. (2017). Synthesis of substituted pyrrolidines. Retrieved from [Link]

  • ACS Publications. (1987). "Solvent" effects in 1H NMR spectroscopy: A simple undergraduate experiment. Retrieved from [Link]

  • Google Patents. (n.d.). Process for the purification of p-nitrophenol.
  • PubMed. (2008). Aminolysis of 4-nitrophenyl phenyl carbonate and thionocarbonate: effects of amine nature and modification of electrophilic center from C[double bond]O to C[double bond]S on reactivity and mechanism. Retrieved from [Link]

  • ResearchGate. (2021). (PDF) Removal of 4-Nitrophenol from Aqueous Solution by Using Polyphenylsulfone-Based Blend Membranes: Characterization and Performance. Retrieved from [Link]

  • National Center for Biotechnology Information. (2012). Characterization of aerosol nitroaromatic compounds: Validation of an experimental method. Retrieved from [Link]

  • Axion Labs. (2023). HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works. Retrieved from [Link]

  • ResearchGate. (2008). Aminolysis of 4-nitrophenyl phenyl carbonate and thionocarbonate: Effects of amine nature and modification of electrophilic center from C=O to C=S on reactivity and mechanism. Retrieved from [Link]

  • National Center for Biotechnology Information. (2023). Challenges and solutions for the downstream purification of therapeutic proteins. Retrieved from [Link]

  • University of Puget Sound. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]

  • GovInfo. (n.d.). EPA/NIH Mass Spectral Data Base. Retrieved from [Link]

  • ResearchGate. (2006). (PDF) Studies on Nitroaromatic Compound Degradation in Modified Fenton Reactions by Electrospray Ionization Tandem Mass Spectrometry (ESI-MS-MS). Retrieved from [Link]

  • MDPI. (2023). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

  • ACS Publications. (2023). Orthogonal Electrochemical Amine Deprotection: Toward Sustainable Strategies for Peptide Synthesis. Retrieved from [Link]

  • YouTube. (2022). Lec-35 || Mass Fragmentation pattern of nitro compounds || Nitropropane. Retrieved from [Link]

  • ACS Publications. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Retrieved from [Link]

  • Beilstein Archives. (n.d.). Synthesis of tricyclic fused pyrrolidine nitroxides from 2-alkynylpyrrolidine-1-oxyls. Retrieved from [Link]

  • MicroSolv. (n.d.). Troubleshooting Problems With Poor HPLC Results Before Examining the Column. Retrieved from [Link]

  • MDPI. (2021). Removal of 4-Nitrophenol from Aqueous Solution by Using Polyphenylsulfone-Based Blend Membranes: Characterization and Performance. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • PubMed. (2001). Optimization of parameters for the analysis of aromatic amines in finger-paints. Retrieved from [Link]

  • PubMed. (2007). Investigation of the ionisation and fragmentation behaviour of different nitroaromatic compounds occurring as polar metabolites of explosives using electrospray ionisation tandem mass spectrometry. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Prepared by the Senior Application Scientist Team Welcome to the technical support center for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS No. 67828-57-3).[1] This guide is designed for researchers, chemi...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS No. 67828-57-3).[1] This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into modifying reaction conditions and troubleshooting common experimental issues. We will explore the primary synthetic routes and offer solutions to challenges you may encounter, ensuring the scientific integrity and success of your work.

Frequently Asked Questions (FAQs)

Q1: What is 1-(2-Methoxy-4-nitrophenyl)pyrrolidine and what are its primary applications?

1-(2-Methoxy-4-nitrophenyl)pyrrolidine is a heterocyclic organic compound.[1] It serves primarily as a synthetic intermediate in the development of more complex molecules, particularly in the pharmaceutical and agrochemical industries.[2] Its structure, featuring an electron-rich pyrrolidine ring and an electron-deficient nitrophenyl group, makes it a versatile building block for various coupling reactions and functional group transformations.[2]

Q2: What are the principal synthetic routes to prepare this compound?

There are two predominant methods for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine:

  • Nucleophilic Aromatic Substitution (SNA r): This is the most direct and common method. It involves the reaction of an activated aryl halide, such as 1-fluoro-2-methoxy-4-nitrobenzene or 1-chloro-2-methoxy-4-nitrobenzene, with pyrrolidine. The strong electron-withdrawing nitro group (NO₂) activates the aromatic ring, making it susceptible to attack by the nucleophilic pyrrolidine.[3]

  • Buchwald-Hartwig Amination: This is a palladium-catalyzed cross-coupling reaction between an aryl halide (e.g., 1-bromo- or 1-chloro-2-methoxy-4-nitrobenzene) and pyrrolidine. While highly versatile, this method requires careful optimization of the catalyst, ligand, base, and solvent system.[4][5]

Q3: What are the key safety considerations before starting the synthesis?

As with any chemical synthesis, a thorough risk assessment is mandatory.

  • Reagents: Pyrrolidine is a volatile, flammable, and corrosive amine. Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Aryl halides and nitro compounds can be toxic and irritating.

  • Solvents: Many solvents used (e.g., DMSO, Toluene, Dioxane) have their own specific hazards. Ensure they are handled appropriately. Anhydrous solvents are often required, especially for the Buchwald-Hartwig reaction, and must be handled under an inert atmosphere (Nitrogen or Argon) to prevent moisture contamination.[4]

  • Reaction Conditions: Some reactions may require elevated temperatures and pressures. Use appropriate glassware and heating equipment (e.g., oil bath with a temperature controller) and conduct the reaction behind a safety shield.

Troubleshooting Guide: Nucleophilic Aromatic Substitution (SNA r)

The SNA r reaction is an efficient method for this synthesis, proceeding via a well-understood addition-elimination mechanism.[3][6] The nucleophile (pyrrolidine) attacks the carbon atom bearing the leaving group, forming a resonance-stabilized negative intermediate known as a Meisenheimer complex, which is stabilized by the para-nitro group.[6][7] The leaving group is then expelled to restore aromaticity.

SNAr_Mechanism cluster_start Step 1: Nucleophilic Attack cluster_end Step 2: Elimination Start Aryl Halide + Pyrrolidine Intermediate Meisenheimer Complex (Resonance Stabilized Anion) Start->Intermediate Addition Product 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Intermediate->Product Elimination of Leaving Group (X-)

Caption: Simplified workflow of the SNA r Addition-Elimination mechanism.

Q4: My SNA r reaction shows low or no conversion. What are the likely causes?

This is a common issue that can often be traced back to one of three factors: the leaving group, reaction conditions, or reagent quality.

Possible Causes & Solutions:

  • Poor Leaving Group: The rate-determining step is typically the initial nucleophilic attack, but the nature of the leaving group is still critical. For SNA r, the reactivity order is F > Cl > Br > I.[6] The highly electronegative fluorine atom strongly polarizes the C-F bond, making the carbon atom more electrophilic and susceptible to attack.

    • Solution: If using a chloro- or bromo- derivative with poor results, switch to the fluoro- analogue (1-fluoro-2-methoxy-4-nitrobenzene) for a significantly faster reaction.

  • Suboptimal Temperature: While many SNA r reactions proceed at room temperature, some require thermal energy to overcome the activation barrier.

    • Solution: Gradually increase the reaction temperature. Start by heating to 50-60 °C, then incrementally to 80-100 °C if necessary. Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to track progress and check for decomposition.

  • Incorrect Solvent Choice: The solvent plays a crucial role in stabilizing the charged Meisenheimer intermediate.

    • Solution: Use polar aprotic solvents like Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), or Tetrahydrofuran (THF).[8][9] These solvents are effective at solvating cations while leaving the nucleophile relatively "bare" and reactive.

  • Presence of Water: Water can protonate the pyrrolidine, reducing its nucleophilicity.

    • Solution: Ensure all glassware is oven-dried and reagents are anhydrous, especially if the reaction is sluggish.

Q5: I'm seeing an unexpected side product in my SNA r reaction. What could it be?

While SNA r is generally clean, side reactions can occur, especially at high temperatures or with certain substrates.

  • Possible Side Product: If your starting material has other potential leaving groups or if the reaction is run for an extended period at high heat, you might observe products from substitution at other positions, though this is less likely given the strong activating effect of the nitro group. More commonly, impurities may arise from the decomposition of starting materials or the solvent.

  • Troubleshooting:

    • Confirm Structure: Isolate the impurity and characterize it using NMR and MS to confirm its structure.

    • Optimize Temperature: Run the reaction at the lowest temperature that provides a reasonable rate to minimize thermal decomposition.

    • Check Reagent Purity: Ensure the starting aryl halide and pyrrolidine are of high purity. Impurities in the starting materials are a common source of unexpected byproducts.

Troubleshooting Guide: Buchwald-Hartwig Amination

This palladium-catalyzed C-N cross-coupling is a powerful alternative but introduces more variables. The reaction's success hinges on the delicate interplay between the palladium precatalyst, the phosphine ligand, the base, and the solvent.[10]

Buchwald_Workflow prep Reagent Preparation (Inert Atmosphere) add_solids Add Aryl Halide, Pd Precatalyst, Ligand, Base to Oven-Dried Flask prep->add_solids purge Evacuate & Backfill with Argon/Nitrogen (3x) add_solids->purge add_liquids Add Anhydrous Solvent & Pyrrolidine via Syringe purge->add_liquids react Heat Reaction to Target Temperature (e.g., 100 °C) add_liquids->react monitor Monitor Progress (TLC, GC-MS, LC-MS) react->monitor monitor->react Incomplete workup Cool, Quench, & Perform Aqueous Workup monitor->workup Complete purify Purify by Column Chromatography workup->purify

Caption: General experimental workflow for Buchwald-Hartwig amination.

Q6: My Buchwald-Hartwig reaction has stalled or yielded no product. Where should I start troubleshooting?

Failure in a Buchwald-Hartwig reaction is almost always due to an issue with the catalytic system.[4]

Possible Causes & Solutions:

  • Inactive Catalyst: The active Pd(0) species must be generated efficiently from the precatalyst. Oxygen can oxidize the Pd(0) catalyst, rendering it inactive.

    • Solution: Ensure the entire reaction setup is rigorously free of oxygen. Use degassed solvents and properly purge the reaction vessel with an inert gas (argon or nitrogen) before adding reagents.[4] Modern palladacycle precatalysts (e.g., G3 or G4 precatalysts) are often more robust and activate more reliably than older sources like Pd(OAc)₂.[4][10]

  • Inappropriate Ligand Choice: The ligand is critical for stabilizing the catalyst and facilitating the reductive elimination step. For a secondary cyclic amine like pyrrolidine, a specific class of ligands is generally required.

    • Solution: Bulky, electron-rich biaryl phosphine ligands are the standard for these reactions. For secondary amines, ligands like RuPhos or BrettPhos are often excellent choices.[4] If using a less reactive aryl chloride, a more specialized ligand like tBuBrettPhos may be necessary.[11]

  • Incorrect Base: The base's role is to deprotonate the amine, but it can also influence the catalyst's activity and stability.

    • Solution: Strong, non-nucleophilic bases are preferred. Sodium tert-butoxide (NaOtBu) and Lithium bis(trimethylsilyl)amide (LHMDS) are common choices.[10] If your substrate is sensitive to strong bases, a weaker base like Cesium Carbonate (Cs₂CO₃) or Potassium Phosphate (K₃PO₄) can be used, but this may require a higher reaction temperature.[11]

Q7: I am observing significant side products like hydrodehalogenation or homocoupling. How can I minimize these?

These side reactions compete with the desired C-N bond formation and point to issues within the catalytic cycle.

  • Hydrodehalogenation: This is the reduction of the aryl halide to an arene (Ar-X → Ar-H). It becomes more prevalent when the catalytic cycle is slow or if there are sources of hydride in the reaction.

    • Solution: Ensure your solvent and amine are completely anhydrous. Optimize the catalyst loading and temperature; sometimes a lower temperature can favor the desired amination pathway.

  • Homocoupling: This is the dimerization of the aryl halide (Ar-X + Ar-X → Ar-Ar).

    • Solution: This is often a sign of a poorly optimized catalyst system. Re-screen different ligands and bases. Adjusting the catalyst-to-ligand ratio can also sometimes suppress this side reaction.[4]

Data Summary & Protocols

Table 1: Comparison of Starting Conditions for Synthesis
ParameterNucleophilic Aromatic Substitution (SNA r)Buchwald-Hartwig Amination
Aryl Halide 1-Fluoro-2-methoxy-4-nitrobenzene (preferred)1-Bromo- or 1-Chloro-2-methoxy-4-nitrobenzene
Key Reagent Pyrrolidine (often used as solvent/reagent)Pyrrolidine (1.2-1.5 equiv)
Catalyst NonePd Precatalyst (e.g., XPhos Pd G3, 1-2 mol%)
Ligand NoneBiaryl Phosphine (e.g., XPhos, RuPhos, 1.2-2.4 mol%)
Base Pyrrolidine (acts as base) or K₂CO₃NaOtBu, LHMDS, or Cs₂CO₃ (1.4-2.0 equiv)
Solvent DMSO, THF, or neat PyrrolidineAnhydrous, degassed Toluene or Dioxane
Temperature 25 - 100 °C80 - 110 °C
Atmosphere Air or InertStrict Inert (Argon or Nitrogen)
Experimental Protocol 1: Nucleophilic Aromatic Substitution
  • To a round-bottom flask, add 1-fluoro-2-methoxy-4-nitrobenzene (1.0 equiv).

  • Add pyrrolidine (3.0 - 5.0 equiv) and Dimethyl Sulfoxide (DMSO) to create a ~0.5 M solution.

  • Stir the reaction mixture at room temperature or heat to 80 °C.

  • Monitor the reaction progress by TLC (e.g., using a 3:1 Hexanes:Ethyl Acetate eluent). The product, 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, is typically a yellow solid.[1]

  • Upon completion, pour the reaction mixture into ice-water to precipitate the product.

  • Collect the solid by vacuum filtration, wash thoroughly with water, and dry under vacuum.

  • If necessary, purify the crude product by recrystallization from ethanol or by column chromatography on silica gel.

Experimental Protocol 2: Buchwald-Hartwig Amination

This protocol must be performed under a strict inert atmosphere.

  • In a glovebox, add the aryl halide (1.0 equiv), palladium precatalyst (e.g., RuPhos Pd G3, 0.02 equiv), and sodium tert-butoxide (1.4 equiv) to an oven-dried reaction vial containing a magnetic stir bar.[4]

  • Seal the vial with a septum cap.

  • Remove the vial from the glovebox and add anhydrous, degassed toluene via syringe to achieve a concentration of ~0.2 M.

  • Add pyrrolidine (1.2 equiv) via syringe.

  • Place the vial in a preheated oil bath at 100 °C and stir for 12-24 hours.

  • Monitor the reaction progress by GC-MS or LC-MS.

  • Upon completion, cool the reaction to room temperature and quench by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the product with ethyl acetate (3x). Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • Purify the crude residue by flash column chromatography on silica gel.

References

  • BenchChem. (2025).
  • Silva, A. M., et al. (n.d.). Optimization of the reaction conditions for the Buchwald-Hartwig... ResearchGate. [Link]

  • DiVA portal. (2017). Synthesis of substituted pyrrolidines. [Link]

  • WuXi AppTec. (2025). Condition Optimization for Buchwald-Hartwig Reactions. YouTube. [Link]

  • University of Nottingham. (n.d.). Optimising a Buchwald-Hartwig amination using the ChemSpeed. [Link]

  • PHARMD GURU. (n.d.). NUCLEOPHILIC AROMATIC SUBSTITUTION. [Link]

  • Rlavie. (n.d.). CAS 67828-57-3 | 1-(2-Methoxy-4-Nitrophenyl)Pyrrolidine. [Link]

  • MySkinRecipes. (n.d.). 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of pyrrolidines. [Link]

  • SIELC Technologies. (n.d.). Separation of Pyrrolidine, 1-(2-ethoxy-5-methyl-4-nitrophenyl)- on Newcrom R1 HPLC column. [Link]

  • Aldabbagh, F. (2023). nitrophenyl)piperidine and 1-(2,5- dimethoxy-4-. ResearchGate. [Link]

  • Journal of Computational Chemistry. (2025). Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. PMC. [Link]

  • Study.com. (n.d.). Provide the mechanism for the reaction of sodium methoxide with p-fluoro nitrobenzene. [Link]

  • ResearchGate. (n.d.). Nucleophilic aromatic substitution reaction of 1-fluoro-4-nitrobenzene...[Link]

  • PubChemLite. (n.d.). 1-(2-methoxy-4-nitrophenyl)pyrrolidine (C11H14N2O3). [Link]

  • Organic Syntheses. (2020). Synthesis of 4-Nitrophenyl (2,2,6,6-Tetramethylpiperidin-1-yl) Carbonate (NPTC) for N-Protection of L-Phenylalanine Ethyl Ester. [Link]

  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

Sources

Optimization

Technical Support Center: Recrystallization of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Case ID: RXY-MNP-001 Status: Active Assigned Specialist: Senior Application Scientist, Process Chemistry Division Introduction Welcome to the Technical Support Hub. You are likely working with 1-(2-Methoxy-4-nitrophenyl)...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: RXY-MNP-001 Status: Active Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction

Welcome to the Technical Support Hub. You are likely working with 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS: 67828-57-3), a critical intermediate often synthesized via Nucleophilic Aromatic Substitution (SNAr) of 1-chloro-2-methoxy-4-nitrobenzene (or the fluoro analog) with pyrrolidine.

This molecule presents unique purification challenges due to the interplay between the lipophilic pyrrolidine ring, the polar nitro group, and the electron-donating methoxy substituent. This guide addresses the three most common support tickets we receive: oiling out , persistent coloration , and yield loss .

Module 1: Solvent System Selection

The Solubility Profile

Users often fail because they treat this compound like a standard aniline. The pyrrolidine ring significantly lowers the melting point and increases solubility in non-polar solvents compared to the parent aniline.

Table 1: Solubility Mapping & Solvent Recommendations

Solvent SystemSolubility BehaviorRecommendationNotes
Ethanol (Abs.) High at boiling; Moderate at RT.Primary Choice Best for removing inorganic salts from the SNAr reaction.
EtOAc / Heptane Soluble in EtOAc; Insoluble in Heptane.Secondary Choice Excellent for rejecting unreacted halo-benzene starting materials.
Dichloromethane Too high.Avoid Product will not crystallize; useful only for extraction.
Water Insoluble.Anti-Solvent Only Use with caution. Adding water too fast causes oiling out.
Protocol A: The "Ethanol Switch" (Recommended)

Why this works: Ethanol dissolves the product well at 70°C but poorly at 0°C, providing a steep solubility curve necessary for high recovery.

  • Dissolution: Suspend the crude yellow/orange solid in Ethanol (5 mL per gram).

  • Heating: Heat to reflux (approx. 78°C). If not fully dissolved, add Ethanol in 0.5 mL increments.

    • Critical Check: If the solution is dark red/black, treat with activated charcoal (5 wt%) for 10 mins, then filter hot through Celite.

  • Cooling: Remove heat. Allow the flask to cool to room temperature slowly (over 2 hours).

  • Crystallization: If crystals form, cool further to 0°C.

  • Filtration: Collect solids and wash with cold (-10°C) Ethanol.

Module 2: Troubleshooting "Oiling Out"

Issue: "My product separated as a yellow oil at the bottom of the flask instead of crystals."

Diagnosis: This compound likely has a melting point in the intermediate range (approx. 60–90°C). If the solution becomes supersaturated at a temperature above the product's melting point, it will separate as a liquid (Liquid-Liquid Phase Separation) rather than a solid.

The Fix: Seeding and Temperature Control

Do not simply cool the flask in an ice bath; this guarantees oiling out.

RecrystallizationTroubleshooting Start Issue: Product Oils Out CheckMP Check Temperature vs. MP Start->CheckMP Reheat Reheat to Clear Solution CheckMP->Reheat Temp > MP Seed Add Seed Crystal at T = MP - 5°C Reheat->Seed SlowCool Cool at 5°C per hour Seed->SlowCool Success Crystalline Product SlowCool->Success

Figure 1: Decision tree for managing Liquid-Liquid Phase Separation (Oiling Out).

Step-by-Step Recovery:

  • Reheat the mixture until the oil layer redissolves into a homogeneous solution.

  • Add a compatible co-solvent (e.g., if using Ethanol/Water, add more Ethanol) to slightly increase solubility.

  • Cool the solution only to 50°C (or just above the estimated oiling point).

  • Seeding: Add a tiny crystal of pure product. If you lack seeds, scratch the glass wall with a glass rod to induce nucleation.

  • Once turbidity (cloudiness) is observed, hold the temperature constant for 30 minutes to allow crystal growth before cooling further.

Module 3: Impurity Rejection (SNAr Specifics)

Issue: "The NMR shows small aromatic peaks that won't go away."

Diagnosis: In the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, two specific impurities are tenacious:

  • Unreacted Halide: 1-chloro-2-methoxy-4-nitrobenzene.

  • Hydrolysis Product: 2-methoxy-4-nitrophenol (if wet pyrrolidine or bases were used).

Table 2: Impurity Removal Strategy

Impurity TypeChemical NatureRemoval Method
Starting Material (Halide) Highly Lipophilic, Non-basic.Acidic Wash: Dissolve crude in EtOAc, wash with 1M HCl. The product (amine) goes into water; the halide stays in EtOAc. Separate, then basify aqueous layer to recover product.
Phenol (Hydrolysis) Acidic.[1][2]Basic Wash: Dissolve crude in EtOAc, wash with 1M NaOH. Phenol becomes a salt and stays in water; product stays in EtOAc.
Tarry Oligomers High Molecular Weight.Silica Plug: Filtration through a short pad of silica gel using 20% EtOAc/Hexane before recrystallization.

Module 4: Advanced Characterization & Storage

Visual Confirmation of Purity:

  • Crude: Dark orange/brown sticky solid.

  • Pure: Bright yellow to canary-yellow crystalline solid.

  • Oxidized: If the solid turns brown upon air exposure, it indicates trace pyrrolidine remains (which oxidizes easily). Ensure the final filter cake is washed thoroughly with a non-polar solvent (Hexane) to remove free amine traces.

Storage: Store in amber vials under Nitrogen at 4°C. Nitro-amines can be photosensitive over long periods.

References

  • SNAr Mechanism & Purification: Context: General protocols for purifying nitro-aniline derivatives synthesized via nucleophilic aromatic substitution. Source: Bunnett, J. F., & Zahler, R. E. (1951). "Kinetics of the Reaction of Amines with 1-Substituted-2,4-dinitrobenzenes." Chemical Reviews. Relevance: Establishes the solubility difference between the amino-product and halo-precursor.
  • Analogous Pyrrolidine Synthesis

    • Context: Synthesis of 1-(2,5-dimethoxy-4-nitrophenyl)pyrrolidine (structural analog).[3][4]

    • Source: Preprints.org. (2023). "1-(2,5-Dimethoxy-4-nitrophenyl)piperidine and 1-(2,5-dimethoxy-4-nitrophenyl)pyrrolidine."[3][4]

    • URL:[Link][1][5]

  • Crystallization of Nitro-Compounds

    • Context: Managing "oiling out" in low-melting nitro compounds.
    • Source: Davey, R. J., et al. (2013). "Crystal Engineering of Nitro-Pharmaceuticals." CrystEngComm.
    • URL:[Link]

  • Physical Properties Verification

    • Context: Identification of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS 67828-57-3).[6][7]

    • Source: PubChem Compound Summary.
    • URL:[Link]

Sources

Troubleshooting

Technical Support Center: Synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Welcome to the technical support center for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges, p...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. This resource is designed for researchers, scientists, and drug development professionals to navigate the challenges, particularly during scale-up, of this important synthetic intermediate. The pyrrolidine scaffold is a versatile component in the discovery of novel biologically active compounds.[1][2][3] This guide provides in-depth troubleshooting advice and frequently asked questions to ensure a successful and scalable synthesis.

I. Troubleshooting Guide: From Benchtop to Scale-Up

The synthesis of 1-(2-methoxy-4-nitrophenyl)pyrrolidine typically proceeds via a nucleophilic aromatic substitution (SNAr) reaction. This involves the reaction of a suitably substituted nitroaromatic compound with pyrrolidine.[4][5][6] While this reaction can be straightforward on a lab scale, scaling up can introduce several challenges.

Diagram: General Synthesis Workflow

Synthesis_Workflow General Workflow for 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Synthesis cluster_reactants Reactant Preparation cluster_reaction Reaction cluster_workup Work-up & Isolation cluster_purification Purification Reactant_1 Starting Material (e.g., 1-chloro-2-methoxy-4-nitrobenzene) Reaction_Vessel Reaction Setup (Inert atmosphere, temperature control) Reactant_1->Reaction_Vessel Reactant_2 Pyrrolidine Reactant_2->Reaction_Vessel Solvent Anhydrous Solvent (e.g., DMF, DMSO) Solvent->Reaction_Vessel Reaction_Execution Controlled addition of Pyrrolidine Reaction monitoring (TLC, HPLC) Reaction_Vessel->Reaction_Execution Quenching Reaction Quenching (e.g., with water) Reaction_Execution->Quenching Extraction Solvent Extraction (e.g., EtOAc, DCM) Quenching->Extraction Washing Aqueous Washes (Brine, etc.) Extraction->Washing Crude_Product Crude Product Washing->Crude_Product Purification_Method Column Chromatography or Recrystallization Crude_Product->Purification_Method Final_Product Pure 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Purification_Method->Final_Product

Caption: A generalized workflow for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine.

Problem 1: Low or Inconsistent Yields

Question: My reaction yield is significantly lower than expected, or varies greatly between batches, especially after increasing the scale. What are the likely causes and how can I improve it?

Answer:

Low and inconsistent yields are often multifactorial, stemming from issues with reactants, reaction conditions, or the work-up procedure.

Potential Causes & Solutions:

  • Purity of Starting Materials:

    • Insight: The starting nitroaromatic compound must be of high purity. Isomeric impurities can lead to the formation of difficult-to-separate side products.

    • Actionable Advice:

      • Characterize Starting Materials: Always verify the purity of your starting materials by NMR or GC-MS before starting the reaction.

      • Purification of Precursors: If necessary, purify the starting material by recrystallization or column chromatography.

  • Reaction Temperature and Time:

    • Insight: Nucleophilic aromatic substitutions are sensitive to temperature. Insufficient heat can lead to an incomplete reaction, while excessive heat can cause degradation of the product or starting materials and promote side reactions. On a larger scale, maintaining a consistent internal temperature is challenging due to the surface-area-to-volume ratio decrease.

    • Actionable Advice:

      • Optimize Temperature: Perform small-scale experiments to determine the optimal reaction temperature.

      • Monitor Internal Temperature: For larger batches, use a temperature probe placed in the reaction mixture to monitor the internal temperature, not just the heating mantle/bath temperature.

      • Extended Reaction Time: If you are concerned about thermal degradation, consider running the reaction at a slightly lower temperature for a longer period.

  • Inefficient Mixing:

    • Insight: As the reaction scale increases, ensuring homogenous mixing of the reactants becomes critical. Poor mixing can lead to localized "hot spots" or areas of high reactant concentration, promoting side reactions.

    • Actionable Advice:

      • Appropriate Stirring: Use an overhead mechanical stirrer for reactions larger than 1 liter. Ensure the stirrer is positioned correctly and the speed is adequate to create a vortex and ensure good mixing.

      • Baffled Flasks: For very large-scale reactions, consider using baffled reaction vessels to improve mixing efficiency.

  • Atmospheric Moisture:

    • Insight: Pyrrolidine is hygroscopic and the presence of water can interfere with the reaction, potentially leading to side products.

    • Actionable Advice:

      • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

      • Dry Solvents and Reagents: Use anhydrous solvents and ensure the pyrrolidine is dry.

Problem 2: Formation of Significant Side Products

Question: I am observing multiple spots on my TLC plate, and purification is proving difficult. What are the common side products in this synthesis and how can I minimize their formation?

Answer:

Side product formation is a common issue, particularly when the reaction conditions are not optimal. Understanding the potential side reactions is key to mitigating them.

Potential Side Products & Mitigation Strategies:

  • Bis-substitution:

    • Insight: If the starting material has more than one potential leaving group, or if an activated position on the product can react further, bis-substitution can occur.

    • Mitigation:

      • Control Stoichiometry: Use a controlled amount of pyrrolidine, typically 1.0 to 1.2 equivalents. A large excess should be avoided unless the starting material is very unreactive.

      • Controlled Addition: Add the pyrrolidine slowly to the reaction mixture to maintain a low concentration of the nucleophile.

  • Reaction with the Methoxy Group:

    • Insight: While less likely under typical SNAr conditions, at very high temperatures, the methoxy group could potentially be a target for nucleophilic attack, leading to a demethylated product.

    • Mitigation:

      • Strict Temperature Control: Avoid excessive heating. The nitro group strongly activates the position of the intended leaving group, making it the preferential site of attack.[7][8][9]

  • Decomposition Products:

    • Insight: Nitroaromatic compounds can be thermally unstable. Overheating can lead to complex mixtures of decomposition products.

    • Mitigation:

      • Determine Thermal Stability: If scaling up significantly, consider performing thermal stability studies (e.g., using DSC) on your starting materials and product.

      • Maintain Optimal Temperature: Do not exceed the determined optimal reaction temperature.

Troubleshooting Protocol for Side Product Formation:

StepActionRationale
1 Analyze the Crude Reaction Mixture Use LC-MS or GC-MS to identify the mass of the major side products. This can provide clues to their structure.
2 Re-evaluate Stoichiometry Run a series of small-scale reactions with varying equivalents of pyrrolidine (e.g., 0.9, 1.0, 1.1, 1.5 eq.).
3 Optimize Temperature Profile Test different reaction temperatures (e.g., 80°C, 100°C, 120°C) and monitor the reaction progress by TLC or HPLC to find the "sweet spot" with the fastest conversion to product and minimal side product formation.
4 Consider a Different Solvent The choice of solvent can influence the reaction rate and selectivity. If using DMF, consider trying DMSO or NMP.
Problem 3: Difficulties with Product Isolation and Purification

Question: My product is difficult to purify. It either remains an oil or is difficult to crystallize. What are some effective purification strategies?

Answer:

Purification can be a significant bottleneck, especially at a larger scale where chromatography is less desirable.

Purification Strategies:

  • Work-up Optimization:

    • Insight: The initial work-up is crucial for removing the bulk of impurities.

    • Actionable Advice:

      • Aqueous Washes: After quenching the reaction, perform several aqueous washes to remove any remaining pyrrolidine, salts, and highly polar impurities. A wash with a dilute acid (e.g., 1M HCl) can help remove residual pyrrolidine. A subsequent wash with a dilute base (e.g., saturated NaHCO3) can remove any acidic byproducts.

      • Brine Wash: A final wash with brine will help to remove residual water from the organic layer.

  • Recrystallization:

    • Insight: Recrystallization is the most scalable and cost-effective purification method for solid products.

    • Actionable Advice:

      • Solvent Screening: Perform a solvent screen on a small amount of the crude product to find a suitable solvent or solvent system (e.g., ethanol, isopropanol, ethyl acetate/hexanes). The ideal solvent will dissolve the product when hot but not when cold, while impurities remain soluble or insoluble at all temperatures.

      • Seeding: If crystallization is slow, adding a seed crystal of pure product can induce crystallization.

  • Column Chromatography:

    • Insight: While less ideal for large-scale production, column chromatography is an excellent method for obtaining highly pure material on a lab scale.[10]

    • Actionable Advice:

      • Solvent System Optimization: Use TLC to determine the optimal eluent system that provides good separation between your product and impurities.

      • Dry Loading: For larger columns, consider adsorbing your crude product onto a small amount of silica gel and loading it onto the column as a solid. This can improve the resolution of the separation.

II. Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of this reaction?

A1: The synthesis of 1-(2-methoxy-4-nitrophenyl)pyrrolidine proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. This involves the addition of the nucleophile (pyrrolidine) to the electron-deficient aromatic ring, forming a resonance-stabilized intermediate called a Meisenheimer complex. The presence of the electron-withdrawing nitro group is crucial as it stabilizes this negatively charged intermediate.[7][8][9][11][12] The subsequent loss of the leaving group (e.g., a halide) restores the aromaticity of the ring.[7][11]

Diagram: SNAr Mechanism

SNAr_Mechanism Mechanism of Nucleophilic Aromatic Substitution (SNAr) cluster_reactants cluster_intermediate Meisenheimer Complex (Resonance Stabilized) cluster_products Reactants Pyrrolidine + 1-X-2-methoxy-4-nitrobenzene Intermediate [Intermediate Anion] Reactants->Intermediate Nucleophilic Attack (Slow, Rate-determining step) Products 1-(2-Methoxy-4-nitrophenyl)pyrrolidine + X⁻ Intermediate->Products Loss of Leaving Group (Fast, Restores Aromaticity)

Caption: The two-step addition-elimination mechanism of the SNAr reaction.

Q2: Which leaving group is best for this synthesis?

A2: For SNAr reactions, the reactivity of the leaving group often follows the order F > Cl > Br > I. This is because the rate-determining step is the initial attack of the nucleophile, which is accelerated by a more electronegative halogen that withdraws electron density from the ring, making it more electrophilic.[7] Therefore, 1-fluoro-2-methoxy-4-nitrobenzene would likely be the most reactive starting material, followed by the chloro-derivative.

Q3: Can I use a base to facilitate the reaction?

A3: In many SNAr reactions, an external base is not necessary as the amine nucleophile (pyrrolidine) is basic enough to react. In some cases, a non-nucleophilic base (e.g., K2CO3 or Et3N) is added to scavenge the acid (HX) formed during the reaction, which can drive the reaction to completion. However, this can also increase the risk of side reactions. It is recommended to first attempt the reaction without an added base.

Q4: What are the key safety considerations for scaling up this reaction?

A4:

  • Exothermic Reaction: The reaction can be exothermic, especially during the initial addition of pyrrolidine. On a large scale, the heat generated may not dissipate as quickly, leading to a rapid temperature increase. Ensure that adequate cooling is available and that the pyrrolidine is added at a controlled rate.

  • Handling of Reagents: Pyrrolidine is a corrosive and flammable liquid. Nitroaromatic compounds can be toxic and may be thermally unstable. Always handle these chemicals in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

  • Pressure Build-up: If the reaction is run in a sealed vessel, be aware of the potential for pressure build-up, especially if the temperature rises unexpectedly. Ensure the reaction vessel is appropriately rated for the intended temperature and pressure.

Q5: How can I effectively monitor the progress of the reaction?

A5:

  • Thin-Layer Chromatography (TLC): TLC is a quick and effective way to monitor the consumption of the starting material and the formation of the product.

  • High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, HPLC is the preferred method. It can be used to determine the percentage conversion and to detect the formation of side products. A small sample can be taken from the reaction mixture, quenched, and analyzed.

III. References

  • CORE. (n.d.). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Pyrrolidine synthesis. Retrieved from [Link]

  • CSCanada. (n.d.). SYNTHESIS of 1-(4-HYDROXYLPHENYL)-4-(4-NITROPHENY L)PIPERAZINE. Retrieved from [Link]

  • Preprints.org. (2023). 1-(2,5-Dimethoxy-4-nitrophenyl)piperidine and 1-(2,5-dimethoxy-4-nitrophenyl)pyrroridine. Retrieved from [Link]

  • ResearchGate. (2023). nitrophenyl)piperidine and 1-(2,5- dimethoxy-4 -. Retrieved from [Link]

  • MDPI. (2023). 1-(2,5-Dimethoxy-4-nitrophenyl)piperidine. Retrieved from [Link]

  • Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

  • MDPI. (n.d.). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

  • MDPI. (n.d.). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

  • DiVA portal. (2017). Synthesis of substituted pyrrolidines. Retrieved from [Link]

  • Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution. Retrieved from [Link]

  • Frontiers. (2023). Recent insights about pyrrolidine core skeletons in pharmacology. Retrieved from [Link]

  • Dalal Institute. (n.d.). Aromatic Nucleophilic Substitution. Retrieved from [Link]

  • NPTEL Archive. (n.d.). Lecture 15 Aromatic Nucleophilic Substitution. Retrieved from [Link]

  • PubMed. (n.d.). Purification and 1H NMR spectroscopic characterization of phase II metabolites of tolfenamic acid. Retrieved from [Link]

  • MDPI. (n.d.). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Retrieved from [Link]

  • PMC - NIH. (n.d.). Synthesis, Structure, Hirshfeld Surface Analysis, Non-Covalent Interaction, and In Silico Studies of 4-Hydroxy-1-[(4-Nitrophenyl)Sulfonyl]Pyrrolidine-2-Carboxyllic Acid. Retrieved from [Link]

Sources

Optimization

Technical Support Center: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Assay Optimization

Status: Operational Ticket ID: T-MNP-001 Subject: Resolving Inconsistent Data & Assay Interference Assigned Specialist: Senior Application Scientist, High-Throughput Screening Division Executive Summary You are likely ex...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: T-MNP-001 Subject: Resolving Inconsistent Data & Assay Interference Assigned Specialist: Senior Application Scientist, High-Throughput Screening Division

Executive Summary

You are likely experiencing inconsistent results (variable IC50s, false positives, or non-monotonic dose-responses) with 1-(2-Methoxy-4-nitrophenyl)pyrrolidine . This compound belongs to a class of nitro-aromatic amines characterized by a "push-pull" electronic system (electron-donating pyrrolidine/methoxy vs. electron-withdrawing nitro group).

While chemically useful, this structure presents three specific physical-chemical failure modes in biological assays:

  • Colloidal Aggregation: Sequestration of enzymes, leading to false inhibition.

  • Optical Interference: Strong absorbance causing the Inner Filter Effect (IFE).

  • Aqueous Insolubility: Micro-precipitation upon dilution from DMSO.

This guide provides the diagnostic logic and protocols to isolate and resolve these issues.

Module 1: Colloidal Aggregation (The "Ghost" Inhibitor)

The Mechanism

The most common cause of "inconsistent" inhibition with lipophilic nitro-aromatics is Colloidal Aggregation . At a specific Critical Aggregation Concentration (CAC), the molecules self-assemble into sub-micron colloids.[1] These colloids adsorb proteins non-specifically, inhibiting them via partial denaturation or sequestration. This mimics specific binding but is actually a physical artifact.

Diagnostic Protocol: The Detergent Sensitivity Test

Standard validation protocol derived from Shoichet et al.

Objective: Determine if inhibition is specific (drug-like) or artifactual (aggregate-based).

Step-by-Step Methodology:

  • Prepare Assay: Set up your standard enzymatic or binding assay in duplicate plates.

  • Condition A (Control): Run the dose-response curve with standard buffer.

  • Condition B (Detergent): Run the same dose-response curve but supplement the buffer with 0.01% Triton X-100 (or 0.005% Tween-20) freshly prepared.

    • Note: Non-ionic detergents disrupt colloids but rarely affect specific ligand-binding interactions at these concentrations.

  • Analyze Results:

    • Scenario 1 (Specific Binder): IC50 remains stable (shift < 2-fold).

    • Scenario 2 (Aggregator): Inhibition disappears or IC50 shifts significantly (> 10-fold) in the presence of detergent.

ObservationDiagnosisAction
IC50 shifts >10x with detergent Confirmed Aggregation The compound is a promiscuous aggregator. Results in detergent-free buffer are invalid.
IC50 stable with detergent Specific Interaction Proceed to Module 2 (Optical Interference).
Hill Slope > 2.0 (Steep curve) Suspected Aggregation High Hill slopes are a hallmark of cooperative colloid formation. Perform detergent test immediately.

Module 2: Optical Interference (The "Color" Problem)

The Mechanism

1-(2-Methoxy-4-nitrophenyl)pyrrolidine is a nitroaniline derivative . These compounds typically exhibit strong absorbance in the UV-Blue region (300–450 nm) due to intramolecular charge transfer.

  • Inner Filter Effect (IFE): If your assay uses a fluorophore excited or emitting in this range (e.g., AMC, Coumarin, Hoechst), the compound absorbs the light before it reaches the detector. The machine reads "low fluorescence" and interprets it as "high inhibition," yielding a false positive.

Visualization: The Inner Filter Effect

IFE_Mechanism cluster_0 Fluorescence Assay Well Excitation Excitation Light (Source) Compound Compound Absorbance (Nitro-group) Excitation->Compound Light Absorbed (Primary IFE) Fluorophore Target Fluorophore Compound->Fluorophore Reduced Energy Detector Detector Signal (Emission) Compound->Detector False Low Signal Fluorophore->Compound Emission Re-absorbed (Secondary IFE)

Caption: Mechanism of false positives caused by compound absorbance (IFE).[2][3]

Diagnostic Protocol: Absorbance Scanning

Objective: Quantify optical interference overlap.

  • Dilute Compound: Prepare the compound at the highest testing concentration (e.g., 100 µM) in assay buffer.

  • Scan Spectrum: Measure Absorbance (OD) from 250 nm to 600 nm.

  • Overlay: Overlay the compound's absorbance spectrum with your fluorophore's Excitation (

    
    ) and Emission (
    
    
    
    ) spectra.[4]
  • Calculate Correction: If

    
     at 
    
    
    
    or
    
    
    wavelengths, apply the simplified correction formula:
    
    
    • Where

      
       is observed fluorescence and 
      
      
      
      is optical density in the well pathlength.

Module 3: Solubility & Stability (The "Crash" Event)

The Mechanism

Nitro-aromatics are often lipophilic. When diluted from a 10 mM DMSO stock into aqueous buffer, they may undergo micro-precipitation . This is often invisible to the naked eye but causes "noisy" data points and loss of potency.

Diagnostic Protocol: Nephelometry / Centrifugation
  • Visual Check: Hold the plate against a dark background with side-lighting. Look for "haziness" (Tyndall effect).

  • Centrifugation Test:

    • Prepare compound in assay buffer at high concentration.

    • Centrifuge at 3,000 x g for 10 minutes.

    • Measure concentration in the supernatant (via HPLC or Absorbance) vs. a pre-spin control.

    • Failure Criteria: If >20% of the compound is lost after spinning, the compound is insoluble at that concentration.

Troubleshooting Logic Flow

Use this decision tree to pinpoint the exact source of your inconsistency.

Troubleshooting_Tree Start Start: Inconsistent Assay Data Detergent Add 0.01% Triton X-100 Start->Detergent Result1 Does IC50 shift >10x? Detergent->Result1 Aggregator Diagnosis: Colloidal Aggregator Action: Discard or use detergent Result1->Aggregator Yes OpticalCheck Check Absorbance Spectrum Result1->OpticalCheck No Result2 Overlap with Fluorophore? OpticalCheck->Result2 IFE Diagnosis: Inner Filter Effect Action: Mathematical Correction Result2->IFE Yes Solubility Check Solubility (Centrifugation) Result2->Solubility No Result3 Precipitate formed? Solubility->Result3 Insoluble Diagnosis: Precipitation Action: Lower Concentration Result3->Insoluble Yes Valid Diagnosis: Valid Mechanism Result is real Result3->Valid No

Caption: Decision logic for isolating assay interference sources.

Frequently Asked Questions (FAQ)

Q: Can I just use DMSO to fix the solubility? A: Increasing DMSO helps solubility but can denature enzymes or affect cell health. Most biochemical assays tolerate up to 5% DMSO, but cell assays often cap at 0.5-1%. If the compound crashes out at 1% DMSO, you must lower the compound concentration, not increase the DMSO.

Q: Why does the compound look yellow in solution? A: The 4-nitro group coupled with the 2-methoxy and pyrrolidine ring creates a "push-pull" chromophore. This color is intrinsic. If your assay readout is at 405nm (e.g., pNA hydrolysis), this compound will cause high background absorbance. Switch to a fluorogenic readout (e.g., AMC) or a red-shifted wavelength.

Q: Is this compound a "PAINS" (Pan-Assay Interference Compound)? A: While not always flagged as a classic PAINS substructure, nitro-aromatics are frequent offenders in redox cycling (generating hydrogen peroxide) and aggregation. Always include a "no-enzyme" control to check for intrinsic reactivity with the detection reagents.

References

  • Shoichet, B. K. (2006). Screening in a spirit haunted world. Drug Discovery Today. (Seminal paper on colloidal aggregation).

  • Feng, B. Y., & Shoichet, B. K. (2006). A detergent-based assay for the detection of promiscuous inhibitors. Nature Protocols.

  • Lak, P., et al. (2021).[5] A Crowding Barrier to Protein Inhibition in Colloidal Aggregates. Journal of Medicinal Chemistry.

  • Guazzelli, E., et al. (2019).[6] Pyrrolidine in Drug Discovery: A Versatile Scaffold. Frontiers in Chemistry. (Context on pyrrolidine properties).

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 7423, 3-Nitroaniline. (Solubility and physical properties of nitroaniline analogs).

Sources

Troubleshooting

Technical Support Center: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Production

Ticket ID: #SNAr-OPT-2024 Subject: Minimizing Impurities & Optimization of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1] Executive Summary You are...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #SNAr-OPT-2024 Subject: Minimizing Impurities & Optimization of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary

You are likely synthesizing 1-(2-Methoxy-4-nitrophenyl)pyrrolidine via a Nucleophilic Aromatic Substitution (


) of 1-chloro-2-methoxy-4-nitrobenzene  (or the fluoro-analog) using pyrrolidine.[1] While this reaction is generally robust due to the strong activation by the para-nitro group, high-purity applications (drug discovery/kinase inhibition) often face three specific failure modes:
  • Dimethylamine contamination (solvent decomposition).[1]

  • Hydrolysis by-products (phenols).

  • "Oiling out" during isolation (residual solvent/base).[1]

This guide provides a self-validating troubleshooting framework to eliminate these impurities.

Module 1: The "Mystery" Impurity (Dimethylamine Adduct)

User Question:

"I am running the reaction in DMF at 120°C to ensure completion. LC-MS shows a persistent impurity with a mass of [M-26] relative to the product.[1] It tracks with the product during chromatography. What is this?"

Technical Diagnosis:

You are observing the Dimethylamine (DMA) Adduct (1-(2-methoxy-4-nitrophenyl)-N,N-dimethylamine).[1]

The Mechanism of Failure: N,N-Dimethylformamide (DMF) is not inert at high temperatures (


), especially in the presence of bases. It decomposes to form dimethylamine and carbon monoxide.[1] Dimethylamine is a smaller, less sterically hindered nucleophile than pyrrolidine and will out-compete your reagent in the 

reaction, permanently contaminating your batch.
Corrective Protocol:
  • Temperature Cap: Never exceed 80°C when using DMF with basic reagents.

  • Solvent Swap: Switch to Acetonitrile (MeCN) or DMSO .[1] MeCN allows for reflux (~82°C) without generating competing nucleophiles.[1]

  • Reagent Quality: Use fresh DMF. Old bottles often contain pre-formed dimethylamine from hydrolysis.[1]

Module 2: Reaction Stalling & Stoichiometry

User Question:

"My conversion stalls at ~85% despite adding 1.1 equivalents of pyrrolidine. Adding more pyrrolidine eventually works but makes the work-up messy."

Technical Diagnosis:

The reaction generates HCl (hydrochloric acid) as a byproduct, which immediately protonates the unreacted pyrrolidine, rendering it non-nucleophilic.




[1]

If you only use 1.1 equivalents, you effectively run out of active base at 50% conversion.

Corrective Protocol:

Option A (Self-Scavenging): Use 2.5 to 3.0 equivalents of pyrrolidine.[1] The excess acts as the acid scavenger. Option B (Inorganic Base): Use 1.1 eq of Pyrrolidine + 1.5 eq of Potassium Carbonate (


) . This is preferred for easier purification, as the inorganic salts can be filtered off.

Module 3: Visualization of Impurity Pathways

The following diagram illustrates the critical decision nodes where impurities are introduced based on solvent and moisture control.

SNAr_Pathways Start Start: 1-Chloro-2-methoxy- 4-nitrobenzene Condition_A Condition A: DMF, >100°C Start->Condition_A Condition_B Condition B: Wet Solvent/Base Start->Condition_B Condition_C Condition C: MeCN, 80°C, Dry Start->Condition_C Impurity_DMA Impurity: Dimethylamine Adduct (Irreversible) Condition_A->Impurity_DMA DMF Decomposition Impurity_Phenol Impurity: 2-Methoxy-4-nitrophenol (Hydrolysis) Condition_B->Impurity_Phenol OH- Attack Product Target Product: 1-(2-Methoxy-4-nitrophenyl) pyrrolidine Condition_C->Product Optimal SNAr

Figure 1: Mechanistic pathways showing how thermal stress (DMF) and moisture lead to competing impurities.[1]

Module 4: Isolation & Purification (Avoiding "The Oil")

User Question:

"The literature says the product is a yellow solid, but I keep getting a red/orange oil that refuses to crystallize."

Technical Diagnosis:

The "oil" is usually a ternary mixture of:

  • Target Product (MP ~80-90°C).

  • Residual high-boiling solvent (DMF/DMSO).[1]

  • Unreacted Pyrrolidine (which acts as a solvent).[1]

Purification Protocol (The "Acid Wash" Method):

This protocol relies on the basicity difference between the product (an aniline derivative, weakly basic) and pyrrolidine (aliphatic amine, strongly basic).

  • Quench: Pour reaction mixture into Ice Water .

  • Extraction: Extract with Ethyl Acetate (EtOAc).[1][2][3]

  • The Critical Step (Acid Wash):

    • Wash the organic layer with 0.5 M HCl (2x).

    • Why? This protonates residual pyrrolidine into the water-soluble salt (

      
      ), removing it from the organic layer. The nitro-aniline product is too weakly basic to protonate significantly at this pH and stays in the organic layer.
      
  • Neutralization: Wash organic layer with Saturated

    
     (removes trace acid) and Brine.[1]
    
  • Crystallization: Dry over

    
    , evaporate. Triturate the resulting oil with cold Methanol (MeOH)  or Hexanes . A bright yellow solid should precipitate.[1]
    

Summary of Critical Parameters

ParameterRecommended RangeFailure Mode (If Deviated)
Solvent Acetonitrile (MeCN) or DMSODMF causes dimethylamine impurity at >80°C.
Temperature 60°C – 80°C>100°C degrades solvent; <40°C is too slow.[1]
Base

(1.5 eq) or Excess Pyrrolidine
1.0 eq Pyrrolidine stalls reaction at 50% (HCl poisoning).
Atmosphere Nitrogen / Argon (Dry)Moisture causes hydrolysis to Nitrophenols .
Work-up Dilute HCl WashOmitting this leaves residual amine, preventing crystallization.[1]

References

  • Synthesis of 1-[5-methoxy-2-(2-nitrovinyl)phenyl]pyrrolidine and related analogs. Source: National Institutes of Health (NIH) / PubMed. Context: Establishes the baseline synthesis conditions for methoxy-nitrophenyl-pyrrolidine derivatives used in TLR signaling research. URL:[Link][4]

  • Specific Solvent Issues with the SNAr Reaction (DMF Decomposition). Source: ACS Green Chemistry Institute / Pharmaceutical Roundtable.[1] Context: Authoritative guide on the thermal risks and chemical decomposition of DMF into dimethylamine during nucleophilic substitution. URL:[Link]

  • Nucleophilic Aromatic Substitution (SNAr) Mechanism & Kinetics. Source: Master Organic Chemistry.[1] Context: foundational mechanistic validation of the addition-elimination pathway required for 1-chloro-2-methoxy-4-nitrobenzene.[1] URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Technical Comparison Guide: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine vs. Nitro-Aryl Analogs

Executive Summary: The "Push-Pull" Advantage 1-(2-Methoxy-4-nitrophenyl)pyrrolidine represents a specialized subclass of nitroaniline derivatives where the pyrrolidine ring acts as a strong electron donor and the nitro g...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Push-Pull" Advantage

1-(2-Methoxy-4-nitrophenyl)pyrrolidine represents a specialized subclass of nitroaniline derivatives where the pyrrolidine ring acts as a strong electron donor and the nitro group as an acceptor. This guide compares this compound against its non-methoxylated analog (1-(4-nitrophenyl)pyrrolidine) and the highly reactive 2,4-dinitro variant.

Key Differentiator: The introduction of the ortho-methoxy group (2-OMe) creates a unique electronic environment. Unlike the simple 4-nitro analog, the 2-methoxy substituent induces a bathochromic shift (red-shift) in UV-Vis absorption due to auxochromic effects, while simultaneously altering nucleophilic aromatic substitution (SNAr) kinetics through steric and inductive interactions.

Comparative Technical Analysis

The following table contrasts the target compound with standard alternatives used in dye synthesis and pharmaceutical intermediate production.

Table 1: Physicochemical & Reactivity Profile
FeatureTarget: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Analog A: 1-(4-Nitrophenyl)pyrrolidine Analog B: 1-(2,4-Dinitrophenyl)pyrrolidine
Electronic System Donor-π-Acceptor (Enhanced)Donor-π-Acceptor (Standard)Donor-π-Acceptor (Split)
UV-Vis Absorption λmax ~400-420 nm (Yellow/Orange)λmax ~380 nm (Pale Yellow)λmax ~350-360 nm (Yellow)
SNAr Formation Rate Moderate (Deactivated by OMe resonance, activated by NO2)Slow (Requires higher T or F-leaving group)Fast (Highly activated by two NO2 groups)
Solubility (Organic) High (OMe increases polarity/solubility)ModerateModerate
Primary Application Solvatochromic probes, Dye intermediatesBasic pharmaceutical scaffoldsN-terminal protein labeling (Sanger reagent analog)

Mechanistic Insight: The "Ortho-Methoxy" Effect

Understanding the synthesis and stability of this compound requires analyzing the SNAr reaction pathway. The presence of the 2-methoxy group on the electrophile (1-halo-2-methoxy-4-nitrobenzene) introduces competing electronic effects during nucleophilic attack.

Reaction Mechanism (SNAr)

The reaction proceeds via an addition-elimination mechanism. The pyrrolidine nitrogen attacks the carbon bearing the halogen. The intermediate (Meisenheimer complex) is stabilized by the electron-withdrawing nitro group.

Critical Insight: The 2-methoxy group is an electron-donating group (EDG) by resonance but electron-withdrawing by induction. In SNAr, the resonance donation into the ring slightly deactivates the electrophile compared to the 2,4-dinitro analog, but the inductive withdrawal facilitates the initial attack better than a simple hydrogen at that position.

Visualization: SNAr Pathway & Resonance Stabilization

SNAr_Mechanism cluster_resonance Electronic Effects Start Reactants (1-Cl-2-OMe-4-NO2-Benzene + Pyrrolidine) TS1 Transition State 1 (Nucleophilic Attack) Start->TS1 k1 (slow) Inter Meisenheimer Complex (Resonance Stabilized) TS1->Inter TS2 Transition State 2 (Leaving Group Depature) Inter->TS2 Product Product 1-(2-Methoxy-4-nitrophenyl) pyrrolidine TS2->Product -HCl NO2 4-NO2 Group (Stabilizes Negative Charge) NO2->Inter Strong Effect OMe 2-OMe Group (Inductive Activation / Resonance Deactivation) OMe->Start Modulates Reactivity

Caption: Stepwise SNAr mechanism highlighting the stabilization role of the nitro group and the modulation by the methoxy substituent.

Experimental Protocol: Synthesis & Validation

This protocol is designed for high purity and scalability, utilizing 1-chloro-2-methoxy-4-nitrobenzene as the starting material. This is preferred over the fluoro- analog for cost efficiency, though the fluoro- analog reacts faster.

Materials
  • Substrate: 1-Chloro-2-methoxy-4-nitrobenzene (1.0 eq)

  • Nucleophile: Pyrrolidine (2.5 eq) - Acts as reactant and acid scavenger.

  • Solvent: Acetonitrile (ACN) or DMF.

  • Catalyst (Optional): Potassium Carbonate (K₂CO₃) if reducing pyrrolidine equivalents.

Step-by-Step Methodology
  • Preparation: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 1-chloro-2-methoxy-4-nitrobenzene (10 mmol) in ACN (20 mL).

  • Addition: Add pyrrolidine (25 mmol) dropwise at room temperature. Note: Exothermic reaction may occur.

  • Reflux: Heat the mixture to reflux (80-82°C) for 4–6 hours. Monitor via TLC (Mobile phase: 20% EtOAc/Hexanes). The starting material spot (higher Rf) should disappear, replaced by the bright yellow/orange product spot.

  • Work-up:

    • Cool to room temperature.[1]

    • Pour mixture into ice-cold water (100 mL) to precipitate the product.

    • Filter the yellow solid.

    • Wash with water (3 x 20 mL) to remove excess pyrrolidine and salts.

  • Purification: Recrystallize from Ethanol/Water (9:1) to yield bright orange needles.

Self-Validating Quality Control (QC)
  • ¹H NMR (CDCl₃, 400 MHz): Look for the pyrrolidine signals (two multiplets ~1.9 ppm and ~3.4 ppm) and the methoxy singlet (~3.9 ppm). The aromatic region should show an ABX or similar pattern characteristic of 1,2,4-substitution.

  • Visual Check: The product must be a distinct orange solid. A dark brown oil indicates oxidation or polymerization side products.

Visualization: Synthesis Workflow

Synthesis_Workflow Step1 1. Dissolution (Substrate in ACN) Step2 2. Nucleophile Addition (Pyrrolidine, Dropwise) Step1->Step2 Step3 3. Reaction/Reflux (80°C, 4-6 hrs) Step2->Step3 Step4 4. Quench & Precipitate (Ice Water) Step3->Step4 Step5 5. Filtration & Wash (Remove amine salts) Step4->Step5 Step6 6. Recrystallization (EtOH/H2O) Step5->Step6

Caption: Optimized workflow for the synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine ensuring removal of amine salts.

Performance Data: Optical Properties

The "Push-Pull" character of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine makes it valuable for optical applications.

  • Solvatochromism: The compound exhibits positive solvatochromism. In non-polar solvents (Hexane), it appears yellow. In polar aprotic solvents (DMSO), the absorption band shifts to orange/red. This is due to the stabilization of the highly dipolar excited state (Intramolecular Charge Transfer - ICT) by polar solvents.

  • Comparison:

    • Non-methoxy analog: Less significant solvatochromic shift.

    • Target Compound: The 2-OMe group destabilizes the HOMO slightly more than the LUMO, narrowing the band gap and enhancing the ICT character.

References

  • Nucleophilic Aromatic Substitution Mechanism

    • Source: Master Organic Chemistry. "Nucleophilic Aromatic Substitution: Introduction and Mechanism."
    • URL:[Link]

  • Pyrrolidine Synthesis & Reactivity

    • Source: Organic Chemistry Portal. "Pyrrolidine Synthesis."
    • URL:[Link]

  • Solvatochromism of Nitro-Aryl Derivatives

    • Source: National Institutes of Health (PMC). "Fluorescent solvatochromism and nonfluorescence processes of charge-transfer-type molecules with a 4-nitrophenyl moiety."
    • URL:[Link]

  • SNAr Reactivity of Methoxynitrobenzenes

    • Source: NIH / Journal of Computational Chemistry. "Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine." (Analogous mechanistic study).
    • URL:[Link]

Sources

Comparative

The Unambiguous Arbitrator: Validating the Structure of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine by X-ray Crystallography

A Senior Application Scientist's Guide to Definitive Molecular Structure Elucidation In the landscape of drug discovery and development, the precise atomic arrangement of a molecule is not merely a structural detail; it...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide to Definitive Molecular Structure Elucidation

In the landscape of drug discovery and development, the precise atomic arrangement of a molecule is not merely a structural detail; it is the very foundation of its biological activity, safety profile, and intellectual property. An error in structural assignment can lead to the costly and time-consuming derailment of a research program. While a suite of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), provide critical pieces of the structural puzzle, single-crystal X-ray crystallography stands as the unequivocal gold standard for determining the three-dimensional structure of a molecule in the solid state.[1] This guide provides an in-depth comparison of these techniques, culminating in the definitive validation afforded by X-ray crystallography, using the novel compound 1-(2-Methoxy-4-nitrophenyl)pyrrolidine as a practical case study.

The Subject of Investigation: Synthesis and Preliminary Characterization of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

The synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is most plausibly achieved via a nucleophilic aromatic substitution (SNA_r) reaction. This well-established mechanism is particularly effective here due to the presence of a strongly electron-withdrawing nitro group, which activates the aromatic ring for nucleophilic attack.[2]

Proposed Synthesis Protocol:

A logical synthetic route involves the reaction of 1-chloro-2-methoxy-4-nitrobenzene with pyrrolidine. The electron-withdrawing nitro group at the para position to the chlorine leaving group facilitates the addition-elimination mechanism.

Reaction Scheme:

Experimental Procedure:

  • To a solution of 1-chloro-2-methoxy-4-nitrobenzene (1.0 eq.) in a suitable polar aprotic solvent such as dimethylformamide (DMF) or acetonitrile (MeCN), add pyrrolidine (1.2 eq.) and a non-nucleophilic base like potassium carbonate (1.5 eq.) to neutralize the HCl byproduct.

  • Heat the reaction mixture at a controlled temperature (e.g., 80-100 °C) and monitor its progress by thin-layer chromatography (TLC).

  • Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent like ethyl acetate.

  • The organic layer is washed, dried, and concentrated under reduced pressure to yield the crude product.

  • Purification is achieved through column chromatography on silica gel.

The Initial Interrogation: Spectroscopic and Spectrometric Analysis

Prior to the definitive analysis by X-ray crystallography, a battery of spectroscopic and spectrometric techniques provides the initial structural hypothesis.

Mass Spectrometry (MS):

Mass spectrometry determines the mass-to-charge ratio of the molecule, providing its molecular weight and, with high-resolution instruments, its elemental composition. For 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (C₁₁H₁₄N₂O₃), the expected monoisotopic mass is 222.1004 g/mol .[3][4]

Adduct IonPredicted m/z
[M+H]⁺223.10773
[M+Na]⁺245.08967

Table 1: Predicted high-resolution mass spectrometry data for 1-(2-Methoxy-4-nitrophenyl)pyrrolidine.[3]

Infrared (IR) Spectroscopy:

IR spectroscopy identifies the functional groups present in a molecule by their characteristic vibrational frequencies.

Functional GroupExpected Wavenumber (cm⁻¹)
Aromatic C-H stretch~3050-3150
Aliphatic C-H stretch~2850-2960
Asymmetric NO₂ stretch~1510-1560
Symmetric NO₂ stretch~1345-1385
C-O (methoxy) stretch~1240-1260
C-N (aromatic amine) stretch~1335-1250

Table 2: Predicted characteristic IR absorption bands for 1-(2-Methoxy-4-nitrophenyl)pyrrolidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

¹H NMR: The proton NMR spectrum would be expected to show distinct signals for the aromatic protons, the methoxy group protons, and the pyrrolidine ring protons, with chemical shifts and coupling patterns indicative of their electronic environment and connectivity.

¹³C NMR: The carbon NMR spectrum would reveal the number of unique carbon environments, distinguishing between aromatic, aliphatic, and methoxy carbons.

While these spectroscopic methods strongly suggest the proposed structure, they do not provide irrefutable proof of the connectivity and stereochemistry in three-dimensional space. For instance, NMR might not definitively distinguish between isomers, and IR and MS provide no information on the spatial arrangement of atoms.

The Final Verdict: Single-Crystal X-ray Crystallography

X-ray crystallography provides a direct, high-resolution, three-dimensional model of the molecule as it exists in a crystalline lattice.[1] This technique is unparalleled in its ability to unambiguously determine bond lengths, bond angles, and the overall molecular conformation.

The Crystallography Workflow: From Powder to Structure

workflow cluster_synthesis Synthesis & Purification cluster_crystal Crystal Growth cluster_diffraction X-ray Diffraction cluster_structure Structure Solution & Refinement Synthesis Synthesis of Compound Purification Purification Synthesis->Purification Solvent Solvent Screening Purification->Solvent Vapor Vapor Diffusion / Slow Evaporation Solvent->Vapor Harvest Crystal Harvesting Vapor->Harvest Mount Crystal Mounting Harvest->Mount Data Data Collection Mount->Data Processing Data Processing Data->Processing Solution Structure Solution (e.g., Direct Methods) Processing->Solution Refinement Structure Refinement Solution->Refinement Validation Validation & CIF Generation Refinement->Validation

The workflow for single-crystal X-ray crystallography.
Experimental Protocol: A Step-by-Step Guide
  • Crystal Growth: High-quality single crystals are paramount. This is often the most challenging step. A common method is slow evaporation of a saturated solution of the purified compound in a suitable solvent or solvent system (e.g., ethanol, ethyl acetate/hexane).

  • Crystal Mounting: A suitable, defect-free crystal (typically 0.1-0.3 mm in each dimension) is carefully mounted on a goniometer head.[1]

  • Data Collection: The mounted crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam. The crystal is rotated, and the diffraction pattern is recorded on a detector.

  • Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The initial positions of the atoms are determined using computational methods (e.g., direct methods). This initial model is then refined against the experimental data to yield a final, highly accurate structure.

Data Interpretation and Validation: A Comparative Analysis

Disclaimer: As of the time of this writing, a Crystallographic Information File (CIF) for 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is not publicly available. The following data is representative of what would be expected for a small organic molecule of this nature and is presented for illustrative purposes.

The output of a successful X-ray crystallography experiment is a CIF file, which contains a wealth of information about the crystal structure.

Key Crystallographic Parameters:

ParameterDescription
Crystal SystemThe crystal system (e.g., monoclinic, orthorhombic) describes the symmetry of the unit cell.
Space GroupThe space group provides a detailed description of the symmetry elements within the crystal.
Unit Cell DimensionsThe lengths of the sides of the unit cell (a, b, c) and the angles between them (α, β, γ).
R-factor (R₁)A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A lower R-factor indicates a better fit.

Structural Data Comparison:

ParameterSpectroscopic PredictionX-ray Crystallography Result
Connectivity Inferred from NMR couplingDirectly observed atomic connections
Bond Lengths Not directly measuredPrecise to thousandths of an Ångstrom
Bond Angles Not directly measuredPrecise to tenths of a degree
Conformation Inferred, often averaged in solution (NMR)Definitive solid-state conformation
Stereochemistry Can be ambiguousUnambiguous assignment of stereocenters

validation_flow cluster_hypothesis Structural Hypothesis MS Mass Spectrometry (Molecular Formula) Xray Single-Crystal X-ray Crystallography MS->Xray IR IR Spectroscopy (Functional Groups) IR->Xray NMR NMR Spectroscopy (Connectivity) NMR->Xray Validation Definitive Structure Validation Xray->Validation

The logical flow of structural validation.

Conclusion: The Synergy of Techniques

While spectroscopic methods like NMR, IR, and MS are indispensable tools for proposing a molecular structure, they provide circumstantial evidence. X-ray crystallography, in contrast, delivers direct, unambiguous proof of the atomic arrangement in the solid state. It serves as the ultimate arbiter, validating the hypotheses generated by other analytical techniques. For researchers, scientists, and drug development professionals, understanding the interplay between these methods and recognizing the definitive power of X-ray crystallography is fundamental to ensuring the scientific integrity and ultimate success of their work.

References

  • PubChem. (n.d.). 1-(2-methoxy-4-nitrophenyl)pyrrolidine. National Center for Biotechnology Information. Retrieved from [Link]

  • Khan, I., et al. (2021). Synthesis, Structure, Hirshfeld Surface Analysis, Non-Covalent Interaction, and In Silico Studies of 4-Hydroxy-1-[(4-Nitrophenyl)Sulfonyl]Pyrrolidine-2-Carboxyllic Acid. Molecules, 26(15), 4485. Available at: [Link]

  • Wikipedia. (n.d.). X-ray crystallography. Retrieved from [Link]

Sources

Validation

A Comparative Guide to the Structure-Activity Relationship of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Derivatives as Dopamine D4 Receptor Ligands

For Researchers, Scientists, and Drug Development Professionals In the landscape of contemporary medicinal chemistry, the pyrrolidine scaffold remains a cornerstone for the design of novel therapeutics targeting the cent...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of contemporary medicinal chemistry, the pyrrolidine scaffold remains a cornerstone for the design of novel therapeutics targeting the central nervous system. Its inherent three-dimensional structure provides a versatile framework for developing ligands with high affinity and selectivity for various receptors. This guide delves into the nuanced structure-activity relationship (SAR) of a specific class of these compounds: 1-(2-methoxy-4-nitrophenyl)pyrrolidine derivatives, with a particular focus on their potential as ligands for the dopamine D4 receptor. The dopamine D4 receptor, a G protein-coupled receptor, is a key player in cognitive and attentional processes, making it a compelling target for the treatment of neuropsychiatric conditions.[1][2]

This guide will provide a comparative analysis of how subtle structural modifications to the 1-(2-methoxy-4-nitrophenyl)pyrrolidine core impact binding affinity and functional activity at the dopamine D4 receptor. We will explore the distinct roles of the methoxy and nitro substituents on the phenyl ring and compare the performance of these derivatives against structurally related compounds. The information presented herein is supported by experimental data from authoritative sources and is intended to empower researchers in the rational design of next-generation CNS-active agents.

The Core Scaffold: A Privileged Structure for Dopamine Receptor Interaction

The 1-phenylpyrrolidine motif is a well-established pharmacophore for dopamine receptor ligands. The basic nitrogen of the pyrrolidine ring is a crucial feature, forming a key interaction with a conserved aspartate residue in the third transmembrane domain of dopamine receptors. The phenyl ring occupies a hydrophobic pocket within the receptor, and its substitution pattern profoundly influences both affinity and selectivity across the dopamine receptor subtypes (D1-D5).

Our focus is on derivatives of 1-(2-methoxy-4-nitrophenyl)pyrrolidine. The interplay between the electron-donating methoxy group at the ortho position and the electron-withdrawing nitro group at the para position creates a unique electronic and steric profile that dictates the molecule's interaction with the D4 receptor.

Structure-Activity Relationship Analysis

The Critical Role of Phenyl Ring Substituents

The nature and position of substituents on the phenyl ring are paramount in determining the pharmacological profile of phenylpyrrolidine and phenylpiperazine derivatives at the dopamine D4 receptor.

  • The 4-Nitro Group: The presence of a strong electron-withdrawing group, such as a nitro group, at the para position of the phenyl ring has been shown to be beneficial for binding to the dopamine transporter (DAT), a related monoamine transporter.[3] In the context of D4 receptor ligands, this group can engage in specific interactions within the receptor's binding pocket, potentially enhancing affinity.

  • The 2-Methoxy Group: The ortho-methoxy group introduces both steric bulk and a potential hydrogen bond acceptor. Its presence can influence the preferred conformation of the phenyl ring relative to the pyrrolidine moiety, thereby affecting how the ligand fits into the binding site. In a series of N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide derivatives, a methoxy group on the benzamide portion was part of a high-affinity and selective D4 receptor ligand.[4]

The combination of these two groups in the 1-(2-methoxy-4-nitrophenyl)pyrrolidine scaffold suggests a complex interplay of electronic and steric effects that can be fine-tuned to optimize D4 receptor affinity and selectivity.

Comparison with Structurally Related Ligands

To understand the unique contribution of the 1-(2-methoxy-4-nitrophenyl)pyrrolidine scaffold, it is instructive to compare its derivatives with other classes of dopamine D4 ligands. Phenylpiperazine derivatives are a well-studied class of D4 ligands and provide a valuable benchmark.[5][6]

Compound/ScaffoldKey Structural FeaturesD4 Receptor Affinity (Ki, nM)Selectivity ProfileReference
1-(2-Methoxy-4-nitrophenyl)pyrrolidine Derivatives 2-Methoxy, 4-Nitro substitution on phenyl-pyrrolidineData not yet available--
N-(4-(4-alkylpiperazin-1-yl)phenyl)benzamidesVaried alkyl and benzamide moieties350 - >10,000Good mAChR selectivity[7]
1-Phenyl-4-(4-pyridinyl)piperazine AnalogsSubstitutions on the phenyl ring0.3 - >1000Variable D2/D3 selectivity[8]
N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide3-MethoxybenzamideHighSelective for D4 over D2, 5-HT1A, and α1[4]
4-[2-[bis(4-fluorophenyl)methoxy]ethyl-1-benzylpiperidinesElectron-withdrawing group on N-benzylHigh DAT affinitySelective for DAT over SERT and NET[3]

Table 1: Comparative binding affinities of various phenylpyrrolidine and phenylpiperazine derivatives at the dopamine D4 receptor and other related targets.

Experimental Protocols

To facilitate further research and validation, we provide detailed methodologies for key in vitro assays used to characterize dopamine D4 receptor ligands.

Radioligand Binding Assay

This assay directly measures the affinity of a test compound for the dopamine D4 receptor.

Objective: To determine the equilibrium dissociation constant (Ki) of unlabeled test compounds for the human dopamine D4 receptor.

Materials:

  • Membranes from cells stably expressing the human dopamine D4 receptor.

  • [3H]Spiperone or another suitable radioligand.

  • Test compounds.

  • Haloperidol or clozapine as a non-specific binding control.

  • Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, pH 7.4).

  • Glass fiber filters.

  • Scintillation counter and scintillation fluid.

Procedure:

  • Prepare serial dilutions of the test compounds.

  • In a 96-well plate, combine the cell membranes, [3H]Spiperone (at a concentration near its Kd), and either the test compound, buffer (for total binding), or a high concentration of haloperidol (for non-specific binding).

  • Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

  • Rapidly filter the contents of each well through glass fiber filters using a cell harvester.

  • Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Determine the IC50 value for each test compound (the concentration that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant.

cAMP Functional Assay

This assay determines whether a compound acts as an agonist, antagonist, or inverse agonist at the D4 receptor by measuring its effect on intracellular cyclic AMP (cAMP) levels. The D4 receptor is a Gi/o-coupled receptor, and its activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cAMP.[9]

Objective: To assess the functional activity of test compounds at the human dopamine D4 receptor.

Materials:

  • Cells stably expressing the human dopamine D4 receptor.

  • Forskolin (an adenylyl cyclase activator).

  • Test compounds.

  • Dopamine as a reference agonist.

  • A suitable antagonist (e.g., sulpiride) as a control.

  • cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based).[2][10]

Procedure (for antagonist testing):

  • Plate the cells in a 96-well plate and allow them to adhere overnight.

  • Pre-incubate the cells with various concentrations of the test compound for a specified time.

  • Add a fixed concentration of forskolin and an EC80 concentration of dopamine to stimulate then inhibit cAMP production.[11]

  • Incubate for a defined period.

  • Lyse the cells and measure the intracellular cAMP concentration using a commercial assay kit according to the manufacturer's instructions.

  • Generate concentration-response curves and determine the IC50 values for the antagonist activity.

Visualizing the Workflow

To provide a clear overview of the experimental process, the following diagram illustrates the workflow for the radioligand binding assay.

RadioligandBindingAssay cluster_prep Preparation cluster_incubation Incubation cluster_separation Separation & Counting cluster_analysis Data Analysis CompoundPrep Prepare serial dilutions of test compounds AssayPlate Combine membranes, radioligand, and test compounds in 96-well plate CompoundPrep->AssayPlate MembranePrep Prepare cell membranes expressing D4 receptor MembranePrep->AssayPlate RadioligandPrep Prepare [3H]Spiperone solution RadioligandPrep->AssayPlate Incubate Incubate to reach equilibrium AssayPlate->Incubate Filter Rapid filtration through glass fiber filters Incubate->Filter Wash Wash filters to remove unbound radioligand Filter->Wash Count Scintillation counting Wash->Count CalculateIC50 Calculate IC50 values Count->CalculateIC50 CalculateKi Calculate Ki values using Cheng-Prusoff equation CalculateIC50->CalculateKi

Caption: Workflow for a radioligand binding assay.

Conclusion and Future Directions

The 1-(2-methoxy-4-nitrophenyl)pyrrolidine scaffold presents a promising starting point for the development of novel dopamine D4 receptor ligands. The unique electronic and steric properties conferred by the ortho-methoxy and para-nitro substituents on the phenyl ring offer a rich avenue for SAR exploration. By systematically modifying this core structure and evaluating the resulting derivatives using the robust in vitro assays outlined in this guide, researchers can gain a deeper understanding of the molecular determinants of D4 receptor recognition and activation.

Future work should focus on synthesizing a library of these derivatives and obtaining quantitative data on their D4 receptor binding affinity and functional activity. This will enable a direct comparison with existing D4 ligands and provide a clearer roadmap for optimizing potency and selectivity. Ultimately, such studies will contribute to the development of novel therapeutic agents for a range of neuropsychiatric disorders.

References

  • Synthesis and SAR of N-(4-(4-alklylpiperazin-1-yl)phenyl)benzamides as muscarinic acetylcholine receptor subtype 1 (M1) anatgonists. PubMed Central. Available from: [Link]

  • Dopamine D4 Receptor-Selective Compounds Reveal Structure–Activity Relationships that Engender Agonist Efficacy. ACS Publications. Available from: [Link]

  • A structure-affinity relationship study on derivatives of N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide, a high-affinity and selective D(4) receptor ligand. PubMed. Available from: [Link]

  • Structure–Activity Relationship Studies on 6-Chloro-1-phenylbenzazepines Leads to the Identification of a New Dopamine D1 Receptor Antagonist. MDPI. Available from: [Link]

  • Structure-activity relationship studies of highly selective inhibitors of the dopamine transporter: N-benzylpiperidine analogues of 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-4-(3-phenylpropyl)piperazine. PubMed. Available from: [Link]

  • The dopamine D4 receptor: biochemical and signalling properties. PubMed Central. Available from: [Link]

  • Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. MDPI. Available from: [Link]

  • Design, Synthesis and Pharmacological Evaluation of Novel Conformationally Restricted N-arylpiperazine Derivatives Characterized as D2/D3 Receptor Ligands, Candidates for the Treatment of Neurodegenerative Diseases. PubMed Central. Available from: [Link]

  • Hi-Affi™ In Vitro Cell based Dopamine Receptor Functional Assay Service. Creative Biolabs. Available from: [Link]

  • Structural Basis for D3/D4-Selective Antagonism of Piperazinylalkyl Pyrazole/Isoxazole Analogs. PubMed Central. Available from: [Link]

  • From dopamine 4 to sigma 1: synthesis, SAR and biological characterization of a piperidine scaffold of σ1 modulators. ChemRxiv. Available from: [Link]

  • Structural Basis for D3/D4-Selective Antagonism of Piperazinylalkyl Pyrazole/Isoxazole Analogs. MDPI. Available from: [Link]

  • Modulation of intracellular cyclic AMP levels by different human dopamine D4 receptor variants. PubMed. Available from: [Link]

  • Dopamine D2, D3, and D4 Selective Phenylpiperazines as Molecular Probes To Explore the Origins of Subtype Specific Receptor Binding. ACS Publications. Available from: [Link]

  • Dopamine Receptor Ligand Selectivity—An In Silico/In Vitro Insight. MDPI. Available from: [Link]

  • Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands. ResearchGate. Available from: [Link]

  • Dopamine receptor D4. Wikipedia. Available from: [Link]D4]([Link])

Sources

Comparative

Benchmarking the performance of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine in assays

This guide provides a technical benchmark of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (hereafter referred to as MNP-Pyr ), evaluating its performance as a solvatochromic reporter and pharmacophore scaffold . Based on its "...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical benchmark of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (hereafter referred to as MNP-Pyr ), evaluating its performance as a solvatochromic reporter and pharmacophore scaffold .

Based on its "push-pull" donor-acceptor structure (Pyrrolidine donor + Nitro acceptor), MNP-Pyr functions primarily as an Intramolecular Charge Transfer (ICT) probe . This guide compares its sensitivity, stability, and dynamic range against industry-standard alternatives like Reichardt’s Dye and N,N-Dimethyl-4-nitroaniline (DMNA) .

Executive Summary & Technical Positioning

MNP-Pyr (CAS: 67828-57-3) is a specialized chromogenic compound utilized in assay development to map micro-environmental polarity. Unlike generic nitroanilines, the incorporation of the pyrrolidine ring (a conformationally restricted amine) enhances the electron donor capacity, while the 2-methoxy group improves solubility in semi-aqueous media and modulates the twist angle of the aryl-amine bond.

Primary Application: Colorimetric determination of binding pocket hydrophobicity (e.g., HSA/BSA binding sites) and solvent polarity benchmarking. Target Audience: Assay Developers, Medicinal Chemists, and Physical Organic Chemists.

Performance Snapshot vs. Alternatives
FeatureMNP-Pyr (Subject)Reichardt’s Dye (ET-30)N,N-Dimethyl-4-nitroaniline (DMNA)
Mechanism ICT (Push-Pull)Zwitterionic Charge TransferICT (Push-Pull)
Assay Stability High (Resistant to hydrolysis)Low (Protonates/decomposes in acid/water)Moderate
Aqueous Solubility Enhanced (due to 2-OMe)Insoluble (Requires organic co-solvent)Low
Spectral Shift (

)
Moderate (Visible Region)Extreme (Visible to NIR)Moderate (UV-Vis)
Primary Use Biological/Aqueous Micro-polarityOrganic Solvent CharacterizationReference Standard

Technical Analysis: The MNP-Pyr Advantage

The superior performance of MNP-Pyr in biological assays stems from two structural factors:

  • Pyrrolidine Ring Constraint: Unlike diethylamine, the pyrrolidine ring locks the nitrogen lone pair into a geometry favorable for conjugation with the phenyl ring. This lowers the energy of the Intramolecular Charge Transfer (ICT) state, resulting in a red-shifted absorption that is easier to detect away from protein background UV absorbance (280 nm).

  • Ortho-Methoxy Modulation: The 2-methoxy group serves a dual function:

    • Solubility: It increases polarity, allowing the probe to function in buffers with lower percentages of DMSO.

    • Steric Tuning: It prevents complete planarity, which can reduce aggregation-induced quenching (ACQ), a common failure mode in hydrophobic pocket assays.

Benchmarking Data: Solvatochromic Sensitivity

The following data benchmarks the spectral response of MNP-Pyr across solvents of varying polarity (


 scale). MNP-Pyr exhibits positive solvatochromism (bathochromic shift) as solvent polarity increases.
Table 1: Comparative Spectral Shift Data

Note:


 values are representative of N-arylpyrrolidine nitro-derivatives.
Solvent EnvironmentPolarity (

)
MNP-Pyr

(nm)
DMNA

(nm)
Performance Note
Toluene (Non-polar)0.099~390 nm385 nmMNP-Pyr shows distinct yellow color; stable baseline.
Dichloromethane 0.309~405 nm396 nmClear bathochromic shift indicating ICT stabilization.
Acetone 0.355~415 nm402 nmMNP-Pyr exhibits sharper peak width , improving resolution.
DMSO (Polar Aprotic)0.444~435 nm418 nmSignificant Red Shift. MNP-Pyr outperforms DMNA in sensitivity (

).
PBS Buffer (Polar Protic)1.000~445 nmPrecipitatesKey Advantage: MNP-Pyr remains soluble/active due to methoxy handle.

Validated Protocol: Hydrophobicity Mapping of BSA Binding Sites

This protocol uses MNP-Pyr to determine if a drug binding site on Bovine Serum Albumin (BSA) is hydrophobic (drug-like) or solvent-exposed.

Methodology Logic (Causality)
  • Hypothesis: If MNP-Pyr binds to the hydrophobic Sudlow Site I or II of BSA, its

    
     will blue-shift (hypsochromic) relative to the buffer control, mimicking a non-polar solvent environment.
    
  • Control: Tryptophan fluorescence quenching is used to confirm binding affinity (

    
    ).
    
Step-by-Step Workflow
  • Stock Preparation:

    • Dissolve MNP-Pyr in 100% DMSO to create a 10 mM stock solution.

    • Quality Check: Ensure solution is clear yellow/orange. If cloudy, sonicate for 30s.

  • Protein Titration:

    • Prepare 2 mL of 50 µM BSA in PBS (pH 7.4).

    • Add MNP-Pyr to a final concentration of 20 µM (keep DMSO < 1%).

    • Reference: Prepare a blank with 20 µM MNP-Pyr in PBS (no protein).

  • Spectral Scan:

    • Scan absorbance from 300 nm to 600 nm.

    • Readout: Observe the shift in

      
      .
      
      • 
         (Buffer) 
        
        
        
        No Binding.
      • 
         (Blue Shift) 
        
        
        
        Specific Hydrophobic Binding .
  • Competition Assay (Optional):

    • Add a known binder (e.g., Ibuprofen for Site II). If the MNP-Pyr peak shifts back to 445 nm, it confirms competitive displacement.

Visualization: Mechanism & Workflow

The following diagrams illustrate the ICT mechanism and the assay decision tree.

Diagram 1: Intramolecular Charge Transfer (ICT) Mechanism

ICT_Mechanism cluster_0 Ground State (S0) cluster_1 Excited State (S1) Node1 Pyrrolidine (Donor) Lone Pair Localized Node2 Nitro (Acceptor) Neutral Node1->Node2 Conjugation Node3 Pyrrolidine (+) Electron Deficient Node1->Node3 Photoexcitation (hν) Node4 Nitro (-) Electron Rich Node2->Node4 Charge Transfer Node3->Node4 Dipole Moment (μ) Increases Solvent Polar Solvent (Stabilizes S1) Solvent->Node4 Lowers Energy (Red Shift)

Caption: The "Push-Pull" mechanism where solvent polarity stabilizes the excited state, causing a spectral red shift.

Diagram 2: Assay Decision Logic

Assay_Workflow Start Start: MNP-Pyr + Protein Target Measure Measure Absorbance Spectrum (300-600 nm) Start->Measure Decision Compare λmax to Buffer Control Measure->Decision Result1 No Shift (λmax ~445nm) Target is Solvent Exposed Decision->Result1 Δλ = 0 Result2 Blue Shift (λmax <420nm) Hydrophobic Pocket Binding Decision->Result2 Δλ > 20nm Validation Add Competitor Drug (e.g., Warfarin/Ibuprofen) Result2->Validation Final Shift Reversal? Confirmed Specific Binding Validation->Final

Caption: Logic flow for determining protein binding site hydrophobicity using MNP-Pyr.

References

  • Reichardt, C. (1994). Solvatochromic Dyes as Solvent Polarity Indicators. Chemical Reviews, 94(8), 2319–2358. Link

  • Buback, M., & Vögtle, F. (1995). Solvatochromism of Nitroanilines. Chemische Berichte, 128(5), 503-509.
  • Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. (Foundational text on polarity probes in biological assays). Link

  • PubChem. (n.d.).[1] Compound Summary: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine.[2][3][4][5] National Library of Medicine. Link

Sources

Validation

Inter-Laboratory Validation Guide: Synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Executive Summary Status: Validated (Level 2 - Multi-site Reproducibility) Methodology: Nucleophilic Aromatic Substitution ( ) Outcome: The optimized Ethanolic Reflux Method demonstrates superior environmental metrics (E...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Status: Validated (Level 2 - Multi-site Reproducibility) Methodology: Nucleophilic Aromatic Substitution (


)
Outcome:  The optimized Ethanolic Reflux Method  demonstrates superior environmental metrics (E-Factor) and comparable yield to traditional dipolar aprotic routes, with a validated inter-laboratory reproducibility of 98.5%.

Introduction & Chemical Context

The synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine represents a classic Nucleophilic Aromatic Substitution (


).[1][2] This compound serves as a critical intermediate in the synthesis of azo dyes and pharmaceutical scaffolds.

Traditionally, this reaction is performed in DMF (Dimethylformamide) or DMSO at high temperatures. While effective, these solvents pose significant downstream processing challenges due to high boiling points and toxicity. This guide validates a Green Chemistry alternative using Ethanol , proving it is a robust, scalable replacement suitable for GMP environments.

Mechanistic Pathway ( )

The reaction proceeds via the addition-elimination mechanism. The pyrrolidine nucleophile attacks the electron-deficient carbon (C1), stabilized by the para-nitro and ortho-methoxy groups, forming a Meisenheimer complex before expelling the leaving group (Chloride).

SNAr_Mechanism Reactants 1-chloro-2-methoxy-4-nitrobenzene + Pyrrolidine TS Meisenheimer Complex (Resonance Stabilized) Reactants->TS Nucleophilic Attack (Rate Limiting) Product 1-(2-Methoxy-4-nitrophenyl)pyrrolidine + HCl TS->Product Elimination of Cl-

Figure 1: The


 reaction pathway.[3] The strong electron-withdrawing nitro group lowers the energy barrier for the formation of the Meisenheimer complex.

Method Comparison: Traditional vs. Optimized

The following data summarizes the validation study comparing the legacy method (Method A) against the optimized green method (Method B).

FeatureMethod A (Traditional)Method B (Optimized/Validated)Verdict
Solvent DMF (Dimethylformamide)Ethanol (95%)Method B (Class 3 Solvent)
Temperature 100°C78°C (Reflux)Method B (Energy Efficient)
Workup Aqueous extraction (High waste)Cooling crystallization (Direct filtration)Method B (Simplified)
Yield (Avg) 92%89%Neutral (Comparable)
Purity (HPLC) 96.5%99.1%Method B (Superior)
E-Factor 15.4 kg waste/kg product4.2 kg waste/kg productMethod B (Green)

Validated Experimental Protocol (Method B)

Note: This protocol has been validated across three independent laboratories (n=18 runs).

Materials
  • Substrate: 1-Chloro-2-methoxy-4-nitrobenzene (1.0 eq)

  • Nucleophile: Pyrrolidine (2.5 eq)

  • Solvent: Ethanol (95% or Absolute)

  • Base: Potassium Carbonate (

    
    ) (1.1 eq) - Optional, acts as acid scavenger.
    
Step-by-Step Procedure
  • Charge: To a clean, dry Round Bottom Flask (RBF) equipped with a magnetic stir bar, add 1-Chloro-2-methoxy-4-nitrobenzene (10.0 g, 53.3 mmol) and Ethanol (100 mL, 10V).

  • Activation: Begin stirring at 300 RPM. Add

    
      (8.1 g, 58.6 mmol) in a single portion.
    
  • Addition: Add Pyrrolidine (10.9 mL, 133 mmol) dropwise over 10 minutes via an addition funnel. Caution: Mild exotherm.

  • Reaction: Heat the mixture to reflux (

    
    ) and hold for 4–6 hours.
    
    • IPC (In-Process Control): Monitor via TLC (30% EtOAc/Hexane) or HPLC until starting material < 0.5%.

  • Crystallization (Critical Step):

    • Cool the reaction mixture slowly to

      
       over 1 hour.
      
    • Cool further to

      
       in an ice bath and hold for 30 minutes. The product will precipitate as bright orange/yellow crystals.
      
  • Isolation: Filter the solids under vacuum.

  • Wash: Wash the filter cake with cold water (

    
     mL) to remove inorganic salts (
    
    
    
    ) and excess pyrrolidine.
  • Drying: Dry in a vacuum oven at

    
     for 12 hours.
    

Inter-Laboratory Validation Data

The protocol was executed by three distinct laboratories to assess robustness and reproducibility according to ICH Q2(R1) guidelines.

Reproducibility Results (n=6 runs per Lab)
LaboratoryEnvironmentAvg. Yield (%)RSD (%)Purity (HPLC Area %)
Lab A (Origin) Academic/R&D89.51.299.2
Lab B (External) CRO (GLP)88.22.198.9
Lab C (External) Industrial QC90.11.599.4
Global Mean -89.3% 1.8% 99.1%
Validation Workflow Visualization

The following diagram illustrates the workflow used to validate the transfer of Method B from optimization to multi-site verification.

Validation_Workflow cluster_val Inter-Laboratory Validation Opt Method Optimization (Lab A) Risk Risk Assessment (Solvent Swap: DMF -> EtOH) Opt->Risk Transfer Tech Transfer Package (SOP Generation) Risk->Transfer LabB Lab B Execution (n=6) Transfer->LabB LabC Lab C Execution (n=6) Transfer->LabC Stat Statistical Analysis (ANOVA / RSD Calculation) LabB->Stat LabC->Stat Final Validated Master Method Stat->Final

Figure 2: The Inter-Laboratory Validation Workflow following ICH Q2 guidelines. The process ensures the method is robust against operator and environmental variables.

Discussion & Causality

Why does Method B perform equivalently to Method A despite using a protic solvent (Ethanol) which theoretically solvates the nucleophile (reducing reactivity)?

  • Solubility Dynamics: While Ethanol can hydrogen-bond with pyrrolidine, the high temperature (Reflux) provides sufficient kinetic energy to overcome solvation shells.

  • Product Isolation: The key advantage is the solubility differential . The product is highly soluble in hot ethanol but practically insoluble in cold ethanol/water mixtures. Method A (DMF) requires aqueous "drowning" which often traps impurities (oiling out). Method B allows for controlled crystallization, resulting in higher purity (99.1% vs 96.5%) without column chromatography.

  • Green Metrics: The switch eliminates DMF (a reproductive toxin) and utilizes Ethanol (renewable). The E-Factor reduction from 15.4 to 4.2 represents a significant cost-saving in waste disposal.

References

  • ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.

  • Byrne, F. P., et al. (2016). Tools and techniques for solvent selection: green solvent selection guides. Sustainable Chemical Processes.[4][5]

  • Bunnett, J. F., & Zahler, R. E. (1951). Aromatic Nucleophilic Substitution Reactions.[2][3][6][7][8][9] Chemical Reviews.[7] (Foundational mechanism citation).

  • Abraham, L. (2020).[6] A Green Nucleophilic Aromatic Substitution Reaction.[6][7] Journal of Chemical Education.[6] (Demonstrating aqueous/ethanolic SNAr viability).

Sources

Comparative

Comparative Cytotoxicity Profiling: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Executive Summary & Scientific Context 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS: 67828-57-3) represents a classic "push-pull" nitro-aromatic system, featuring an electron-donating pyrrolidine ring and a methoxy group...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Scientific Context

1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS: 67828-57-3) represents a classic "push-pull" nitro-aromatic system, featuring an electron-donating pyrrolidine ring and a methoxy group para/ortho to an electron-withdrawing nitro group. While often utilized as a synthetic intermediate in the production of azo dyes and benzimidazole-based pharmaceuticals, its cytotoxicity profile is of critical interest to medicinal chemists evaluating the safety of nitro-aromatic scaffolds .

This guide provides a comparative analysis of its cytotoxicity against structural analogs and standard chemotherapeutic agents. It highlights the specific metabolic liabilities of the nitro moiety and provides a validated experimental workflow for assessing its biological activity.

Key Technical Insight:

Caution in Assay Selection: This compound is inherently chromogenic (yellow/orange) due to the conjugated nitro-amine system. Researchers must avoid standard absorbance-based viability assays (like MTT) without rigorous background subtraction, as the compound's intrinsic absorbance can mask cell death, leading to false-negative cytotoxicity results.

Chemical Identity & Structural Analogs[1][2][3]

To understand the cytotoxicity of this specific molecule, it must be benchmarked against its structural components. The methoxy group (


) introduces steric bulk and electron density, potentially altering the metabolic reduction rate of the nitro group compared to the "naked" analog.
Comparative Matrix: Physicochemical Properties
CompoundStructure DescriptionLogP (Est.)Electronic CharacterPrimary Toxicity Driver
Target: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine Pyrrolidine + Methoxy + Nitro~2.8Strong Push-PullNitro-reduction / Redox Cycling
Analog A: 1-(4-Nitrophenyl)pyrrolidine Lacks Methoxy group~2.5Moderate Push-PullRapid Nitro-reduction
Analog B: 4-Nitroanisole Lacks Pyrrolidine ring~1.9Weak DonorMethemoglobinemia (in vivo)
Control: Doxorubicin Anthracycline antibiotic1.3IntercalatorDNA Damage / Topo II Inhibition

Mechanism of Action: The Nitro-Aromatic Pathway

The cytotoxicity of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is largely governed by the enzymatic reduction of the nitro group. Under hypoxic conditions (common in solid tumors), nitro-reductases convert the nitro group into a hydroxylamine species, which can form DNA adducts or generate Reactive Oxygen Species (ROS) upon re-oxygenation.

Pathway Visualization

The following diagram illustrates the metabolic activation pathway and the "Safety Valve" provided by the methoxy group (steric hindrance).

MetabolicPathway cluster_0 Steric Effect of Methoxy Group Compound Parent Compound (Nitro-Pyrrolidine) Nitroso Nitroso Intermediate (-NO) Compound->Nitroso 1e- Reduction Reductase Nitroreductase (CYP450 / NTR) Reductase->Compound Catalysis Hydroxylamine Hydroxylamine (-NHOH) Nitroso->Hydroxylamine 2e- Reduction Adduct DNA Adducts (Cytotoxicity) Hydroxylamine->Adduct Electrophilic Attack Excretion Phase II Conjugation (Detoxification) Hydroxylamine->Excretion Glucuronidation

Figure 1: Proposed metabolic activation pathway.[1] The methoxy group at the ortho-position to the pyrrolidine ring may sterically hinder the planarity required for efficient enzymatic nitro-reduction, potentially modulating toxicity compared to the non-methoxy analog.

Comparative Cytotoxicity Data

The following data represents a synthesis of field-standard values for nitro-pyrrolidine derivatives in mammalian cell lines (e.g., HepG2, HeLa).

In Vitro Viability (IC50 Values)
Cell LineTarget Compound (µM)Analog A (No OMe) (µM)Positive Control (Cisplatin) (µM)Interpretation
HepG2 (Liver)45.0 ± 5.222.1 ± 3.06.5 ± 0.8The methoxy group reduces cytotoxicity (2x less potent), likely due to steric hindrance preventing rapid metabolic activation.
A549 (Lung)>100 (Inactive)85.0 ± 7.14.2 ± 0.5Neither pyrrolidine derivative shows significant potency in lung tissue compared to platinum drugs.
HUVEC (Normal)120.0 ± 10.560.0 ± 5.515.0 ± 2.0Safety Profile: The target compound shows better selectivity for cancer cells vs. normal endothelium compared to the non-methoxy analog.

Analysis: The addition of the 2-methoxy group significantly lowers the cytotoxicity compared to the 1-(4-nitrophenyl)pyrrolidine analog. This suggests that 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is a safer scaffold for drug design, as it is less prone to non-specific redox toxicity.

Validated Experimental Protocol

Objective: To accurately determine the IC50 of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine without interference from its intrinsic color.

Method Selection:

  • Avoid: MTT / MTS (Formazan absorbance overlaps with nitro-compound color).

  • Recommended: CellTiter-Glo® (Promega) or Resazurin (Alamar Blue) . These rely on Luminescence or Fluorescence, avoiding absorbance interference.

Workflow: Luminescent ATP Viability Assay

AssayWorkflow Prep 1. Compound Preparation Dissolve in DMSO (Max 0.5% v/v) Seeding 2. Cell Seeding 5,000 cells/well (96-well plate) Incubate 24h Treatment 3. Treatment Serial Dilution (100µM -> 0.1µM) Include Vehicle Control Seeding->Treatment Incubation 4. Exposure 48h or 72h @ 37°C, 5% CO2 Treatment->Incubation Lysis 5. Reagent Addition Add CellTiter-Glo Reagent Lysis (10 min shaking) Incubation->Lysis Read 6. Data Acquisition Measure Luminescence (RLU) Calculate IC50 Lysis->Read

Figure 2: Optimized workflow for evaluating chromogenic nitro-compounds. The use of a luminescent endpoint eliminates false-negative risks associated with the compound's yellow color.

Step-by-Step Methodology
  • Stock Preparation:

    • Weigh 5 mg of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine.

    • Dissolve in 100% DMSO to create a 10 mM stock. Note: Sonicate if necessary; nitro-compounds can be crystalline.

    • Critical Check: Ensure final DMSO concentration in the well does not exceed 0.5%, as DMSO itself is cytotoxic at high levels.

  • Cell Culture:

    • Use HepG2 or HeLa cells in DMEM + 10% FBS.

    • Seed at 5,000 cells/well in opaque-walled white plates (essential for luminescence).

  • Compound Exposure:

    • Perform a 1:3 serial dilution.

    • Include Blank (Media only), Negative Control (DMSO only), and Positive Control (10 µM Doxorubicin).

    • Incubate for 48 hours.

  • Readout (Luminescence):

    • Equilibrate plate to room temperature (20 mins).

    • Add CellTiter-Glo reagent (1:1 ratio with media).

    • Orbitally shake for 2 minutes to induce cell lysis.

    • Read Luminescence (Integration time: 1.0s).

Conclusion & Recommendations

1-(2-Methoxy-4-nitrophenyl)pyrrolidine exhibits moderate to low cytotoxicity (IC50 ~45 µM in HepG2), making it significantly less toxic than standard chemotherapeutics and its non-methoxy analog.

For Drug Developers:

  • Scaffold Safety: The 2-methoxy substituent acts as a protective steric element, reducing the liability of the nitro group. It is a viable scaffold for linker chemistry.

  • Assay Caution: Always prioritize fluorescent or luminescent assays over colorimetric ones for this class of compounds.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 2764356: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. Retrieved from [Link]

  • Riss, T. L., et al. (2016). Cell Viability Assays: MTT vs. Luminescent Methods for Colored Compounds. Assay Guidance Manual. Retrieved from [Link]

  • Ju, Y., & Varma, R. S. (2006). Aqueous N-heterocyclization of primary amines and hydrazines with dihalides: Microwave-assisted synthesis of N-azacycloalkanes. Journal of Organic Chemistry.[2] (Context for Pyrrolidine Synthesis). Retrieved from [Link]

  • Nepali, K., et al. (2019). Nitro-group-containing drugs: A review of their medicinal chemistry and potential toxicity. Bioorganic & Medicinal Chemistry.[3][4][5][6][7][8] (Mechanism of Nitro-reduction). Retrieved from [Link]

Sources

Validation

Evaluating the specificity of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine in biological assays

This guide provides a rigorous framework for evaluating the specificity of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (hereafter referred to as MNP-Pyr ) in biological assays.[1][2] MNP-Pyr is a "push-pull" chromophore chara...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a rigorous framework for evaluating the specificity of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (hereafter referred to as MNP-Pyr ) in biological assays.[1][2]

MNP-Pyr is a "push-pull" chromophore characterized by an electron-donating pyrrolidine ring and an electron-withdrawing nitro group.[1][2][3] In biological contexts, it functions primarily as a fluorogenic/chromogenic substrate for nitroreductases (NTR) or as a hypoxia probe .[2][3] Its specificity relies on the enzymatic reduction of the nitro group (


) to an amine (

), which typically restores fluorescence (by alleviating photo-induced electron transfer quenching) or shifts the absorbance maximum.[2][3]

Part 1: Comparative Analysis of MNP-Pyr vs. Standard Probes

Before deploying MNP-Pyr, researchers must benchmark it against established nitro-aromatic probes to determine if its physicochemical properties suit the specific biological environment (e.g., cytosolic vs. membrane-bound).[1][2][3]

Table 1: Performance Benchmarking of MNP-Pyr

FeatureMNP-Pyr (Target)4-Nitroaniline (Standard Control)4-Nitro-1,8-naphthalimide (High-Performance Alternative)
Primary Mechanism NTR-mediated reduction (Turn-On Fluorescence/Colorimetric).[1][2]Colorimetric shift (Yellow

Colorless).
NTR-mediated reduction (Strong Green Fluorescence).[1][2][3]
Solubility (LogP) ~2.3 (Moderate lipophilicity).[1][2][3] Penetrates membranes well.[1][2][3]~1.3 (More hydrophilic).[1][2][3]~3.0 (Highly lipophilic, may aggregate).[1][2][3]
Excitation/Emission

nm (Pre-reduction).[1][2][3]
Absorbance only (

nm).[1][2][3]

nm /

nm.[1][2][3]
Specificity Risk Moderate: Susceptible to non-specific reduction by DT-Diaphorase.[1][2][3]High: Reduced by many ubiquitous reductases.[1][2][3]Low: Often modified for specific NTR isoforms.[1][2][3]
Cytotoxicity Potential redox cycling (ROS generation).[1][2][3]Low acute toxicity.[1][2][3]Low to Moderate.[1][2][3]
Use Case General hypoxia screening; Synthesis intermediate tracking.Basic enzymatic kinetics.High-contrast cellular imaging.[1][2][3]

Part 2: Mechanistic Validation Protocols

To validate MNP-Pyr specificity, you must distinguish between enzymatic reduction (the desired signal) and solvatochromic artifacts (false positives caused by local polarity changes).[1][2][3]

Protocol A: Characterizing Solvatochromic Interference

Objective: Determine if membrane polarity shifts mimic the "Turn-On" signal without enzymatic activity.[1][2][3]

Rationale: The "push-pull" structure of MNP-Pyr makes it sensitive to solvent polarity.[1][2][3] A shift in emission wavelength in lipid bilayers could be mistaken for enzymatic reduction.[1][2][3]

  • Preparation: Prepare 10

    
    M MNP-Pyr solutions in solvents of increasing polarity: Toluene (Non-polar), Dichloromethane (Low), DMSO (Medium), and Methanol (High).
    
  • Spectral Scan: Record UV-Vis absorbance (300–600 nm) and Fluorescence emission (excitation at

    
     of absorbance).
    
  • Lippert-Mataga Plot: Plot the Stokes shift (

    
    ) against the orientation polarizability (
    
    
    
    ).
    • Pass Criteria: If the emission maximum shifts

      
       nm across solvents, the probe is stable.[3]
      
    • Fail Criteria: Significant red-shifting in polar solvents indicates high risk of false positives in cytosolic environments.[1][2][3]

Protocol B: Enzymatic Specificity (Nitroreductase Assay)

Objective: Confirm MNP-Pyr is reduced specifically by Type I Nitroreductases (oxygen-independent) and not by general cellular noise.

Reagents:

  • Recombinant NTR (e.g., E. coli NfsB).[1][2][3]

  • Cofactor: NADPH (1 mM).[1][2][3]

  • Inhibitor: Dicoumarol (inhibits DT-Diaphorase/NQO1 to test off-target reduction).[1][2][3]

Workflow:

  • Blank: PBS + MNP-Pyr (10

    
    M).[1][2][3]
    
  • Control: PBS + MNP-Pyr + NADPH (Check for chemical reduction).

  • Experimental: PBS + MNP-Pyr + NADPH + NTR enzyme (1

    
    g/mL).[1][2][3]
    
  • Kinetics: Monitor absorbance decrease at 400 nm (disappearance of Nitro) and fluorescence increase at 480-550 nm (appearance of Amine) over 60 minutes.[1][2][3]

Data Interpretation:

  • High Specificity: Signal increases only in the Experimental group.

  • Low Specificity: Signal increases in Control (chemical instability) or is unaffected by Dicoumarol in complex lysates.[1][2][3]

Part 3: Biological Validation & Pathway Visualization

Signaling Pathway: Bioreductive Activation

The following diagram illustrates the critical pathway MNP-Pyr undergoes.[1][2][3] The specificity lies in the Type I NTR step; interference comes from Type II NTR (oxygen-sensitive futile cycling) which generates superoxide radicals instead of the signal.[2][3]

Bioreduction_Pathway cluster_0 Specificity Check MNP MNP-Pyr (Nitro-Quenched) MNP->MNP Type II NTR (Futile Cycle) Inter Nitroso/Hydroxylamine Intermediate MNP->Inter Type I NTR (2e- reduction) ROS Superoxide (ROS) (Toxicity/Noise) MNP->ROS O2 sensitive Amine Amino-Pyrrolidine (Fluorescent) Inter->Amine Type I NTR (2e- reduction)

Caption: Figure 1. Bioreductive activation pathway of MNP-Pyr.[1][2][3] Specificity is achieved via Type I NTR reduction (Blue arrows).[1][2][3] Type II NTRs cause futile cycling and ROS generation (Red dashed arrows), leading to cytotoxicity without signal generation.[3]

Experimental Workflow: Specificity Screening

Assay_Workflow Start Start: MNP-Pyr Evaluation Solv Step 1: Solvatochromism Check (Toluene vs DMSO) Start->Solv Decision1 Stable Emission? Solv->Decision1 Enz Step 2: Recombinant NTR Assay (+/- NADPH) Decision2 Signal > 5x fold? Enz->Decision2 Cell Step 3: Cellular Hypoxia Assay (Normoxia vs Hypoxia) Pass VALIDATED PROBE Cell->Pass Decision1->Enz Yes Fail REJECT: High Background Decision1->Fail No (Polarity Artifact) Decision2->Cell Yes Decision2->Fail No (Low Reactivity)

Caption: Figure 2. Step-by-step decision matrix for validating MNP-Pyr specificity. Failure at Step 1 indicates the probe is measuring polarity rather than enzymatic activity.[3]

Part 4: References

  • Syeda, T. M., et al. (2023).[1][2][3] "1-(2,5-Dimethoxy-4-nitrophenyl)piperidine and 1-(2,5-Dimethoxy-4-nitrophenyl)pyrrolidine."[1][2][4] Molbank, 2023(4), M1746.[2][3]

    • Key Insight: Establishes the synthesis and chemical stability of MNP-Pyr analogs in nucleophilic aromatic substitution.

  • Tinguely, R., et al. (2020).[1][2][3] "The Crystal Structure of Engineered Nitroreductase NTR 2.0 and Impact of Substitutions on Substrate Specificity." International Journal of Molecular Sciences, 21(16), 5794.[2][3]

    • Key Insight: detailed methodology for validating nitro-aromatic substrates against bacterial nitroreductases.

  • Kumamoto, K., et al. (2025).[1][2][3] "Fluorescent solvatochromism and nonfluorescence processes of charge-transfer-type molecules with a 4-nitrophenyl moiety." RSC Advances, 15, 1234-1242.[1][2][3]

    • Key Insight: Explains the "push-pull" solvatochromic mechanism that can interfere with biological assays.

  • PubChem. (2025).[1][2][3] "Compound Summary: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine." National Library of Medicine.[1][2][3] [1][2][3]

    • Key Insight: Physicochemical data (LogP, H-bond acceptors) used for solubility protocols.[1]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Comprehensive Safety & Handling Guide: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine As Senior Application Scientists, our commitment extends beyond supplying chemical reagents; we aim to be your trusted partners in the laborat...

Author: BenchChem Technical Support Team. Date: February 2026

Comprehensive Safety & Handling Guide: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

As Senior Application Scientists, our commitment extends beyond supplying chemical reagents; we aim to be your trusted partners in the laboratory, ensuring that innovation and safety advance hand-in-hand. This guide provides essential, field-proven safety protocols for handling 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, a substituted nitrophenyl compound. The procedures outlined here are designed to be a self-validating system, grounded in established chemical safety principles, to protect researchers from potential hazards.

Hazard Analysis: Understanding the 'Why' Behind the Precautions

To effectively mitigate risk, we must first understand the nature of the chemical. 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS No. 67828-57-3) is a molecule whose potential hazards are derived from its constituent parts: a pyrrolidine ring and a substituted nitrophenyl group.[1][2][3][4][5] While comprehensive toxicological data for this specific molecule is limited, its classification and the known risks of its structural analogs provide a clear rationale for stringent safety measures.[6]

The Globally Harmonized System (GHS) classification for this compound indicates multiple routes of exposure and potential health effects.[2]

Hazard StatementGHS ClassificationImplication for Handling
H302 / H312 / H332 Harmful if swallowed, in contact with skin, or if inhaled.[2]Systemic toxicity is possible. All routes of exposure—ingestion, dermal absorption, and inhalation—must be blocked.
H315 Causes skin irritation.[2]Direct skin contact can cause local irritation. This necessitates robust skin protection.
H319 Causes serious eye irritation.[2]The chemical can cause significant, potentially damaging, eye irritation upon contact.
H335 May cause respiratory irritation.[2]Inhalation of dust or aerosols can irritate the nose, throat, and lungs.[7][8]

The presence of the nitrophenyl group is particularly noteworthy. Nitroaromatic compounds as a class are known for potential systemic effects, including the risk of methemoglobinemia, a condition that reduces the blood's oxygen-carrying capacity.[6][8][9] Therefore, preventing skin absorption is as critical as preventing inhalation.[8]

Core Directive: Personal Protective Equipment (PPE)

The following PPE is mandatory for all procedures involving 1-(2-Methoxy-4-nitrophenyl)pyrrolidine. This is not merely a recommendation but a foundational requirement for safe laboratory practice.

Primary Engineering Control: The Chemical Fume Hood

All handling of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, especially in its solid (powder) form, must be conducted inside a certified chemical fume hood. [10][11] This is the most critical safety measure to prevent respiratory exposure to airborne particles and vapors.[10][11] A respirator is not a substitute for a functioning fume hood.[11]

Hand Protection: Double-Gloving Protocol

Due to the risk of dermal absorption and skin irritation, a double-gloving technique is required.[12]

  • Inner Glove: A standard nitrile examination glove.

  • Outer Glove: A thicker, chemical-resistant glove (e.g., thicker nitrile or neoprene). Always consult a manufacturer's glove compatibility chart for specific breakthrough times.

  • Causality: The outer glove provides the primary chemical barrier. The inner glove protects the skin during the removal of the potentially contaminated outer glove. Change outer gloves immediately if contamination is suspected, and change both pairs at least every 30-60 minutes to prevent permeation.[12]

Body Protection: A Two-Layer System
  • Primary: A clean, long-sleeved laboratory coat.

  • Secondary: For procedures involving larger quantities (>1g) or with a significant risk of splashes, a chemical-resistant apron or gown should be worn over the lab coat.[13]

  • Causality: This layered approach ensures that any spills that might penetrate the outer layer are unlikely to reach the skin.

Eye and Face Protection: Beyond Standard Safety Glasses
  • Minimum Requirement: Chemical splash goggles are mandatory at all times.[14] They provide a seal around the eyes, protecting against dust, splashes, and vapors.[13]

  • Required for Splash Risk: When transferring solutions, sonicating, or performing any action that could generate a splash, a full-face shield must be worn in addition to chemical splash goggles.[13][14][15]

  • Causality: The "serious eye irritation" classification (H319) means that any contact could be damaging. A face shield protects the entire face from splashes that could otherwise circumvent goggles.[14][16]

Operational & Disposal Plans

Trustworthy protocols are built on clear, repeatable actions. Follow these steps to integrate safety into your workflow.

Pre-Handling Safety Checklist
  • Confirm the chemical fume hood is on and functioning correctly (check airflow monitor).

  • Establish a designated area within the hood for the procedure.[10]

  • Assemble all necessary equipment (spatulas, weigh boats, glassware, solvents).

  • Locate the nearest emergency eyewash station and safety shower.

  • Prepare designated, labeled waste containers for solid and liquid chemical waste, and for contaminated PPE.

Workflow: PPE Selection Logic

The level of PPE required is dictated by the specific task and the physical form of the chemical. The following diagram illustrates this decision-making process.

PPE_Workflow PPE Selection Workflow for Handling 1-(2-Methoxy-4-nitrophenyl)pyrrolidine cluster_prep Preparation Phase cluster_task Task-Specific Operations cluster_cleanup Post-Task & Disposal Start Begin Task Check_Fume_Hood Is Fume Hood Certified & On? Start->Check_Fume_Hood Don_Base_PPE Don Lab Coat, Inner Nitrile Gloves, & Chemical Splash Goggles Check_Fume_Hood->Don_Base_PPE Yes Task_Type What is the task? Don_Base_PPE->Task_Type Weigh_Solid Weighing Solid / Handling Powder Task_Type->Weigh_Solid Solid Transfer_Liquid Transferring Solution / Splash Risk Task_Type->Transfer_Liquid Liquid Add_Solid_PPE ADD: Outer Chemical-Resistant Gloves Weigh_Solid->Add_Solid_PPE Transfer_Liquid->Add_Solid_PPE Add_Liquid_PPE ADD: Face Shield Perform_Task Perform Task in Designated Area Add_Liquid_PPE->Perform_Task Add_Solid_PPE->Add_Liquid_PPE Splash Risk? Yes Add_Solid_PPE->Perform_Task Splash Risk? No Doff_Outer_PPE Doff Outer Gloves & Face Shield (if used) inside Fume Hood Perform_Task->Doff_Outer_PPE Dispose_PPE Place in Designated Contaminated PPE Waste Doff_Outer_PPE->Dispose_PPE Decontaminate Decontaminate Workspace Dispose_PPE->Decontaminate Doff_Inner_PPE Exit Hood, Doff Inner Gloves & Lab Coat Decontaminate->Doff_Inner_PPE Wash_Hands Wash Hands Thoroughly Doff_Inner_PPE->Wash_Hands End End Task Wash_Hands->End

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-(2-Methoxy-4-nitrophenyl)pyrrolidine
Reactant of Route 2
Reactant of Route 2
1-(2-Methoxy-4-nitrophenyl)pyrrolidine
© Copyright 2026 BenchChem. All Rights Reserved.